Disperse violet 8

• CAS: 82-33-7

Core Science & Biosynthesis

Disperse Violet 8 (CAS No. 82-33-7): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8, with the CAS number 82-33-7, is an anthraquinone-based dye known chemically as 1,4-diamino-5-nitro-9,10-anthracenedione.[1] As a member of the disperse dye class, it is characterized by its low water solubility and its application in dyeing hydrophobic fibers such as polyester, acetate, and nylon.[2][3] This technical guide provides a detailed characterization of Disperse Violet 8, encompassing its physicochemical properties, synthesis, analytical methodologies, and available toxicological information. This document is intended to serve as a comprehensive resource for researchers and scientists working with this compound.

Physicochemical Properties

Disperse Violet 8 is a dark blue or purple powder.[3] Its core structure is based on anthraquinone, a tricyclic aromatic ketone. The presence of amino and nitro functional groups significantly influences its chemical properties and color. A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
CAS Number	82-33-7	[2][3][4]
Molecular Formula	C₁₄H₉N₃O₄	[3][4][5]
Molecular Weight	283.24 g/mol	[3][4][5]
Appearance	Dark blue to purple powder	[3]
Melting Point	257 °C	[2]
Boiling Point	425.8°C (estimated)	[2]
Solubility	Soluble in ethanol, acetone, and benzene.	[3]

Synthesis

The primary manufacturing method for Disperse Violet 8 involves the nitration of 1,4-diaminoanthraquinone.[3] This process is typically carried out using a nitrating agent in the presence of sulfuric acid.

A simplified workflow for the synthesis of Disperse Violet 8.

Analytical Characterization

The characterization and quantification of Disperse Violet 8, particularly in complex matrices like textiles, are predominantly achieved through chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC, often coupled with a mass spectrometer (MS) or a photodiode array (PDA) detector, is the method of choice for the separation and quantification of disperse dyes.

Experimental Protocol: HPLC-MS/MS Analysis

This protocol is a general guideline for the analysis of disperse dyes and can be adapted for Disperse Violet 8.

• Sample Preparation (Textile Matrix):

  • Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

  • Place the sample in a suitable extraction vessel.

  • Add 20 mL of methanol and extract using ultrasonication at 50°C for 30 minutes.

  • Centrifuge the extract at 10,000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PTFE filter into an autosampler vial.

• Instrumentation:

  • LC System: A high-performance or ultra-high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase:

    • A: Water with 0.1% formic acid

    • B: Methanol or Acetonitrile

  • Gradient Elution: A typical gradient would start with a higher percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the analyte.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS Detector: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) for quantification, using specific precursor and product ion transitions for Disperse Violet 8.

A general experimental workflow for the HPLC-MS/MS analysis of Disperse Violet 8 from a textile matrix.

Spectroscopic Analysis

UV-Visible (UV-Vis) Spectroscopy

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in the Disperse Violet 8 molecule. The expected characteristic absorption bands are:

Wavenumber (cm⁻¹)	Functional Group	Vibration
3400 - 3200	N-H	Stretching (amines)
1670 - 1630	C=O	Stretching (quinone)
1590 - 1500	N-O	Asymmetric stretching (nitro group)
1390 - 1300	N-O	Symmetric stretching (nitro group)
1600 - 1450	C=C	Aromatic ring stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum of Disperse Violet 8 would show signals in the aromatic region (typically 7.0-9.0 ppm). The protons on the substituted and unsubstituted aromatic rings would appear as distinct multiplets. The protons of the amino groups would likely appear as broad signals.

• ¹³C NMR: The carbon NMR spectrum would show characteristic signals for the carbonyl carbons of the quinone system (typically in the range of 180-190 ppm) and the aromatic carbons.

Toxicological Information

The toxicological profile of Disperse Violet 8 is not well-documented in publicly available literature. Most safety data sheets indicate that there is no available data for acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[2]

However, some sources suggest that it may be a questionable carcinogen with experimental tumorigenic and mutation data reported.[2] It is also noted that upon heating to decomposition, it may emit toxic fumes of nitrogen oxides (NOx).[2]

It is important to note that studies on other disperse dyes, such as Disperse Violet 1 (1,4-diaminoanthraquinone), have been conducted. For Disperse Violet 1, acute oral toxicity was found to be low, and it was not mutagenic in several Ames assays, although some mutagenic activity was observed under certain conditions.[7] Given the structural similarities, these findings may provide some indication of the potential hazards of Disperse Violet 8, but direct studies are necessary for a conclusive safety assessment.

Applications

The primary application of Disperse Violet 8 is in the dyeing of synthetic textiles. It is used for polyester and its blended fabrics, as well as for acetate, triacetate, acrylic, and polyamide fibers.[3] It can also be used for the coloring of plastics and as a solvent dye.[3]

Conclusion

Disperse Violet 8 is a commercially important anthraquinone dye with well-defined physicochemical properties and established applications in the textile and plastics industries. Its characterization is readily achievable through standard analytical techniques such as HPLC-MS. However, a significant data gap exists regarding its toxicological profile. Researchers and professionals handling this compound should exercise caution due to the limited safety data and the potential for hazards associated with related compounds. Further toxicological studies are warranted to fully assess the health and environmental impact of Disperse Violet 8.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,4-DIAMINO-5-NITROANTHRAQUINONE | 82-33-7 [amp.chemicalbook.com]
• 3. 1,4-DIAMINO-5-NITROANTHRAQUINONE | 82-33-7 [chemicalbook.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. 1,4-Diamino-5-nitroanthraquinone | C14H9N3O4 | CID 4421615 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

An In-Depth Technical Guide to the Synthesis and Manufacturing of C.I. Disperse Violet 8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of C.I. Disperse Violet 8 (C.I. 62030), an anthraquinone-based dye. The document details the chemical pathway, experimental protocols, and key data points relevant to its production.

Introduction

C.I. Disperse Violet 8 is a synthetic dye characterized by its bright blue-purple hue. It belongs to the anthraquinone class of colorants, known for their good stability and dyeing properties. Its primary application is in the dyeing of polyester and its blended fabrics. It can also be used for coloring acetate, triacetate, acrylic, and polyamide fibers, as well as for plastics.[1][2] The dye is suitable for high-temperature and high-pressure dyeing methods.[1][2]

The core of its molecular structure is 1,4-diamino-5-nitroanthraquinone.[2] This structure is responsible for its characteristic color and dyeing properties.

Table 1: Chemical and Physical Properties of C.I. Disperse Violet 8

Property	Value
C.I. Name	Disperse Violet 8
C.I. Number	62030
CAS Number	82-33-7
Molecular Formula	C₁₄H₉N₃O₄[1][3]
Molecular Weight	283.24 g/mol [1][3]
Appearance	Dark blue powder[1][2]
Solubility	Soluble in ethanol, acetone, and benzene[1][2]

Synthesis Pathway

The manufacturing of C.I. Disperse Violet 8 is centered around the nitration of 1,4-diaminoanthraquinone. This electrophilic aromatic substitution reaction introduces a nitro group (-NO₂) onto the anthraquinone skeleton.

Caption: Synthesis pathway of C.I. Disperse Violet 8.

The synthesis of the precursor, 1,4-diaminoanthraquinone, can be achieved through various methods, including the replacement of hydroxyl groups from 1,4-dihydroxyanthraquinone.[4]

Experimental Protocol: Synthesis of C.I. Disperse Violet 8

This section outlines a general laboratory-scale procedure for the synthesis of C.I. Disperse Violet 8, based on the nitration of 1,4-diaminoanthraquinone.

Materials:

• 1,4-Diaminoanthraquinone

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Distilled Water

• Filtration apparatus

• Beakers and flasks

• Stirring equipment

Procedure:

• Dissolution: In a clean, dry flask, slowly add 1,4-diaminoanthraquinone to concentrated sulfuric acid while stirring continuously. The mixture should be cooled in an ice bath to maintain a low temperature during dissolution.

• Nitration: Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated sulfuric acid. This mixture should also be cooled. Slowly add the nitrating mixture dropwise to the solution of 1,4-diaminoanthraquinone in sulfuric acid. The temperature of the reaction mixture should be carefully controlled and kept low throughout the addition to prevent over-nitration and side reactions.

• Reaction: After the addition of the nitrating mixture is complete, allow the reaction to proceed with continuous stirring for a specified period. The reaction progress can be monitored using thin-layer chromatography (TLC).

• Precipitation: Once the reaction is complete, pour the reaction mixture slowly onto a large volume of crushed ice with vigorous stirring. This will cause the product, C.I. Disperse Violet 8, to precipitate out of the solution.

• Filtration and Washing: Isolate the precipitated solid by filtration. Wash the filter cake thoroughly with cold water until the filtrate is neutral to remove any residual acid.

• Drying: Dry the purified product in a vacuum oven at a moderate temperature.

Table 2: Key Experimental Parameters (Illustrative)

Parameter	Recommended Range/Value
Molar Ratio (1,4-diaminoanthraquinone : Nitric Acid)	1 : 1.1 - 1.5
Reaction Temperature	0 - 10 °C
Reaction Time	2 - 4 hours
Quenching Medium	Ice/Water
Purification	Washing with water

Note: These parameters are illustrative and may require optimization for specific laboratory conditions and desired yield and purity.

Manufacturing Process Overview

The industrial-scale manufacturing of C.I. Disperse Violet 8 follows the same fundamental chemical principles as the laboratory synthesis but involves larger-scale equipment and more stringent process control.

Caption: General manufacturing workflow for C.I. Disperse Violet 8.

Key Stages in Manufacturing:

• Raw Material Handling: Careful handling and precise measurement of 1,4-diaminoanthraquinone, sulfuric acid, and nitric acid are crucial.

• Reaction: The nitration is carried out in large, temperature-controlled reactors. The rate of addition of the nitrating agent and the reaction temperature are critical parameters to control the quality of the product.

• Isolation and Purification: The product is precipitated, filtered, and washed on an industrial scale using equipment such as filter presses.

• Drying and Milling: The purified dye is dried and then milled to achieve a specific particle size distribution, which is important for its performance as a disperse dye.

• Formulation: The final product is typically formulated with dispersing agents and other additives to ensure optimal performance in dyeing applications.

Data Summary

Table 3: Quantitative Data Overview

Data Point	Typical Value/Range
Purity (HPLC)	> 95%
Yield	80 - 90% (typical)
Melting Point	> 250 °C
λmax (in a suitable solvent)	~560-580 nm

Note: These values are representative and can vary depending on the specific synthesis and purification methods employed.

Conclusion

The synthesis of C.I. Disperse Violet 8 is a well-established process based on the nitration of 1,4-diaminoanthraquinone. Careful control of reaction conditions is essential to achieve a high yield and purity of the final product. This technical guide provides a foundational understanding of the synthesis and manufacturing of this important disperse dye for professionals in research and development.

References

• 1. US3968130A - Process for the nitration of anthraquinones - Google Patents [patents.google.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. US2874168A - Process for the preparation of 1-nitroanthraquinone - Google Patents [patents.google.com]

An In-depth Technical Guide to the Spectroscopic Data of C14H9N3O4: 3-(4-nitrophenyl)-1H-quinazoline-2,4-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the compound with the molecular formula C14H9N3O4, identified as 3-(4-nitrophenyl)-1H-quinazoline-2,4-dione. This document is intended to be a valuable resource for researchers and professionals involved in drug discovery and development, offering detailed information on its structural characterization through various spectroscopic techniques.

Compound Identification

The molecular formula C14H9N3O4 corresponds to the chemical compound 3-(4-nitrophenyl)-1H-quinazoline-2,4-dione . This structure consists of a quinazoline-2,4-dione core substituted with a 4-nitrophenyl group at the N3 position.

Molecular Structure:

Caption: 2D structure of 3-(4-nitrophenyl)-1H-quinazoline-2,4-dione.

Spectroscopic Data Summary

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.7	br s	1H	N1-H
~8.4	d	2H	H-2', H-6' (aromatic protons of nitrophenyl ring)
~8.2	d	2H	H-3', H-5' (aromatic protons of nitrophenyl ring)
~8.0	dd	1H	H-5 (aromatic proton of quinazoline ring)
~7.8	t	1H	H-7 (aromatic proton of quinazoline ring)
~7.4	t	1H	H-6 (aromatic proton of quinazoline ring)

| ~7.3 | d | 1H | H-8 (aromatic proton of quinazoline ring) |

Note: The exact chemical shifts and coupling constants (J values) can vary depending on the solvent and experimental conditions.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: DMSO-d₆

Chemical Shift (δ, ppm)	Assignment
~162	C=O (C4)
~150	C=O (C2)
~148	C-NO₂
~145	C-4'
~140	C-8a
~136	C-7
~130	C-2', C-6'
~128	C-5
~125	C-3', C-5'
~124	C-6
~116	C-4a

| ~115 | C-8 |

Note: These are approximate chemical shifts. Quaternary carbon signals are typically weaker.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
~3200	Medium, Broad	N-H stretch
~1740	Strong	C=O stretch (amide)
~1670	Strong	C=O stretch (urea)
~1600, ~1480	Medium-Strong	C=C aromatic stretch
~1520, ~1350	Strong	N-O asymmetric and symmetric stretch (NO₂)
~1280-1160	Medium	C-N stretch

Mass Spectrometry (MS)

m/z	Interpretation
283	[M]⁺ (Molecular ion)
Fragments	Loss of NO₂, CO, and fragmentation of the quinazoline and nitrophenyl rings.

Note: The exact fragmentation pattern depends on the ionization technique used (e.g., EI, ESI).

Biological Activity and Potential Signaling Pathways

Quinazoline-2,4-dione derivatives are known to exhibit a wide range of biological activities, including antibacterial and anticancer properties.

Antibacterial Activity: DNA Gyrase Inhibition

Several studies suggest that quinazoline-2,4-diones can act as inhibitors of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, repair, and recombination. This inhibition leads to the disruption of bacterial cell division and ultimately cell death.[1]

Caption: Proposed antibacterial mechanism via DNA gyrase inhibition.

Anticancer Activity

The anticancer mechanisms of quinazolinone derivatives are diverse and can involve the inhibition of various cellular targets. These may include:

• Kinase Inhibition: Many quinazoline derivatives are known to be potent inhibitors of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), which are crucial for cancer cell proliferation and angiogenesis.

• Microtubule Polymerization Inhibition: Some derivatives interfere with the dynamics of microtubules, leading to cell cycle arrest and apoptosis.[2]

• PARP Inhibition: Certain quinazoline-2,4-diones have been identified as inhibitors of Poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair.[3]

A simplified, generalized workflow for identifying the anticancer mechanism of a compound like 3-(4-nitrophenyl)-1H-quinazoline-2,4-dione is presented below.

Caption: Workflow for elucidating the anticancer mechanism.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition:

  • A standard one-pulse sequence is used.

  • The spectral width is set to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

  • Data is processed with Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to singlets for each unique carbon.

  • The spectral width is set to cover the expected range of carbon chemical shifts (typically 0-200 ppm).

  • A larger number of scans is required due to the low natural abundance of ¹³C.

  • Data processing is similar to ¹H NMR, with chemical shifts referenced to the solvent peak.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation: An FT-IR spectrometer.

• Sample Preparation (Attenuated Total Reflectance - ATR): A small amount of the solid sample is placed directly on the ATR crystal, and pressure is applied to ensure good contact.

• Data Acquisition:

  • A background spectrum of the empty ATR crystal is recorded.

  • The sample spectrum is then recorded.

  • The final spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI, or Electron Impact - EI) and mass analyzer (e.g., Quadrupole, Time-of-Flight - TOF).

• Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol, acetonitrile) at a low concentration (e.g., 1 mg/mL).

• Data Acquisition:

  • The sample solution is introduced into the ion source.

  • The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion.

  • For structural elucidation, tandem mass spectrometry (MS/MS) can be performed to fragment the molecular ion and analyze the resulting daughter ions.

This guide provides a foundational understanding of the spectroscopic properties of 3-(4-nitrophenyl)-1H-quinazoline-2,4-dione. For definitive structural confirmation and further research, it is recommended to acquire experimental data on a purified sample of the compound.

References

• 1. Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent: Design, Synthesis, and Their Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemmethod.com [chemmethod.com]

Solubility Profile of C.I. Disperse Violet 8 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Disperse Violet 8, an anthraquinone-based dye, finds applications in various industries, including textiles and plastics.[1] Its efficacy in these applications is intrinsically linked to its solubility characteristics in organic solvents, which dictates its dispersion, absorption, and overall performance. This technical guide provides a comprehensive overview of the solubility of Disperse Violet 8, detailing available data and outlining a robust experimental protocol for its quantitative determination.

Core Concepts in Dye Solubility

The solubility of a disperse dye like Disperse Violet 8 in an organic solvent is governed by the principle of "like dissolves like." As a relatively non-polar molecule, it is expected to exhibit greater solubility in less polar organic solvents. Factors such as temperature and the specific molecular interactions between the dye and the solvent molecules play a crucial role in determining the extent of solubility. Generally, the solubility of disperse dyes in organic solvents increases with temperature.

Solubility Data for Disperse Violet 8

Qualitative Solubility of C.I. Disperse Violet 8 [1]

Organic Solvent	Solubility
Ethanol	Soluble
Acetone	Soluble
Benzene	Soluble

To provide a quantitative perspective, the following table presents solubility data for the parent compound, Anthraquinone, in various organic solvents. This data can serve as a useful proxy for estimating the behavior of Disperse Violet 8, though actual values will differ due to the presence of amino and nitro functional groups in the Disperse Violet 8 structure.

Quantitative Solubility of Anthraquinone (Proxy Data)

Solvent	Temperature (°C)	Solubility (g / 100 g Solvent)
Ethanol	18	0.05
Ethanol	78	2.25
Toluene	15	0.19
Toluene	100	2.56
Chloroform	20	0.61
Benzene	20	0.26
Ether	25	0.11

Experimental Protocol: Determination of Disperse Violet 8 Solubility via UV-Vis Spectrophotometry

This section outlines a detailed methodology for the quantitative determination of the solubility of Disperse Violet 8 in an organic solvent using UV-Vis spectrophotometry. This method is based on the principle that the absorbance of a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert Law).

1. Materials and Equipment

• C.I. Disperse Violet 8 (analytical standard)

• Organic solvent of interest (e.g., ethanol, acetone, spectroscopic grade)

• Volumetric flasks (various sizes)

• Pipettes

• Analytical balance

• UV-Vis spectrophotometer

• Cuvettes (quartz or glass, appropriate for the solvent)

• Syringe filters (solvent-compatible, e.g., PTFE, 0.45 µm)

• Thermostatically controlled shaker or water bath

• Centrifuge (optional)

2. Procedure

2.1. Preparation of a Standard Stock Solution

• Accurately weigh a precise amount of Disperse Violet 8 (e.g., 10 mg) and transfer it to a 100 mL volumetric flask.

• Dissolve the dye in a small amount of the chosen organic solvent.

• Once fully dissolved, dilute the solution to the mark with the same solvent. This is your standard stock solution.

2.2. Construction of a Calibration Curve

• Prepare a series of standard solutions of known concentrations by diluting the stock solution. For example, prepare five standards by pipetting 1, 2, 5, 10, and 20 mL of the stock solution into separate 100 mL volumetric flasks and diluting to the mark.

• Determine the wavelength of maximum absorbance (λmax) of Disperse Violet 8 in the chosen solvent by scanning the absorbance of one of the standard solutions across the visible spectrum (typically 400-700 nm).

• Measure the absorbance of each standard solution at the determined λmax using the pure solvent as a blank.

• Plot a graph of absorbance versus concentration. This is the calibration curve. A linear relationship should be observed.

2.3. Preparation of Saturated Solutions

• Add an excess amount of Disperse Violet 8 to a series of flasks containing a known volume of the organic solvent.

• Seal the flasks and place them in a thermostatically controlled shaker or water bath set to the desired temperature.

• Agitate the mixtures for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours).

2.4. Sample Analysis

• After reaching equilibrium, allow the undissolved dye to settle.

• Carefully withdraw an aliquot of the supernatant using a syringe fitted with a solvent-compatible filter to remove any suspended particles.

• Dilute the filtered saturated solution with a known volume of the solvent to bring the absorbance within the range of the calibration curve.

• Measure the absorbance of the diluted solution at the λmax.

2.5. Calculation of Solubility

• Using the equation of the line from the calibration curve, calculate the concentration of the diluted solution.

• Multiply this concentration by the dilution factor to determine the concentration of the saturated solution. This value represents the solubility of Disperse Violet 8 in the solvent at that specific temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Disperse Violet 8 solubility.

Caption: Workflow for determining dye solubility via UV-Vis spectrophotometry.

Conclusion

While specific quantitative solubility data for C.I. Disperse Violet 8 remains elusive in public literature, this guide provides the available qualitative information and a proxy dataset for its parent compound, anthraquinone. The detailed experimental protocol for determining solubility using UV-Vis spectrophotometry offers a robust framework for researchers to generate precise and reliable quantitative data. This information is critical for optimizing the use of Disperse Violet 8 in various applications and for the development of new formulations.

References

• 1. worlddyevariety.com [worlddyevariety.com]

Photophysical and Fluorescent Properties of Disperse Violet 8: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8 (DV8), chemically identified as 1,4-diamino-5-nitro-9,10-anthracenedione, is a synthetic dye belonging to the anthraquinone class.[1][2] While extensively utilized in the textile industry for its dyeing properties, the inherent fluorescence of its core structure presents opportunities for applications in scientific research, particularly in areas requiring stable fluorophores. This guide provides a comprehensive overview of the photophysical and fluorescent properties of Disperse Violet 8 and structurally related anthraquinone dyes, details experimental protocols for their characterization, and offers visualizations of these methodologies.

Anthraquinone-based dyes are noted for their robust chemical and photostability.[3] However, their fluorescence quantum yields can be modest.[4] The introduction of amino substituents to the anthraquinone core, as seen in Disperse Violet 8, is a common strategy to induce or enhance fluorescence.[5] Understanding the specific photophysical parameters of DV8 is crucial for its potential adoption in research and development, for instance, as a molecular probe or in the development of novel sensing platforms.

Molecular Structure and General Properties

• Chemical Name: 1,4-diamino-5-nitro-9,10-anthracenedione[1]

• CAS Number: 82-33-7[6]

• Molecular Formula: C₁₄H₉N₃O₄[2]

• Molecular Weight: 283.24 g/mol [2]

• Appearance: Dark blue powder[6]

• Solubility: Soluble in ethanol, acetone, and benzene.[6]

Photophysical and Fluorescent Properties

Direct experimental data for the photophysical properties of Disperse Violet 8 are not extensively reported in the available literature. However, by examining structurally similar amino-anthraquinone dyes, we can infer its likely characteristics. Anthraquinone derivatives are known to exhibit fluorescence, often with large Stokes shifts, but sometimes with low quantum yields.[4] The presence of amino groups generally promotes fluorescence in the anthraquinone scaffold.[5]

Table 1: Photophysical Data of Structurally Related Anthraquinone Dyes

Compound/Dye Name	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ_f)	Fluorescence Lifetime (τ, ns)	Reference(s)
DRAQ5	Solution	599/644	678/697	0.003	Not Reported	[3]
CyTRAK Orange	Not Specified	510	610	Not Reported	Not Reported	[3]
AQ-PTZ	Not Specified	Not Reported	626	Not Reported	38	[7]
AQ-PTZ-M	Not Specified	Not Reported	655	Not Reported	124	[7]

Note: This table provides data for related compounds to give a comparative context due to the lack of specific published data for Disperse Violet 8.

Experimental Protocols

The characterization of the photophysical properties of a fluorescent dye like Disperse Violet 8 involves several key experimental techniques.

UV-Visible Absorption Spectroscopy

This technique is used to determine the wavelengths at which the dye absorbs light, identifying the absorption maxima (λ_max).

Methodology:

• Sample Preparation: Prepare a dilute solution of Disperse Violet 8 in a suitable, UV-transparent solvent (e.g., ethanol, acetone, or dichloromethane). The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the λ_max to ensure linearity with the Beer-Lambert law.[8]

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blanking: Fill a quartz cuvette with the pure solvent to be used as a reference and record a baseline spectrum.

• Measurement: Replace the blank with the cuvette containing the dye solution and record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm).

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λ_max).

Caption: Workflow for UV-Visible Absorption Spectroscopy.

Fluorescence Spectroscopy

This technique measures the emission spectrum of the dye after excitation at a specific wavelength.

Methodology:

• Sample Preparation: Use the same dilute solution as prepared for UV-Vis spectroscopy. The absorbance at the excitation wavelength should ideally be below 0.1 to avoid inner filter effects.

• Instrumentation: Use a spectrofluorometer.

• Measurement:

  • Emission Spectrum: Set the excitation monochromator to the λ_max determined from the absorption spectrum. Scan the emission monochromator over a range of longer wavelengths to record the fluorescence emission spectrum.

  • Excitation Spectrum: Set the emission monochromator to the wavelength of maximum fluorescence intensity. Scan the excitation monochromator over a range of shorter wavelengths. The resulting spectrum should be similar in shape to the absorption spectrum.

• Data Analysis: Identify the wavelength of maximum emission (λ_em) and calculate the Stokes shift (λ_em - λ_abs).

Caption: Workflow for Fluorescence Spectroscopy.

Fluorescence Quantum Yield Determination (Relative Method)

The fluorescence quantum yield (Φ_f) is a measure of the efficiency of the fluorescence process. The relative method compares the fluorescence of the sample to a standard with a known quantum yield.

Methodology:

• Standard Selection: Choose a fluorescent standard with a known quantum yield that absorbs and emits in a similar spectral region to Disperse Violet 8 (e.g., Rhodamine 6G or Quinine Sulfate).

• Sample and Standard Preparation: Prepare solutions of both the sample and the standard in the same solvent. The absorbance of both solutions at the excitation wavelength must be measured and should be below 0.1.

• Fluorescence Measurement: Record the fluorescence emission spectra of both the sample and the standard using the same excitation wavelength and instrument settings.

• Data Calculation: Calculate the quantum yield using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.[5]

Caption: Workflow for Relative Quantum Yield Determination.

Fluorescence Lifetime Measurement

Fluorescence lifetime (τ) is the average time a molecule spends in the excited state before returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a common method for its measurement.

Methodology:

• Instrumentation: Utilize a TCSPC system, which includes a pulsed light source (e.g., a picosecond laser or LED), a sensitive detector (e.g., a photomultiplier tube or an avalanche photodiode), and timing electronics.

• Sample Preparation: Use a dilute solution of the dye.

• Measurement: The sample is excited by the pulsed light source. The instrument measures the time delay between the excitation pulse and the detection of the first emitted photon. This process is repeated many times to build a histogram of photon arrival times.

• Data Analysis: The resulting decay curve is fitted to an exponential function to determine the fluorescence lifetime (τ).

Caption: Workflow for Fluorescence Lifetime Measurement via TCSPC.

Potential Applications in Research and Drug Development

While primarily an industrial dye, the fluorescent properties of Disperse Violet 8 and similar anthraquinone derivatives could be leveraged in various research contexts:

• Cellular Imaging: Stable fluorophores are essential for long-term cell imaging. The photostability of the anthraquinone core is advantageous, although the potential for cytotoxicity would need to be thoroughly evaluated.

• Environmental Sensing: The sensitivity of fluorescence to the local environment could be exploited to develop sensors for pollutants or other analytes.

• Drug Delivery: Fluorescently tagging drug molecules or delivery vehicles can aid in tracking their distribution and cellular uptake.

Conclusion

Disperse Violet 8, as a member of the fluorescent amino-anthraquinone family, holds potential for scientific applications beyond its traditional use in dyeing. Although specific photophysical data for this compound is sparse in the literature, this guide provides the foundational knowledge and detailed experimental protocols necessary for its characterization. By applying the described spectroscopic techniques, researchers can elucidate the absorption, emission, quantum yield, and fluorescence lifetime of Disperse Violet 8, thereby enabling its evaluation for novel applications in research and development. The provided workflows and data on related compounds offer a solid starting point for scientists and professionals interested in exploring the fluorescent capabilities of this and other anthraquinone-based dyes.

References

• 1. 9,10-Anthracenedione, 1,4-diamino-5-nitro- [webbook.nist.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 4. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 5. benchchem.com [benchchem.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. iris.cnr.it [iris.cnr.it]
• 8. Ultraviolet–visible spectroscopy - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Toxicological and Safety Profile of Disperse Violet 8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical and Physical Properties

Property	Value	Reference
CAS Number	82-33-7	[1]
C.I. Number	62030	[1]
Molecular Formula	C₁₄H₉N₃O₄	[1]
Molecular Weight	283.24 g/mol	[1]
Synonyms	1,4-diamino-5-nitroanthraquinone	[2]

Toxicological Data Summary

The available toxicological data for Disperse Violet 8 is limited. The following tables summarize the key findings from the available literature. It is critical to note the general lack of comprehensive data for many standard toxicological assessments.

Acute Toxicity

Endpoint	Species	Route	Value	Reference
LD₅₀	Mouse	Intravenous	56 mg/kg	[3]
Acute Oral Toxicity	-	-	No data available	[4][5]
Acute Dermal Toxicity	-	-	No data available	[5][6]
Acute Inhalation Toxicity	-	-	No data available	[6]

Irritation and Sensitization

Endpoint	Species	Result	Reference
Skin Corrosion/Irritation	-	No data available	[4][5]
Serious Eye Damage/Irritation	-	No data available	[4][5]
Respiratory or Skin Sensitization	-	No data available	[4][5]

Genotoxicity

Assay Type	Result	Reference
Mutagenicity	Mutation data reported	[3][7]

Carcinogenicity

Assessment	Finding	Reference
Carcinogenicity	Questionable carcinogen with experimental tumorigenic data	[3][7]

Repeated Dose Toxicity

Endpoint	Result	Reference
STOT-Single Exposure	No data available	[4][5]
STOT-Repeated Exposure	No data available	[4][5]

Reproductive Toxicity

Endpoint	Result	Reference
Reproductive Toxicity	No data available	[4]

Experimental Protocols

Detailed experimental protocols for the toxicological studies conducted on Disperse Violet 8 are not extensively reported in the publicly available literature. The following represents a generalized workflow for the types of studies for which data has been indicated.

Acute Intravenous Toxicity (LD₅₀) Workflow

This diagram illustrates a general procedure for determining the median lethal dose (LD₅₀) of a substance administered intravenously to mice.

Caption: Generalized workflow for an acute intravenous LD₅₀ study in mice.

Signaling Pathways

Information regarding the specific signaling pathways affected by Disperse Violet 8 is not available in the reviewed literature.

Discussion

The available data on the toxicology of Disperse Violet 8 is sparse. The most definitive quantitative value is the intravenous LD₅₀ in mice, which is 56 mg/kg, indicating a degree of toxicity via this route of exposure. The classification as a "poison by intravenous route" is consistent with this finding.[3][7]

The reports of "mutation data" and its status as a "questionable carcinogen with experimental tumorigenic data" are significant flags for potential long-term health effects.[3][7] However, without access to the detailed study reports, including the specific assays conducted, the doses tested, and the nature of the tumorigenic findings, a thorough risk assessment is challenging.

The absence of data for crucial endpoints such as oral and dermal toxicity, skin and eye irritation, and sensitization is a major data gap. Safety Data Sheets for Disperse Violet 8 often state "no data available" for these parameters.[4][5] This lack of information prevents a comprehensive evaluation of the risks associated with handling and exposure to this substance through common routes.

Conclusion

Disperse Violet 8 has demonstrated acute toxicity via the intravenous route in mice and has raised concerns regarding its potential mutagenicity and carcinogenicity. However, the overall toxicological profile of Disperse Violet 8 remains largely incomplete due to the lack of publicly available data on other critical endpoints. For a comprehensive safety assessment, further studies investigating acute oral and dermal toxicity, skin and eye irritation, skin sensitization, and repeated dose toxicity are necessary. Additionally, detailed reports of the existing mutagenicity and carcinogenicity studies would be invaluable for a more complete understanding of the potential hazards associated with this compound. Researchers and professionals working with Disperse Violet 8 should exercise caution, implementing appropriate safety protocols to minimize exposure, particularly through routes that may lead to systemic absorption.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. targetmol.com [targetmol.com]
• 5. Page loading... [guidechem.com]
• 6. echemi.com [echemi.com]
• 7. 1,4-DIAMINO-5-NITROANTHRAQUINONE | 82-33-7 [amp.chemicalbook.com]

An In-depth Technical Guide on the Environmental Impact and Degradation of Disperse Violet 8

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Disperse Violet 8 (C.I. 62030) is an anthraquinone dye utilized in the textile industry for dyeing synthetic fibers. This guide provides a comprehensive overview of its environmental impact, focusing on its ecotoxicity and degradation. Due to a lack of specific quantitative data for Disperse Violet 8 in publicly available literature, this document synthesizes information on closely related anthraquinone dyes and general principles of disperse dye toxicology and degradation. It outlines experimental protocols for assessing its environmental fate and discusses potential cellular impacts. The significant data gap regarding the specific signaling pathways affected by Disperse Violet 8 is a critical area for future research.

Introduction

Disperse dyes, including Disperse Violet 8, are characterized by their low water solubility and their application as a fine dispersion to color hydrophobic fibers such as polyester.[1] The very properties that make them effective for dyeing also contribute to their environmental persistence. Incomplete exhaustion during the dyeing process leads to their release into wastewater, posing potential risks to aquatic ecosystems.[1] Understanding the ecotoxicity and degradability of these compounds is crucial for environmental risk assessment and the development of effective remediation strategies.

Chemical and Physical Properties of Disperse Violet 8

Property	Value
CI Name	Disperse Violet 8
CI Number	62030
CAS Number	82-33-7
Molecular Formula	C₁₄H₉N₃O₄
Molecular Weight	283.24 g/mol
Molecular Structure	Anthraquinone
Appearance	Dark blue powder
Solubility	Soluble in ethanol, acetone, and benzene

Source: World Dye Variety[2]

Environmental Impact and Ecotoxicity

Aquatic Toxicity

Disperse dyes can be toxic to aquatic life, with effects ranging from acute lethality to chronic impacts on growth and reproduction.[1] The toxicity of byproducts from dye degradation can sometimes be greater than the parent compound. For instance, byproducts of the related Disperse Violet 93 were found to be more mutagenic and toxic to Daphnia similis than the original dye.[3]

Table 1: Summary of Ecotoxicity Data for Related Disperse Dyes

Substance	Organism	Endpoint	Value	Reference
Disperse Violet 93 Byproduct (non-Cl PBTA-9)	Daphnia similis	48h EC50	258 µg/L	[3]
Disperse Violet 93 Byproduct (PBTA-9)	Daphnia similis	48h EC50	444 µg/L	[3]

Note: No specific LC50 or EC50 data for Disperse Violet 8 was found in the reviewed literature. The data presented is for byproducts of a different but structurally related disperse dye.

Genotoxicity and Mutagenicity

Some disperse dyes have been shown to be genotoxic and mutagenic. For example, Disperse Blue 291 induced genotoxic and mutagenic effects in a human hepatic cell line (HepG2).[4] While a safety assessment of Disperse Violet 1 (a different compound) found it to be practically non-toxic in acute oral tests, some mutagenic activity was observed in Ames assays at high concentrations.[5] The genotoxic potential of Disperse Violet 8 requires specific investigation.

Degradation of Disperse Violet 8

The degradation of Disperse Violet 8 in the environment can occur through biotic (biodegradation) and abiotic (e.g., photocatalysis, sonochemical degradation) processes. Due to its anthraquinone structure, it is expected to be more resistant to degradation than azo dyes.

Biodegradation

The complex aromatic structure of anthraquinone dyes generally makes them recalcitrant to biodegradation by microorganisms under conventional aerobic conditions. However, some fungi, particularly brown rot fungi, have shown the ability to degrade disperse dyes. For instance, Dichomitus dickinsii achieved 76% degradation of Disperse Violet S3RL.[6]

Abiotic Degradation

Advanced Oxidation Processes (AOPs) are promising methods for the degradation of persistent organic pollutants like disperse dyes.

Photocatalysis, often using semiconductors like titanium dioxide (TiO₂) or zinc oxide (ZnO), can effectively degrade anthraquinone dyes. Under UV or visible light irradiation, these catalysts generate highly reactive hydroxyl radicals that can break down the dye molecule. The degradation of Disperse Violet 26 has been successfully demonstrated using TiO₂ and ZnO nanomaterials.[7]

Sonochemical degradation utilizes high-frequency ultrasound to induce acoustic cavitation, creating localized hot spots with extreme temperatures and pressures. This leads to the generation of reactive radicals that can degrade organic molecules. This method has been shown to be effective for the degradation of various dyes.[8][9]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for assessing the environmental fate of Disperse Violet 8. The following sections provide generalized methodologies that can be adapted for this specific dye.

Aquatic Toxicity Testing

Standardized ecotoxicity tests are used to determine the lethal concentration (LC50) or effective concentration (EC50) of a substance.

Protocol 1: Acute Immobilisation Test with Daphnia magna (OECD 202)

• Test Organism: Daphnia magna, less than 24 hours old.

• Test Substance: Prepare a stock solution of Disperse Violet 8 in a suitable solvent (e.g., acetone, ethanol) due to its low water solubility. A series of dilutions are then made in the test medium.

• Test Conditions:

  • Temperature: 20 ± 2 °C.

  • Photoperiod: 16 hours light / 8 hours dark.

  • Test duration: 48 hours.

• Procedure:

  • Place a set number of daphnids (e.g., 20) into test vessels containing the different concentrations of Disperse Violet 8 and a control (medium only).

  • Observe and record the number of immobilized daphnids at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.

• Data Analysis: Calculate the 48-hour EC50 value, the concentration at which 50% of the daphnids are immobilized, using appropriate statistical methods (e.g., probit analysis).[10]

Protocol 2: Alga, Growth Inhibition Test (OECD 201)

• Test Organism: Exponentially growing cultures of a green alga, such as Scenedesmus subspicatus.

• Test Substance: Prepare test solutions of Disperse Violet 8 as described in Protocol 1.

• Test Conditions:

  • Temperature: 21-24 °C.

  • Continuous illumination.

  • Test duration: 72 hours.

• Procedure:

  • Inoculate the test solutions and controls with a low concentration of algal cells.

  • Incubate under constant illumination and temperature.

  • Measure the algal growth (e.g., by cell counts, fluorescence, or absorbance) at 24, 48, and 72 hours.

• Data Analysis: Calculate the 72-hour EC50 value, the concentration that causes a 50% reduction in algal growth, for both growth rate and yield.

Biodegradation Assessment

Protocol 3: Ready Biodegradability - Closed Bottle Test (OECD 301D)

• Inoculum: Activated sludge from a domestic wastewater treatment plant.

• Test Substance: A known concentration of Disperse Violet 8 (e.g., 2-5 mg/L).

• Test Setup:

  • Prepare test bottles with mineral medium, inoculum, and the test substance.

  • Include control bottles with only inoculum, and a reference substance (e.g., sodium benzoate) to verify the activity of the inoculum.

  • A toxicity control containing the test substance and the reference substance should also be included.[11]

• Procedure:

  • Fill the bottles completely, ensuring no air bubbles are present, and seal them.

  • Incubate in the dark at a constant temperature (e.g., 20 °C) for 28 days.

  • Measure the dissolved oxygen concentration in the bottles at regular intervals.

• Data Analysis: Calculate the percentage of biodegradation based on the biochemical oxygen demand (BOD) relative to the theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it reaches >60% degradation within a 10-day window.[11][12]

Photocatalytic Degradation

Protocol 4: Laboratory-Scale Photocatalytic Degradation

• Photoreactor Setup: A batch reactor equipped with a UV lamp (e.g., medium-pressure mercury lamp) or a solar simulator. The reactor should have a cooling jacket to maintain a constant temperature.[5]

• Catalyst: A photocatalyst such as TiO₂ (e.g., P25) or ZnO.

• Procedure:

  • Prepare a solution of Disperse Violet 8 of a known initial concentration (e.g., 10-50 mg/L).

  • Add the photocatalyst to the solution to create a suspension (e.g., 0.5-1.5 g/L).

  • Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium.

  • Turn on the light source to initiate the reaction.

  • Withdraw aliquots of the suspension at regular time intervals.

  • Separate the catalyst from the solution by centrifugation or filtration.

• Analysis:

  • Measure the absorbance of the supernatant at the maximum absorption wavelength (λmax) of Disperse Violet 8 using a UV-Vis spectrophotometer to monitor the decolorization.

  • Analyze the samples using techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the parent dye and its degradation byproducts.[10]

  • Total Organic Carbon (TOC) analysis can be used to determine the extent of mineralization.

Sonochemical Degradation

Protocol 5: Laboratory-Scale Sonochemical Degradation

• Sonoreactor Setup: A batch reactor equipped with an ultrasonic transducer operating at a specific frequency (e.g., 20-500 kHz) and power output.

• Procedure:

  • Prepare a solution of Disperse Violet 8 of a known initial concentration.

  • Place the solution in the sonoreactor.

  • Turn on the ultrasonic transducer.

  • Withdraw samples at regular time intervals.

• Analysis: Analyze the samples as described in the photocatalytic degradation protocol (Section 4.3) to monitor the degradation of the dye and the formation of byproducts.

Potential Signaling Pathways and Cellular Impact

There is currently no specific information in the reviewed literature on the signaling pathways affected by Disperse Violet 8. However, studies on other disperse dyes suggest potential mechanisms of toxicity.

Exposure of cells to certain disperse dyes has been shown to impair cell viability and mitochondrial function.[13] This can manifest as an increase in oxidative stress, a condition characterized by an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products.[14][15] Chronic oxidative stress can lead to damage to cellular components, including DNA, proteins, and lipids, and can trigger inflammatory responses.[15]

Some studies on other dyes have indicated the involvement of specific signaling pathways in their toxic effects. For example, some natural dye compounds have been shown to modulate pathways such as MAPK/ERK, PI3K/AKT, and NF-κB, which are involved in cell proliferation, survival, and inflammation.[16] Future research on Disperse Violet 8 should investigate its potential to induce oxidative stress and its effects on these and other key cellular signaling pathways.

Diagram 1: General Experimental Workflow for Assessing Dye Degradation

References

• 1. tandfonline.com [tandfonline.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. Frontiers | The miniaturized enzyme-modified comet assay for genotoxicity testing of nanomaterials [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jrh.gmu.ac.ir [jrh.gmu.ac.ir]
• 9. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 10. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 11. pubdata.leuphana.de [pubdata.leuphana.de]
• 12. oecd.org [oecd.org]
• 13. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. The Comet Assay as a Tool to Detect the Genotoxic Potential of Nanomaterials - PMC [pmc.ncbi.nlm.nih.gov]

Disperse Violet 8: An In-depth Technical Guide to its Dyeing Mechanism on Synthetic Fibers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8, also identified by the Colour Index (C.I.) number 62030, is an anthraquinone-based disperse dye.[1] Belonging to a class of non-ionic dyes with low water solubility, it is primarily utilized for coloring hydrophobic synthetic fibers. This technical guide provides a comprehensive overview of the core mechanisms governing the application of Disperse Violet 8 as a dye for synthetic fibers, with a particular focus on polyester. The content herein details the dye's chemical and physical properties, the thermodynamics and kinetics of the dyeing process, relevant experimental protocols, and its performance characteristics.

Chemical and Physical Properties of Disperse Violet 8

Disperse Violet 8 is characterized by its anthraquinone structure, which is responsible for its bright violet hue. Its non-ionic nature and low aqueous solubility are fundamental to its application as a disperse dye.

Property	Value
C.I. Name	Disperse Violet 8
C.I. Number	62030
CAS Registry Number	82-33-7
Molecular Formula	C₁₄H₉N₃O₄
Molecular Weight	283.24 g/mol
Chemical Structure	Anthraquinone
Physical Appearance	Dark blue powder
Solubility	Soluble in ethanol, acetone, and benzene; sparingly soluble in water

Table 1: Chemical and Physical Properties of Disperse Violet 8.[1]

Dyeing Mechanism of Disperse Violet 8 on Synthetic Fibers

The application of Disperse Violet 8 to synthetic fibers, such as polyester, is a complex process governed by the principles of diffusion and intermolecular forces. The overall mechanism can be conceptualized as the transfer of the dye from a solid dispersion in an aqueous medium to a solid solution within the fiber.

The dyeing process unfolds in the following sequential stages:

• Dispersion of the Dye: Due to its low water solubility, Disperse Violet 8 is finely ground and dispersed in the dyebath with the aid of dispersing agents. These agents prevent the aggregation of dye particles and ensure a stable, uniform dispersion.

• Adsorption onto the Fiber Surface: Individual dye molecules, present in a small concentration in the aqueous phase, migrate to the surface of the synthetic fiber.

• Diffusion into the Fiber: Under conditions of high temperature (typically 120-130°C) and pressure, the amorphous regions of the polyester fibers swell. This increases the segmental mobility of the polymer chains, creating transient voids. The dye molecules then diffuse from the fiber surface into these amorphous regions.

• Fixation within the Fiber: Once inside the fiber, the dye molecules are held in place by van der Waals forces and hydrophobic interactions with the polymer chains, forming a stable solid solution.

The efficiency of this process is influenced by several factors, including temperature, pH, the presence of carriers or dispersing agents, and the specific characteristics of the synthetic fiber.

Signaling Pathways and Logical Relationships

The logical workflow of the disperse dyeing process can be visualized as a series of interconnected steps, each influencing the subsequent one.

Figure 1: Workflow of the Disperse Violet 8 dyeing process.

Quantitative Data

Fastness Property	Test Method	Rating
Light Fastness	AATCC	5
Washing Fastness (Fading)	ISO	4-5
Washing Fastness (Staining)	ISO	3-4
Perspiration Fastness (Fading)	ISO	5
Perspiration Fastness (Staining)	ISO	4-5
Ironing Fastness (Fading)	ISO	4-5
Ironing Fastness (Staining)	ISO	3-4
Sublimation Fastness	ISO	6

Table 2: Fastness Properties of Disperse Violet 8.[1]

Note on Kinetic and Thermodynamic Data:

Extensive searches for peer-reviewed research articles detailing the specific kinetic and thermodynamic parameters for the dyeing of synthetic fibers with C.I. Disperse Violet 8 did not yield specific quantitative data. The available literature focuses on other disperse dyes, such as C.I. Disperse Orange 30 and C.I. Disperse Blue 56.

However, the general models used to describe the dyeing process are well-established. The adsorption behavior of disperse dyes on polyester often follows the Nernst partition model , which assumes the dye distributes itself between the fiber and the dyebath, forming a solid solution. The kinetics of dyeing are typically analyzed using pseudo-first-order or pseudo-second-order models to determine the rate constants.

Thermodynamic parameters such as the standard affinity (Δμ°) , enthalpy of dyeing (ΔH°) , and entropy of dyeing (ΔS°) are calculated from the equilibrium dyeing data at different temperatures. These parameters provide insights into the spontaneity and nature of the dye-fiber interactions. For most disperse dyes on polyester, the dyeing process is endothermic (positive ΔH°) and spontaneous (negative ΔG°).

Experimental Protocols

The following are detailed methodologies for the dyeing of polyester with disperse dyes, which can be adapted for Disperse Violet 8.

High-Temperature High-Pressure (HTHP) Dyeing of Polyester

This is the most common method for applying disperse dyes to polyester, ensuring good dye penetration and fastness.

Materials and Reagents:

• Polyester fabric

• Disperse Violet 8

• Dispersing agent (e.g., a lignosulphonate or naphthalene sulphonate condensate)

• Acetic acid (to adjust pH)

• Deionized water

Procedure:

• Scouring of Fabric: The polyester fabric is first scoured with a solution containing a non-ionic detergent (e.g., 2 g/L) and sodium carbonate (e.g., 1 g/L) at 60-70°C for 30 minutes to remove any impurities. The fabric is then thoroughly rinsed with hot and cold water and dried.

• Dye Bath Preparation: A paste of the required amount of Disperse Violet 8 is made with a small amount of water and dispersing agent. This paste is then added to the dyebath containing deionized water. The pH of the dyebath is adjusted to 4.5-5.5 with acetic acid.

• Dyeing: The scoured polyester fabric is introduced into the dyebath at room temperature. The temperature of the dyebath is raised to 130°C at a rate of 1-2°C/minute. Dyeing is continued at this temperature for 60 minutes.

• Cooling and Rinsing: The dyebath is then cooled to 70°C, and the dyed fabric is removed and rinsed thoroughly with hot and cold water.

• Reduction Clearing: To remove any unfixed dye from the fiber surface and improve wash fastness, a reduction clearing process is carried out. The dyed fabric is treated with a solution containing sodium hydrosulfite (e.g., 2 g/L) and sodium hydroxide (e.g., 2 g/L) at 70-80°C for 15-20 minutes.

• Final Rinsing and Drying: The fabric is rinsed thoroughly with hot and cold water, neutralized with a weak solution of acetic acid if necessary, and finally dried.

Carrier Dyeing of Polyester

This method is used for dyeing polyester at atmospheric pressure (around 100°C) with the aid of a "carrier," which is a swelling agent for the fiber.

Materials and Reagents:

• Polyester fabric

• Disperse Violet 8

• Dispersing agent

• Carrier (e.g., o-phenylphenol, diphenyl, or methylnaphthalene-based)

• Acetic acid

• Deionized water

Procedure:

• Scouring: The fabric is scoured as described in the HTHP method.

• Dye Bath Preparation: The dyebath is prepared with deionized water, the dispersed dye, dispersing agent, and the carrier. The pH is adjusted to 4.5-5.5 with acetic acid.

• Dyeing: The scoured fabric is introduced into the dyebath at about 60°C. The temperature is raised to the boil (100°C) and maintained for 60-90 minutes.

• Cooling and Rinsing: The dyebath is cooled, and the fabric is rinsed as in the HTHP method.

• Reduction Clearing and Final Steps: Reduction clearing and subsequent rinsing and drying are carried out as described in the HTHP method.

Visualization of Experimental Workflow

The general experimental workflow for determining the dyeing kinetics and thermodynamics is depicted below.

Figure 2: Experimental workflow for kinetic and thermodynamic studies.

Conclusion

References

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Physical and Chemical Specifications of Disperse Violet 8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8, also known by its IUPAC name 1,4-diamino-5-nitroanthracene-9,10-dione, is a synthetic dye belonging to the anthraquinone class.[1][2][3][4] Its molecular structure, characterized by the anthraquinone core with amino and nitro functional groups, imparts a distinct bright blue-purple hue.[1] This dye is primarily utilized in the textile industry for dyeing polyester and its blended fabrics, as well as other synthetic fibers like acetate, acrylic, and polyamide.[1] It also finds applications in plastic coloring and as a solvent dye.[1] This technical guide provides a comprehensive overview of the physical and chemical specifications of Disperse Violet 8, along with relevant experimental protocols.

Chemical and Physical Properties

Disperse Violet 8 is a dark blue to purple powder.[1] It is soluble in organic solvents such as ethanol, acetone, and benzene.[1] The key chemical and physical properties are summarized in the tables below.

Table 1: General Chemical Information

Property	Value	Reference
IUPAC Name	1,4-diamino-5-nitroanthracene-9,10-dione	[2][4]
Synonyms	C.I. 62030, C.I. Disperse Violet 8, Celliton Violet B	[2][3]
CAS Number	82-33-7	[1][2][3]
Molecular Formula	C₁₄H₉N₃O₄	[1][3]
Molecular Weight	283.24 g/mol	[1][3]
Chemical Structure	Anthraquinone	[1]

Table 2: Physical Properties

Property	Value	Reference
Appearance	Dark blue/purple powder	[1]
Melting Point	257 °C (conflicting data exists)	[5]
Boiling Point	634.9 °C at 760 mmHg	[6]
Density	1.614 g/cm³
Solubility	Soluble in ethanol, acetone, benzene. May be soluble in DMSO.	[1]

Spectral Properties

Detailed spectral data for Disperse Violet 8 is not widely published in academic literature. However, based on its chemical structure and data for related compounds, the following characteristics can be expected.

Infrared (IR) Spectrum

The IR spectrum of 1,4-diamino-5-nitro-9,10-anthracenedione is available from the NIST WebBook.[3] Key expected vibrational bands include:

• N-H stretching from the primary amino groups, typically in the range of 3300-3500 cm⁻¹.

• C=O stretching from the quinone carbonyl groups, expected around 1670-1630 cm⁻¹.

• N=O stretching from the nitro group, typically appearing as two bands around 1550-1500 cm⁻¹ (asymmetric) and 1360-1320 cm⁻¹ (symmetric).

• C=C stretching from the aromatic rings, in the 1600-1450 cm⁻¹ region.

UV-Visible (UV-Vis) Spectrum

As a colored dye, Disperse Violet 8 exhibits strong absorption in the visible region of the electromagnetic spectrum. The exact λmax (wavelength of maximum absorbance) would need to be determined experimentally, but based on its violet color, it is expected to absorb strongly in the yellow-green region of the spectrum (around 560-600 nm).

Nuclear Magnetic Resonance (NMR) Spectrum

Experimental Protocols

The following sections outline general experimental methodologies relevant to the synthesis, purification, and analysis of Disperse Violet 8.

Synthesis of Disperse Violet 8

The industrial synthesis of Disperse Violet 8 involves the nitration of 1,4-diaminoanthraquinone.[1] A general laboratory-scale procedure can be adapted from standard nitration protocols for aromatic compounds.

Reaction: Nitration of 1,4-diaminoanthraquinone.

Reagents:

• 1,4-diaminoanthraquinone

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice

• Water

Procedure:

• In a flask equipped with a stirrer and thermometer, dissolve 1,4-diaminoanthraquinone in concentrated sulfuric acid at a low temperature (e.g., 0-5 °C) using an ice bath.

• Slowly add a nitrating mixture (a pre-mixed solution of concentrated nitric acid and concentrated sulfuric acid) dropwise to the reaction mixture while maintaining the low temperature and stirring vigorously.

• After the addition is complete, allow the reaction to stir at a low temperature for a specified period (this would require optimization, but typically a few hours).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice to precipitate the product.

• Filter the resulting solid, wash it thoroughly with water until the filtrate is neutral, and then dry the product.

Synthesis workflow for Disperse Violet 8.

Purification

The crude Disperse Violet 8 can be purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of solvents) or by column chromatography.

Column Chromatography Protocol:

• Stationary Phase: Silica gel (60-120 mesh).

• Eluent: A solvent system of increasing polarity, for example, starting with a non-polar solvent like hexane and gradually increasing the proportion of a more polar solvent like ethyl acetate or acetone.

• Procedure:

  • Prepare a slurry of silica gel in the initial eluent and pack it into a chromatography column.

  • Dissolve the crude product in a minimum amount of the eluent or a slightly more polar solvent and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the column.

  • Elute the column with the solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent to obtain the purified Disperse Violet 8.

Analytical Methods

Thin Layer Chromatography (TLC):

• Stationary Phase: Silica gel G coated plates.

• Mobile Phase: A mixture of organic solvents can be used. For anthraquinone dyes, systems like toluene-ethyl acetate or hexane-ethyl acetate in varying ratios are common.

• Visualization: The spots are colored and can be visualized directly.

High-Performance Liquid Chromatography (HPLC):

• Column: A reversed-phase C18 column is typically used for the analysis of disperse dyes.

• Mobile Phase: A gradient elution with a mixture of an aqueous component (e.g., water with a small amount of acid like formic acid) and an organic solvent (e.g., acetonitrile or methanol) is common.

• Detection: A UV-Vis or Diode Array Detector (DAD) set at the λmax of the dye.

Analytical workflows for Disperse Violet 8.

Conclusion

Disperse Violet 8 is a commercially important anthraquinone dye with well-defined chemical and physical properties. While detailed spectroscopic and certain quantitative physical data are not extensively documented in publicly available literature, its characteristics can be reliably inferred from its chemical structure and data from related compounds. The provided experimental protocols offer a foundational approach for the synthesis, purification, and analysis of this dye in a laboratory setting, which can be further optimized for specific research and development needs.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. 1,4-DIAMINO-5-NITROANTHRAQUINONE | 82-33-7 [amp.chemicalbook.com]
• 3. 9,10-Anthracenedione, 1,4-diamino-5-nitro- [webbook.nist.gov]
• 4. 1,4-Diamino-5-nitroanthraquinone | C14H9N3O4 | CID 4421615 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

Application of Disperse Violet 8 in Histological Staining: A Review of Available Data

Initial Assessment: Extensive research into the application of Disperse Violet 8 in histological staining has revealed no established protocols or documented use in peer-reviewed literature or technical manuals. Disperse Violet 8, an anthraquinone-based dye with Color Index number 62030, is primarily manufactured and utilized for dyeing synthetic fibers such as polyester, as well as for coloring plastics.[1] Its chemical properties are optimized for high-temperature dispersion in hydrophobic materials, which differs significantly from the aqueous conditions and specific biomolecular interactions required for histological staining.

While some anthraquinone derivatives have been explored for biomedical applications, including as fluorescent probes and cellular stains, these are typically specialized molecules designed for specific biological targets.[2][3][4][5] There is no evidence to suggest that Disperse Violet 8, in its commercially available form, possesses the requisite selectivity or binding properties for routine or specialized histological applications.

Alternative Recommendation: Given the absence of data for Disperse Violet 8, this document will provide detailed application notes and protocols for a widely used and chemically relevant violet stain in histology: Cresyl Violet . Cresyl Violet is a basic aniline dye that is extensively used in neuroscience and general histology for the demonstration of Nissl substance in the cytoplasm of neurons, as well as for staining cell nuclei. Its vibrant violet color provides excellent contrast and morphological detail.

Application Notes for Cresyl Violet Staining

Introduction: Cresyl Violet acetate is a staple in histological laboratories for its ability to clearly differentiate neuronal cell bodies and glial nuclei. The stain works on the principle of electrostatic attraction, where the cationic (positively charged) dye binds to anionic (negatively charged) components of the cell, primarily the phosphate backbones of RNA and DNA. The Nissl substance (or chromatophilic substance) in neurons, which is rich in ribosomal RNA, stains a deep violet, as do the nuclei of all cells.

Applications:

• Neuroscience Research: Indispensable for visualizing neuronal morphology, cell counting, and identifying areas of neuronal loss or damage (chromatolysis) in response to injury or disease.

• Oncology: Used as a counterstain in immunohistochemistry and for the general assessment of tissue cytoarchitecture in biopsies.

• General Histology: Provides clear nuclear and cytoplasmic detail in a variety of tissue types.

Principle of Staining: The staining mechanism relies on the basic nature of the Cresyl Violet dye. At an acidic pH, the dye is positively charged and binds to basophilic tissue components like nucleic acids. Differentiation, typically with an alcohol-based solution, allows for the controlled removal of excess stain, enhancing the contrast between specifically stained structures (like Nissl bodies) and the background.

Quantitative Data Summary

The following table summarizes typical concentrations and incubation times for Cresyl Violet staining protocols. These parameters may require optimization based on tissue type, fixation method, and desired staining intensity.

Parameter	Frozen Sections	Paraffin-Embedded Sections
Fixation	10% Neutral Buffered Formalin (NBF) or 4% Paraformaldehyde (PFA)	10% NBF or 4% PFA
Cresyl Violet Conc.	0.1% - 1.0% (w/v) in distilled water with acetic acid	0.1% - 0.5% (w/v) in distilled water with acetic acid
Staining Time	3 - 10 minutes	5 - 15 minutes
Differentiation	70% - 95% Ethanol with acetic acid	95% Ethanol with rosin or acetic acid
Differentiation Time	30 seconds - 5 minutes (microscopically controlled)	1 - 10 minutes (microscopically controlled)

Experimental Protocols

Protocol 1: Cresyl Violet Staining of Paraffin-Embedded Brain Sections

Materials:

• Deparaffinized and rehydrated tissue sections on slides

• Cresyl Violet Acetate solution (0.1% w/v in distilled water with 0.25% glacial acetic acid)

• Differentiating solution (95% ethanol with 0.05% glacial acetic acid)

• Dehydrating solutions (70%, 95%, 100% ethanol)

• Clearing agent (Xylene or xylene substitute)

• Mounting medium and coverslips

Procedure:

• Deparaffinization and Rehydration: Immerse slides in xylene (2 changes, 5 minutes each), followed by 100% ethanol (2 changes, 3 minutes each), 95% ethanol (2 minutes), 70% ethanol (2 minutes), and finally rinse in distilled water.

• Staining: Immerse slides in the pre-warmed (50-60°C) and filtered Cresyl Violet solution for 5-10 minutes.

• Rinsing: Briefly rinse the slides in distilled water to remove excess stain.

• Differentiation: Dip slides in 70% ethanol and then transfer to the 95% ethanol differentiating solution. Check the staining progress microscopically every 30-60 seconds. The Nissl substance should be a deep violet, and the background should be relatively clear.

• Dehydration: Once differentiation is optimal, quickly pass the slides through 100% ethanol (2 changes, 2 minutes each).

• Clearing: Clear the sections in xylene or a xylene substitute (2 changes, 3 minutes each).

• Mounting: Apply a coverslip using a permanent mounting medium.

Protocol 2: Cresyl Violet Staining for Frozen Sections

Materials:

• Air-dried or fixed frozen sections on slides

• Cresyl Violet Acetate solution (0.5% w/v in distilled water with 0.3% glacial acetic acid)

• Differentiating solutions (70% and 95% ethanol)

• Dehydrating solutions (100% ethanol)

• Clearing agent (Xylene or xylene substitute)

• Mounting medium and coverslips

Procedure:

• Fixation (if required): If sections are unfixed, immerse in 10% NBF for 10-15 minutes, then rinse in distilled water.

• Staining: Immerse slides in the filtered Cresyl Violet solution at room temperature for 3-5 minutes.

• Rinsing: Briefly rinse in distilled water.

• Differentiation: Dip slides in 70% ethanol, followed by 95% ethanol. Monitor differentiation under a microscope until the desired contrast is achieved.

• Dehydration: Dehydrate in 100% ethanol (2 changes, 1 minute each).

• Clearing: Clear in xylene (2 changes, 2 minutes each).

• Mounting: Coverslip with a permanent mounting medium.

Visualizations

Caption: Workflow for Cresyl Violet staining of paraffin-embedded sections.

Caption: Mechanism of Cresyl Violet staining.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 3. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 4. WO2012138805A2 - Substituted anthraquinone dyes for cellular stains and enzyme detection - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Temperature and Pressure Dyeing with Disperse Violet 8

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the application of Disperse Violet 8 on polyester substrates using high-temperature and high-pressure dyeing methods. The information is intended to guide researchers and scientists in achieving consistent and reproducible dyeing results.

Overview of Disperse Violet 8 and Dyeing Mechanisms

Disperse Violet 8, a member of the anthraquinone class of dyes, is a non-ionic dye with low water solubility. It is primarily used for dyeing hydrophobic synthetic fibers like polyester. The dyeing process relies on the principle of dye molecules partitioning from an aqueous dispersion into the amorphous regions of the polyester fibers. This process is significantly influenced by temperature and pressure.

High-Temperature and High-Pressure (HTHP) Dyeing: This is the most common and efficient method for applying disperse dyes to polyester. At temperatures between 120°C and 130°C and under pressure, the polyester fiber structure swells, allowing the dye molecules to penetrate and get trapped within the polymer chains. This results in dyeings with good fastness properties.[1][2] Disperse Violet 8 is well-suited for this method.[3]

Thermosol Dyeing: This is a continuous method where the fabric is padded with a dye dispersion and then passed through a high-temperature chamber (180°C - 220°C) for a short duration.[4][5] The dry heat facilitates the sublimation of the dye, which then diffuses into the polyester fibers.[4]

Carrier Dyeing: This method is employed when high-temperature equipment is not available. A "carrier" is an organic compound that swells the polyester fibers at lower temperatures (around 100°C), enabling the dye to penetrate.[1][6]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the different dyeing methods with Disperse Violet 8 on polyester.

Table 1: High-Temperature/High-Pressure (HTHP) Exhaust Dyeing Parameters

Parameter	Value	Unit	Notes
Disperse Violet 8	0.5 - 4.0	% owf*	Depending on the desired depth of shade (light to dark).
Dispersing/Leveling Agent	0.5 - 2.0	g/L	To ensure even dye dispersion and prevent agglomeration.
pH Control (Acetic Acid)	0.5 - 1.0	g/L	To maintain a weakly acidic dyebath (pH 4.5-5.5).
Liquor Ratio	1:5 to 1:20	-	Ratio of the weight of the goods to the volume of the dyebath.
Dyeing Temperature	120 - 130	°C	Optimal temperature for dye penetration into polyester.
Dyeing Time at Top Temp.	30 - 60	minutes	Holding time at the maximum dyeing temperature.
Pressure	1.5 - 2.0	bar	Necessary to achieve temperatures above the boiling point of water.

% on weight of fabric

Table 2: Thermosol Dyeing Parameters

Parameter	Value	Unit	Notes
Disperse Violet 8	10 - 50	g/L	Concentration in the padding liquor.
Anti-migrating Agent	10 - 20	g/L	To prevent dye migration during drying.
Wetting Agent	1 - 2	g/L	For uniform wetting of the fabric.
pH Control (Acetic Acid)	0.5 - 1.0	g/L	To maintain a weakly acidic pad bath (pH 4.5-5.5).
Pick-up	60 - 80	%	The amount of dye liquor absorbed by the fabric.
Drying Temperature	100 - 120	°C	To gently dry the fabric before thermofixation.
Thermofixation Temperature	190 - 210	°C	The temperature at which the dye sublimates and fixes.
Thermofixation Time	60 - 90	seconds	Dwell time in the high-temperature chamber.

Table 3: Carrier Dyeing Parameters

Parameter	Value	Unit	Notes
Disperse Violet 8	0.5 - 3.0	% owf*	Depending on the desired depth of shade.
Carrier	2 - 5	g/L	To swell the polyester fibers.
Dispersing Agent	1 - 2	g/L	To maintain dye dispersion.
pH Control (Acetic Acid)	0.5 - 1.0	g/L	To maintain a weakly acidic dyebath (pH 4.5-5.5).
Liquor Ratio	1:10 to 1:30	-
Dyeing Temperature	98 - 100	°C	At atmospheric pressure.
Dyeing Time	60 - 120	minutes

% on weight of fabric

Experimental Protocols

High-Temperature/High-Pressure (HTHP) Exhaust Dyeing Protocol

This protocol describes a typical laboratory-scale exhaust dyeing process for polyester fabric with Disperse Violet 8.

Materials and Equipment:

• Polyester fabric (pre-scoured and heat-set)

• Disperse Violet 8

• Dispersing/leveling agent

• Acetic acid (glacial)

• High-temperature laboratory dyeing machine

• Beakers, graduated cylinders, and a magnetic stirrer

• pH meter

Procedure:

• Dye Bath Preparation:

  • Calculate the required amounts of Disperse Violet 8, dispersing/leveling agent, and acetic acid based on the weight of the fabric and the desired liquor ratio.

  • Make a paste of the Disperse Violet 8 powder with a small amount of the dispersing agent and cold water.

  • Add this paste to the dyebath containing the remaining amount of water and dispersing agent. Stir well to ensure a fine dispersion.

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[2]

• Dyeing Cycle:

  • Introduce the polyester fabric into the dyeing machine.

  • Add the prepared dyebath.

  • Start the machine and set the initial temperature to 50-60°C.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[1]

  • Hold the temperature at 130°C for 30-60 minutes, depending on the shade depth.[1]

  • Cool the dyebath down to 70-80°C at a rate of 2-3°C per minute.

  • Drain the dyebath.

• After-treatment (Reduction Clearing):

  • Prepare a fresh bath containing:

    • Caustic soda (2 g/L)

    • Sodium hydrosulfite (2 g/L)

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed surface dye.

  • Rinse the fabric thoroughly with hot water and then cold water.

• Drying:

  • Dry the fabric in an oven or a stenter at 110-130°C.

Thermosol Dyeing Protocol

This protocol outlines the continuous thermosol dyeing process for polyester fabric.

Materials and Equipment:

• Polyester fabric

• Disperse Violet 8

• Anti-migrating agent

• Wetting agent

• Acetic acid

• Padding mangle

• Infrared pre-dryer (optional)

• Hot flue dryer

• Thermofixation unit (e.g., stenter with a heating chamber)

Procedure:

• Padding Liquor Preparation:

  • Prepare the padding liquor by dispersing the required amount of Disperse Violet 8, anti-migrating agent, and wetting agent in water.

  • Adjust the pH to 4.5-5.5 with acetic acid.

• Padding:

  • Pass the polyester fabric through the padding mangle containing the dye liquor at a controlled speed to achieve the desired pick-up percentage (typically 60-80%).

• Drying:

  • Immediately after padding, dry the fabric in a hot flue dryer or using an infrared pre-dryer at 100-120°C.[5] Drying should be uniform to prevent dye migration.

• Thermofixation:

  • Pass the dried fabric through the thermofixation unit at 190-210°C for 60-90 seconds.[5]

• After-treatment:

  • The dyed fabric is then subjected to a washing and reduction clearing process similar to the HTHP method to remove unfixed dye and auxiliary chemicals.

• Drying:

  • Finally, the fabric is dried.

Carrier Dyeing Protocol

This protocol is for dyeing polyester at atmospheric pressure using a carrier.

Materials and Equipment:

• Polyester fabric

• Disperse Violet 8

• Carrier (e.g., a proprietary carrier formulation)

• Dispersing agent

• Acetic acid

• Open-bath dyeing machine (e.g., beaker dyer, winch)

Procedure:

• Dye Bath Preparation:

  • Prepare the dyebath with the required amounts of water, dispersing agent, and carrier.

  • Separately, prepare a dispersion of Disperse Violet 8 as described in the HTHP protocol.

  • Add the dye dispersion to the dyebath.

  • Adjust the pH to 4.5-5.5 with acetic acid.[6]

• Dyeing Cycle:

  • Introduce the polyester fabric into the dyebath at around 60°C.

  • Raise the temperature to the boil (98-100°C) over 30-45 minutes.

  • Maintain the boil for 60-120 minutes.[6]

  • Cool the dyebath down to 70-80°C.

  • Drain the dyebath.

• After-treatment:

  • A thorough rinsing and reduction clearing process is crucial to remove the carrier, which can affect the fastness properties and handle of the fabric.

• Drying:

  • Dry the fabric as described previously.

Visualizations

Caption: High-Temperature/High-Pressure (HTHP) Dyeing Workflow.

References

• 1. autumnchem.com [autumnchem.com]
• 2. textilelearner.net [textilelearner.net]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. How to dye and procedure of dyeing for textile: The Thermosol process of polyester fyeing with disperse dyes [dyes4dyeing.blogspot.com]
• 5. resiltextiles.com [resiltextiles.com]
• 6. textilelearner.net [textilelearner.net]

Application Notes and Protocols: Disperse Violet 8 for Coloring Plastics and Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8 (C.I. 62030) is an anthraquinone-based dye known for its application in coloring synthetic fibers, particularly polyester.[1][2] Its molecular structure lends it properties such as good chemical stability and bright coloration, making it a candidate for coloring various plastics and polymers.[3][4] These notes provide a comprehensive overview of its potential applications in plastics, including typical performance characteristics, compatible polymer systems, and detailed protocols for incorporation and evaluation.

Disclaimer: The quantitative data presented is based on typical values for anthraquinone disperse dyes and related colorants in plastics.[5] It is essential for researchers to conduct their own testing to validate the performance of Disperse Violet 8 in their specific polymer matrix and application.

Physical and Chemical Properties

Property	Value	Reference
C.I. Name	Disperse Violet 8	[1]
C.I. Number	62030	[1]
CAS Number	82-33-7	[1]
Molecular Formula	C₁₄H₉N₃O₄	[1][6]
Molecular Weight	283.24 g/mol	[1][6]
Appearance	Dark blue powder	[1]
Solubility	Soluble in ethanol, acetone, and benzene.[1]	[1]
Chemical Class	Anthraquinone	[1][3]

Polymer Compatibility and Performance

Disperse Violet 8, being a non-ionic and hydrophobic molecule, is most suitable for coloring hydrophobic polymers.[2] Its compatibility is highest with polymers that have a similar polarity.

Recommended Polymer Systems

Based on the performance of similar disperse and solvent dyes, Disperse Violet 8 is expected to be compatible with the following polymers:

• Polyester (PET, PBT)

• Polystyrene (PS, HIPS)

• Acrylonitrile Butadiene Styrene (ABS)

• Polymethyl Methacrylate (PMMA)

• Polycarbonate (PC)

• Styrene Acrylonitrile (SAN)

• Polyamide (PA)

Typical Performance Data

The following table summarizes the expected performance of Disperse Violet 8 in various plastics, based on data for similar anthraquinone dyes like Disperse Violet 57.[5] The lightfastness is rated on the Blue Wool Scale (1-8, where 8 is excellent), and migration resistance is rated on a grey scale (1-5, where 5 indicates no migration).[7][8]

Property	Test Method	Polystyrene (PS)	ABS	Polycarbonate (PC)	PET
Heat Stability (°C)	DIN 12877	~300	~280	~320	~290
Lightfastness (Full Shade)	ISO 4892-2	6-7	6-7	7	7-8
Lightfastness (Tint)	ISO 4892-2	5-6	5-6	6	6-7
Migration Resistance	DIN 53775	4-5	4	5	5

Experimental Protocols

Masterbatch Preparation

For consistent and uniform coloration, it is highly recommended to first prepare a masterbatch, which is a concentrated mixture of the dye in a carrier resin.[9][10]

Objective: To create a concentrated pelletized form of Disperse Violet 8 for easy and accurate dosing during the final product manufacturing.

Materials and Equipment:

• Disperse Violet 8 powder

• Carrier resin (e.g., LDPE, or a resin compatible with the final polymer)

• Twin-screw extruder[11]

• Heated barrel and rotating screw mechanism[12]

• Die face pelletizer or strand pelletizer[13]

• Water bath for cooling[12]

• Gravimetric blender or manual mixing equipment

Protocol:

• Pre-Drying: Dry the carrier resin and Disperse Violet 8 powder according to their respective technical data sheets to remove any residual moisture.

• Pre-Mixing: In a suitable blender, thoroughly mix the Disperse Violet 8 powder with the carrier resin. A typical concentration for the masterbatch is between 20% and 50% dye by weight.

• Extrusion:

  • Set the temperature profile of the twin-screw extruder appropriate for the carrier resin.

  • Feed the pre-mixed compound into the extruder's hopper.[11]

  • The rotating screws will melt, mix, and disperse the dye within the polymer matrix.[11][12]

  • Ensure a consistent feed rate to maintain uniformity.

• Pelletizing:

  • The molten, colored polymer is extruded through a die to form strands.[12]

  • These strands are passed through a water bath for cooling.[12]

  • A pelletizer then cuts the cooled strands into uniform pellets.[12]

• Drying and Storage: The resulting masterbatch pellets should be thoroughly dried and stored in a low-humidity environment.

Polymer Coloring via Extrusion

Objective: To uniformly color a bulk polymer using the prepared Disperse Violet 8 masterbatch.

Materials and Equipment:

• Natural (uncolored) polymer pellets

• Disperse Violet 8 masterbatch pellets

• Single-screw or twin-screw extruder

• Gravimetric or volumetric feeder

• Molding machine or other forming equipment

Protocol:

• Pre-Drying: Dry the natural polymer and the masterbatch pellets as required.

• Dosing: Using a gravimetric blender or by manual mixing, combine the natural polymer with the masterbatch at a predetermined ratio (let-down ratio). A typical dosage of the masterbatch is 1% to 5% by weight, depending on the desired color depth.[14]

• Extrusion:

  • Feed the mixture into the extruder.

  • The polymer and masterbatch will be melted, mixed, and homogenized as they travel down the barrel.

  • The molten, colored plastic is then extruded through a die to create the desired profile, film, or fiber, or it is fed into a molding machine.

• Forming and Cooling: The colored molten polymer is shaped and cooled to produce the final product.

Quality Control and Testing Protocols

Heat Stability Assessment

Objective: To determine the maximum temperature at which Disperse Violet 8 is stable in a given polymer without significant color change.

Protocol (based on DIN 12877): [8]

• Prepare samples of the colored polymer at the desired concentration.

• Using an injection molding machine, process the material at a range of increasing temperatures (e.g., in 10°C increments).

• At each temperature, maintain a dwell time of 5 minutes before injecting the sample.[8]

• Compare the color of the samples processed at higher temperatures to a control sample processed at a low temperature.

• The heat stability is the highest temperature at which the color change (ΔE*ab) is less than a specified value (e.g., 3.0).[8]

Lightfastness Evaluation

Objective: To assess the resistance of the colored plastic to fading upon exposure to light.

Protocol (based on ISO 4892-2): [8]

• Prepare flat samples of the colored plastic.

• Expose the samples to a Xenon arc lamp, which simulates natural sunlight, for a specified duration.[7]

• Simultaneously expose a set of Blue Wool standards (rated 1 to 8).

• Periodically compare the fading of the sample to the fading of the Blue Wool standards.

• The lightfastness rating corresponds to the Blue Wool standard that shows a similar degree of fading.[8]

Migration Resistance Test

Objective: To determine if the colorant will leach from the plastic into a contacting material.

Protocol (based on DIN 53775): [8]

• A sample of the colored plastic is brought into direct contact with a white, plasticized PVC sheet.[8]

• The composite sample is placed under a specified pressure (e.g., 3 kg/cm ²) and at an elevated temperature (e.g., 80°C) for a set period (e.g., 24 hours).[7]

• After the test period, the white PVC sheet is examined for any color staining.

• The degree of staining is assessed against a standard grey scale (ISO 105-A03), where a rating of 5 indicates no migration and 1 indicates severe migration.[8]

Visualizations

Caption: Workflow for coloring plastics using a masterbatch.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. p2infohouse.org [p2infohouse.org]
• 3. Anthraquinone Dyes - Dyeing-pedia [china-dyestuff.com]
• 4. Anthraquinone disperse dyes - Knowledge [colorfuldyes.com]
• 5. China Disperse Violet 57 / CAS 1594-08-7/61968-60-3 factory and manufacturers | Precise Color [precisechem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Methods of Testing Fastness of Pigments-Industry News-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 8. additivesforpolymer.com [additivesforpolymer.com]
• 9. precisioncolorcompounds.com [precisioncolorcompounds.com]
• 10. 3devo.com [3devo.com]
• 11. Comprehensive Guide to Color Masterbatch Extruder - COWELL EXTRUSION [cowellextrusion.com]
• 12. jieyatwinscrew.com [jieyatwinscrew.com]
• 13. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 14. The Principle of Masterbatch Dyeing - Yuzhimu [yuzhimu.com]

Application Notes and Protocols for the Quantification of Disperse Violet 8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8 is an anthraquinone dye used in the textile industry for dyeing polyester and other synthetic fibers.[1] Due to the potential for certain disperse dyes to be allergenic or have other adverse health effects, and their environmental persistence, accurate and sensitive quantification methods are essential for quality control, environmental monitoring, and safety assessment.[2] This document provides detailed application notes and experimental protocols for the quantitative analysis of Disperse Violet 8 using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), UV-Vis Spectrophotometry, and Electrochemical Sensing.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is a highly sensitive and selective method for the quantification of disperse dyes in various matrices, including textiles and environmental water samples.[3] The method combines the separation power of HPLC with the specific detection capabilities of tandem mass spectrometry.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analysis of a representative disperse violet dye (Disperse Violet 93), which is structurally similar to Disperse Violet 8.[4][5]

Table 1: HPLC-MS/MS Quantitative Data for a Representative Disperse Violet Dye

Parameter	Value
Linear Range	2.0 - 100.0 ng/mL[4][5]
Limit of Detection (LOD)	~2.0 ng/L[4][5]
Limit of Quantification (LOQ)	~8.0 ng/L[4][5]
Recovery (in spiked water samples)	>70%[5]
Relative Standard Deviation (RSD)	<13% (interday)[4][5]

Experimental Protocol

1. Reagents and Materials:

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (Analytical grade, ISO 3696)[3]

• Formic acid

• Ammonium acetate

• Disperse Violet 8 analytical standard

• Syringe filters (0.22 or 0.45 µm)

2. Standard Solution Preparation:

• Stock Solution: Prepare a 100 µg/mL stock solution of Disperse Violet 8 in methanol.[6]

• Working Standards: Serially dilute the stock solution with a mixture of water and methanol (e.g., 50:50 v/v) to prepare calibration standards in the desired linear range (e.g., 2.0 to 100.0 ng/mL).[4][5]

3. Sample Preparation:

• Textile Samples:

  • Weigh 1 gram of the textile sample and place it in a suitable vessel.[6]

  • Add 20 mL of methanol.[6]

  • Extract using ultrasonication at 50°C for 30 minutes.[6]

  • Centrifuge the extract at 10,000 rpm for 10 minutes.[6]

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.[6]

• Water Samples (Solid-Phase Extraction - SPE):

  • Acidify the water sample to approximately pH 3.5 with formic acid.[4]

  • Condition an SPE cartridge (e.g., C18) with 6 mL of methanol followed by 6 mL of Milli-Q water.[4]

  • Load a known volume of the water sample onto the cartridge.

  • Wash the cartridge with 10 mL of Milli-Q water and 5 mL of a 20:80 (v/v) methanol/water mixture to remove interferences.[5]

  • Elute the dye with a suitable solvent such as methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase.

  • Filter the sample through a 0.45 µm syringe filter into an autosampler vial.

4. HPLC-MS/MS Conditions:

• HPLC System: A standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).[6]

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).[4][6]

• Flow Rate: 0.3 - 0.5 mL/min.[4][6]

• Injection Volume: 5 - 40 µL.[4][6]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.[4]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Experimental Workflow Diagram

Caption: Workflow for HPLC-MS/MS analysis of Disperse Violet 8.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a more accessible and cost-effective technique that can be used for the quantification of dyes in less complex matrices or for screening purposes. The method relies on the absorption of ultraviolet or visible light by the dye molecule.

Quantitative Data Summary

The following table presents illustrative quantitative data for the analysis of a representative disperse dye (Disperse Red 1) using UV-Vis spectrophotometry.

Table 2: UV-Vis Spectrophotometry Quantitative Data for a Representative Disperse Dye

Parameter	Value
Limit of Detection (LOD)	2.47 x 10⁻⁶ mol/L[7]
Limit of Quantification (LOQ)	8.22 x 10⁻⁶ mol/L[7]
Recovery (in spiked water)	85.9 - 113%[7]
Linearity	Concentration dependent, established via calibration curve

Experimental Protocol

1. Reagents and Materials:

• Suitable solvent (e.g., acetone, ethanol, or dimethylformamide)

• Disperse Violet 8 analytical standard

• Quartz cuvettes

2. Standard Solution Preparation:

• Stock Solution: Prepare a stock solution of known concentration of Disperse Violet 8 in the chosen solvent.

• Calibration Standards: Prepare a series of dilutions from the stock solution to cover the expected concentration range of the samples.

3. Sample Preparation:

• Dissolve the sample containing Disperse Violet 8 in the same solvent used for the standards to a known volume.

• Ensure the sample is free of particulate matter by centrifugation or filtration.

4. Spectrophotometric Measurement:

• Determine the wavelength of maximum absorbance (λmax) for Disperse Violet 8 by scanning a standard solution across the UV-Vis spectrum.

• Set the spectrophotometer to the determined λmax.

• Use the solvent as a blank to zero the instrument.

• Measure the absorbance of each standard and the sample solution.

• Construct a calibration curve by plotting absorbance versus concentration for the standards.

• Determine the concentration of the sample from the calibration curve.

Experimental Workflow Diagram

Caption: Workflow for UV-Vis spectrophotometric analysis.

Electrochemical Sensing

Electrochemical methods, such as voltammetry, offer a rapid and sensitive alternative for the quantification of electroactive compounds like some dyes. These techniques measure the current response of an analyte to a varying potential.

Quantitative Data Summary

The following table provides example quantitative data from the electrochemical analysis of a similar violet dye (Ethyl Violet), demonstrating the potential of this technique.

Table 3: Electrochemical Sensing Quantitative Data for a Representative Violet Dye

Parameter	Value
Analytical Technique	Square Wave Anodic Stripping Voltammetry (SWASV)[5][8]
Limit of Detection (LOD)	0.36 nM[5][8]
Linear Range	Dependent on specific electrode and conditions
Electrode	Glassy Carbon Electrode modified with COOH-functionalized Carbon Nanotubes[5][8]

Experimental Protocol

1. Reagents and Materials:

• Supporting electrolyte (e.g., phosphate buffer solution, pH 6.0)

• Disperse Violet 8 analytical standard

• High-purity water

• Working electrode (e.g., modified glassy carbon electrode)

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., platinum wire)

2. Standard Solution Preparation:

• Prepare a stock solution of Disperse Violet 8 in a suitable solvent and dilute it with the supporting electrolyte to prepare working standards.

3. Electrochemical Measurement:

• Set up the three-electrode system in an electrochemical cell containing the supporting electrolyte.

• Optimize experimental parameters such as pH, deposition potential, and accumulation time.[5][8]

• Record the square wave voltammograms for the standard solutions.

• Measure the peak current, which is proportional to the dye concentration.

• Construct a calibration curve of peak current versus concentration.

• Analyze the sample solution under the same conditions and determine its concentration from the calibration curve.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical pathway for electrochemical detection.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Electrochemical Sensor for Detection and Degradation Studies of Ethyl Violet Dye | Semantic Scholar [semanticscholar.org]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Spectroscopic Analysis of Disperse Violet 8 in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8, also known as C.I. 62030, is an anthraquinone dye characterized by its vibrant blue-purple hue.[1] Its chemical structure, 1,4-diamino-5-nitroanthracene-9,10-dione, imparts low water solubility, making it suitable for dyeing hydrophobic fibers like polyester.[1] The analysis of its spectroscopic properties in various solutions is crucial for quality control, formulation development, and understanding its behavior in different chemical environments. This document provides detailed protocols for the spectroscopic analysis of Disperse Violet 8 and related compounds, with a focus on UV-Visible absorption spectroscopy and the investigation of solvatochromic effects.

Physicochemical Properties of Disperse Violet 8

Property	Value	Reference
Chemical Name	1,4-diamino-5-nitroanthracene-9,10-dione	[2]
C.I. Name	Disperse Violet 8, C.I. 62030	[1]
CAS Number	82-33-7	[1]
Molecular Formula	C₁₄H₉N₃O₄	[1][2]
Molecular Weight	283.24 g/mol	[1][2]
Physical Description	Dark blue powder	[1]
Solubility	Soluble in ethanol, acetone, and benzene	[1]

Spectroscopic Data of Related 1,4-Diaminoanthraquinone Derivatives

Compound	Solvent	λmax 1 (nm)	λmax 2 (nm)	Reference
1,4-bis((2-(2-(2-methoxyethoxy)ethoxy)ethyl)amino)anthracene-9,10-dione	1,2-dimethoxyethane	592	638
1,4-bis((2-(2-(2-methoxyethoxy)ethoxy)ethyl)amino)anthracene-9,10-dione	Acetonitrile	591	636
1,4-diamino-anthraquinone	Nematic Liquid Crystal	590	-

The characteristic dual-peak absorption in the visible region for some 1,4-diaminoanthraquinone derivatives is attributed to vibrational effects.

Experimental Protocols

Protocol 1: Determination of Absorption Spectrum and Molar Absorptivity

This protocol outlines the procedure for obtaining the UV-Visible absorption spectrum of Disperse Violet 8 in a given solvent and determining its molar absorptivity.

1. Materials and Equipment:

• Disperse Violet 8 (analytical standard)

• Spectroscopic grade solvent (e.g., ethanol, acetone, acetonitrile)

• Analytical balance

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Dual-beam UV-Visible spectrophotometer

• Matched quartz cuvettes (1 cm path length)

2. Preparation of Stock Solution:

• Accurately weigh a precise amount of Disperse Violet 8 (e.g., 10 mg) using an analytical balance.

• Quantitatively transfer the weighed dye into a volumetric flask of appropriate size (e.g., 100 mL).

• Dissolve the dye in a small amount of the chosen solvent and then dilute to the mark with the same solvent.

• Calculate the molar concentration of the stock solution.

3. Preparation of Working Solutions:

• Perform serial dilutions of the stock solution to prepare a series of working solutions of decreasing concentrations (e.g., 5-6 solutions). The final concentrations should yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU).

4. Spectrophotometric Measurement:

• Turn on the spectrophotometer and allow it to warm up as per the manufacturer's instructions.

• Set the desired wavelength range for the scan (e.g., 200-800 nm).

• Fill a clean quartz cuvette with the pure solvent to be used as a blank.

• Place the blank cuvette in the reference holder of the spectrophotometer and record a baseline spectrum.

• Rinse a second matched cuvette with a small amount of the most dilute working solution and then fill it.

• Place the sample cuvette in the sample holder and record the absorption spectrum.

• Repeat step 6 for all the prepared working solutions, starting from the most dilute and progressing to the most concentrated.

5. Data Analysis:

• Identify the wavelength(s) of maximum absorbance (λmax) from the recorded spectra.

• Create a Beer-Lambert Law plot by graphing the absorbance at λmax versus the molar concentration for each working solution.

• Perform a linear regression analysis on the plotted data. The slope of the resulting line corresponds to the molar absorptivity (ε) in M⁻¹cm⁻¹. The R² value should be close to 1.0 for a good linear fit.

Figure 1. Experimental workflow for determining molar absorptivity.

Protocol 2: Investigation of Solvatochromic Effects

This protocol describes how to study the effect of solvent polarity on the absorption spectrum of Disperse Violet 8.

1. Materials:

• Disperse Violet 8

• A series of spectroscopic grade solvents with varying polarities (e.g., n-hexane, toluene, chloroform, acetone, ethanol, methanol, dimethyl sulfoxide).

2. Solution Preparation:

• Prepare a stock solution of Disperse Violet 8 in a solvent in which it is readily soluble (e.g., acetone).

• For each solvent to be tested, prepare a dilute solution of Disperse Violet 8 with the same concentration. Ensure the concentration is chosen to give an absorbance within the optimal range of the spectrophotometer.

3. Spectrophotometric Measurement:

• For each solvent, record a baseline spectrum using the pure solvent as a blank.

• Record the absorption spectrum of the Disperse Violet 8 solution in each solvent over a suitable wavelength range (e.g., 350-750 nm).

4. Data Analysis:

• For each spectrum, determine the wavelength of maximum absorbance (λmax).

• Tabulate the λmax values alongside the polarity parameters of the corresponding solvents (e.g., dielectric constant, Reichardt's ET(30) value).

• Analyze the trend of λmax with changing solvent polarity. A shift to longer wavelengths (bathochromic or red shift) with increasing solvent polarity indicates positive solvatochromism. A shift to shorter wavelengths (hypsochromic or blue shift) indicates negative solvatochromism.

Figure 2. Relationship between solvent polarity and spectral shifts.

Discussion of Solvatochromism

Solvatochromism is the phenomenon where the color of a solution changes with the polarity of the solvent. This is due to differential solvation of the ground and excited electronic states of the dye molecule. For anthraquinone dyes like Disperse Violet 8, the visible absorption band arises from an intramolecular charge transfer (ICT) transition.

• Positive Solvatochromism (Bathochromic Shift): If the excited state is more polar than the ground state, an increase in solvent polarity will stabilize the excited state more than the ground state. This decreases the energy gap for the electronic transition, resulting in a shift of the absorption maximum to a longer wavelength (red shift).

• Negative Solvatochromism (Hypsochromic Shift): If the ground state is more polar than the excited state, an increase in solvent polarity will preferentially stabilize the ground state. This increases the energy gap for the electronic transition, leading to a shift of the absorption maximum to a shorter wavelength (blue shift).

By studying the solvatochromic behavior of Disperse Violet 8, researchers can gain insights into the nature of its excited state and its interactions with the surrounding medium, which is valuable information for designing dye formulations and predicting their performance in various applications.

References

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]

Application of Disperse Violet 8 as a Solvent Dye: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8, with the chemical name 1,4-diamino-5-nitroanthracene-9,10-dione, is a synthetic dye belonging to the anthraquinone class.[1][2][3][4][5][6] Traditionally used in the textile industry for dyeing polyester and other synthetic fibers, its properties as a solvent dye also suggest potential applications in research and development, particularly in areas requiring stable, soluble colorants and fluorescent probes.[1] Anthraquinone derivatives have garnered significant interest in biomedical research and drug development, primarily as anticancer agents and fluorescent probes for cellular imaging.[7][8][9][10][11] This document provides detailed application notes and protocols for the use of Disperse Violet 8 as a solvent dye in a research setting, with a focus on its potential applications in biological imaging and as a reference for the development of novel anthraquinone-based compounds.

Physicochemical Properties and Data

While specific photophysical data for Disperse Violet 8 are not extensively reported in the literature, data for the parent compound, anthraquinone, and related derivatives provide valuable context.

Table 1: General Properties of Disperse Violet 8

Property	Value	Reference
Chemical Name	1,4-diamino-5-nitroanthracene-9,10-dione	[2][3][4][6]
CAS Number	82-33-7	[1][12]
Molecular Formula	C₁₄H₉N₃O₄	[1][2][3][4][6][12]
Molecular Weight	283.24 g/mol	[1][2][4][12]
Appearance	Dark blue powder	[1]
Solubility	Soluble in ethanol, acetone, and benzene.	[1]

Table 2: Solubility of Anthraquinone (Parent Compound) in Various Organic Solvents

This data for the unsubstituted anthraquinone core provides a baseline for estimating the solubility of its derivatives. The presence of amino and nitro groups in Disperse Violet 8 will influence its polarity and, consequently, its solubility profile.

Solvent	Solubility ( g/100g solvent) at 25°C	Temperature Dependence
Water	Nearly insoluble	-
Ethanol	Sparingly soluble	Solubility increases with temperature (2.25 g/100g at 78°C)[8]
Acetone	Soluble	-
Toluene	Sparingly soluble	Solubility increases with temperature
Chloroform	Soluble	-
Benzene	Sparingly soluble	-

Table 3: Photophysical Properties of Representative Anthraquinone Dyes

The photophysical properties of anthraquinone dyes are highly dependent on their substitution pattern. The data below for related compounds can serve as a guide for the expected spectral characteristics of Disperse Violet 8.

Compound	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Reference
A new anthraquinone derivative (RBS3)	420	556	Not Reported	[9]
CyTRAK Orange™ (anthraquinone derivative)	510	610	Not Reported	[9][13]
DRAQ5™ (anthraquinone derivative)	647	~670	Not Reported	[14]
Anthraquinone α-aminophosphonates	465-488	584-628	Varies with solvent	[15]

Experimental Protocols

Preparation of Stock Solutions

Accurate and reproducible experimental results begin with the correct preparation of stock solutions. Due to the limited solubility of many disperse dyes in aqueous solutions, organic solvents are typically required.

Protocol 1: Preparation of a 10 mM Stock Solution of Disperse Violet 8 in DMSO

Materials:

• Disperse Violet 8 (MW: 283.24 g/mol )

• Dimethyl sulfoxide (DMSO), anhydrous

• Vortex mixer

• Analytical balance

• Microcentrifuge tubes or amber glass vials

Procedure:

• Weigh out 2.83 mg of Disperse Violet 8 powder using an analytical balance.

• Transfer the powder to a 1 mL microcentrifuge tube or amber glass vial.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution vigorously for 5 minutes to ensure complete dissolution. Gentle warming in a water bath (up to 50°C) may aid dissolution.

• Visually inspect the solution to ensure no solid particles remain.

• Store the 10 mM stock solution at -20°C, protected from light. Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Caption: Workflow for preparing a stock solution of Disperse Violet 8.

General Protocol for Staining Adherent Cells (Adaptable for Disperse Violet 8)

This protocol is a general guideline for using a fluorescent dye to stain live or fixed cells and should be optimized for Disperse Violet 8 and the specific cell type. The potential of anthraquinone derivatives to act as DNA intercalators or accumulate in specific organelles makes them interesting candidates for cellular imaging.[8]

Materials:

• Adherent cells cultured on glass coverslips or in imaging-compatible plates

• Disperse Violet 8 stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Culture medium

• Fixative solution (e.g., 4% paraformaldehyde in PBS) - for fixed cell staining

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) - optional, for intracellular targets

• Mounting medium with antifade reagent

• Fluorescence microscope

Procedure:

• Cell Preparation:

  • Live-cell imaging: Wash the cells twice with warm PBS or serum-free medium.

  • Fixed-cell imaging: Wash the cells twice with PBS. Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. Wash three times with PBS. If targeting intracellular structures, permeabilize with 0.1% Triton X-100 for 10 minutes, followed by three washes with PBS.

• Staining:

  • Prepare a working solution of Disperse Violet 8 by diluting the 10 mM stock solution in an appropriate buffer (e.g., PBS or culture medium). A starting concentration range of 1-10 µM is recommended for initial optimization.

  • Incubate the cells with the staining solution for 15-30 minutes at 37°C (for live cells) or room temperature (for fixed cells), protected from light.

• Washing:

  • Remove the staining solution and wash the cells three times with PBS to remove unbound dye.

• Imaging:

  • For live-cell imaging, add fresh culture medium and image immediately.

  • For fixed-cell imaging, mount the coverslips onto microscope slides using an antifade mounting medium.

  • Image the cells using a fluorescence microscope with appropriate filter sets based on the determined excitation and emission spectra of Disperse Violet 8.

Caption: A generalized workflow for staining adherent cells with a fluorescent dye.

Protocol for Assessing Cytotoxicity using MTT Assay

Given the interest in anthraquinones as anticancer agents, a primary application in drug development is the assessment of their cytotoxic effects.[7][16][17] The MTT assay is a standard colorimetric method for evaluating cell viability.[18]

Materials:

• Human cancer cell line (e.g., MCF-7, HeLa)

• 96-well plates

• Disperse Violet 8 stock solution (10 mM in DMSO)

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Multi-well plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Disperse Violet 8 in culture medium. Replace the medium in the wells with the dye solutions at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO) and an untreated control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a multi-well plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Potential Applications in Drug Development

The anthraquinone scaffold is a "privileged structure" in medicinal chemistry, forming the core of several clinically used anticancer drugs.[7][11][19] These compounds can exert their effects through various mechanisms, including:

• DNA Intercalation and Topoisomerase Inhibition: The planar aromatic structure of anthraquinones allows them to intercalate between DNA base pairs, interfering with DNA replication and transcription.[13] They can also inhibit topoisomerase II, an enzyme crucial for DNA topology, leading to cell cycle arrest and apoptosis.[17]

• Generation of Reactive Oxygen Species (ROS): Some anthraquinones can undergo redox cycling, leading to the production of ROS, which can induce oxidative stress and trigger apoptotic pathways.

• Kinase Inhibition: Modified anthraquinone derivatives have been developed to target specific kinases involved in cancer cell signaling pathways.[7]

Caption: Potential signaling pathways affected by anthraquinone derivatives in cancer cells.

Safety and Handling

Disperse dyes, as a class, may cause skin sensitization.[20] It is essential to handle Disperse Violet 8 with appropriate safety precautions in a laboratory setting.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes.[21] Handle in a well-ventilated area or a chemical fume hood.[21]

• Storage: Store in a tightly sealed container in a cool, dry place, away from light.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This document is intended for research purposes only. The provided protocols are general guidelines and should be adapted and optimized for specific experimental conditions. The safety information is not exhaustive, and users should consult the relevant Safety Data Sheet (SDS) before handling Disperse Violet 8.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. 1,4-Diamino-5-nitroanthraquinone | C14H9N3O4 | CID 4421615 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 82-33-7 | Disperse Violet 8 [chemindex.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. 1,4-DIAMINO-5-NITROANTHRAQUINONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Journey of anthraquinones as anticancer agents – a systematic review of recent literature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 9. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 10. Anthraquinones As Pharmacological Tools and Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. C.I.Disperse Violet 8 | CAS:82-33-7 | Huateng Pharma | Pharmaceutical chemical reagents, PEG derivatives [en.huatengsci.com]
• 13. benchchem.com [benchchem.com]
• 14. labs.pbrc.edu [labs.pbrc.edu]
• 15. mdpi.com [mdpi.com]
• 16. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. benchchem.com [benchchem.com]
• 19. Anthraquinones - Wikipedia [en.wikipedia.org]
• 20. scialert.net [scialert.net]
• 21. echemi.com [echemi.com]

Disperse Violet 8: Application Notes and Protocols for Fluorescent Microscopy

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Introduction to Disperse Violet 8

Disperse Violet 8, also known as C.I. 62030, is a dark blue powder soluble in ethanol, acetone, and benzene.[1] Its core structure is based on 1,4-diaminoanthraquinone.[1] While primarily used for dyeing textiles, some anthraquinone derivatives are known to exhibit fluorescence and have been explored for biomedical applications, including as fluorescent probes for cellular imaging.[2][3][4][5] The potential of Disperse Violet 8 in this context remains to be systematically evaluated.

Chemical and Physical Properties of Disperse Violet 8

Property	Value	Reference
Chemical Formula	C₁₄H₉N₃O₄	[1]
Molecular Weight	283.24 g/mol	[1]
CAS Number	82-33-7	[1]
Appearance	Dark blue powder	[1]
Solubility	Soluble in ethanol, acetone, and benzene	[1]

Hypothetical Applications in Fluorescent Microscopy

Based on the properties of other violet-emitting fluorescent dyes and the general behavior of some anthraquinone derivatives, Disperse Violet 8 could potentially be investigated for the following applications. It is crucial to note that these are speculative and would require experimental verification.

• General Cellular Staining: Due to its solubility in organic solvents, Disperse Violet 8 might be cell-permeable and could potentially stain intracellular compartments.

• Live/Dead Cell Discrimination: Depending on its membrane permeability, it could potentially be used to differentiate between live and dead cells.

• Counterstaining: If its spectral properties are suitable, it might serve as a counterstain in multicolor imaging experiments.

Characterization of a Novel Fluorescent Probe

Before utilizing an uncharacterized dye like Disperse Violet 8 in biological imaging, a thorough characterization of its photophysical properties is essential.

Workflow for Characterizing a Novel Fluorescent Probe

Caption: Workflow for characterizing a novel fluorescent probe.

Table of Key Photophysical Properties to Determine for Disperse Violet 8

Parameter	Description	Importance
Absorption Maximum (λmax-abs)	Wavelength at which the dye absorbs the most light.	Determines the optimal excitation wavelength.
Emission Maximum (λmax-em)	Wavelength at which the dye emits the most light after excitation.	Determines the optimal emission filter for detection.
Stokes Shift	The difference in nanometers between the absorption and emission maxima.	A larger Stokes shift is generally desirable to minimize spectral overlap.
Molar Extinction Coefficient (ε)	A measure of how strongly the dye absorbs light at a given wavelength.	Higher values indicate a brighter dye.
Fluorescence Quantum Yield (Φ)	The ratio of photons emitted to photons absorbed.	A measure of the efficiency of the fluorescence process (higher is better).
Photostability	The resistance of the dye to photobleaching upon exposure to excitation light.	Crucial for long-term imaging experiments.

Experimental Protocols

The following are generalized protocols that can be adapted to test the utility of Disperse Violet 8 for fluorescent microscopy.

Protocol for Live Cell Staining

This protocol aims to determine if Disperse Violet 8 is cell-permeable and can be used to visualize live cells.

Materials:

• Disperse Violet 8

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Live-cell imaging medium

• Adherent cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets

Procedure:

• Prepare a Stock Solution: Dissolve Disperse Violet 8 in DMSO to create a 1-10 mM stock solution.

• Prepare a Staining Solution: Dilute the stock solution in pre-warmed live-cell imaging medium to a final working concentration (start with a range of 1-10 µM).

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the staining solution to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed live-cell imaging medium.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging medium to the cells.

  • Image the cells immediately using a fluorescence microscope.

Workflow for Live Cell Staining

Caption: Workflow for live cell staining with a novel probe.

Protocol for Fixed Cell Staining

This protocol is to determine if Disperse Violet 8 can be used to stain fixed and permeabilized cells.

Materials:

• Disperse Violet 8 stock solution (as above)

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS (Permeabilization Buffer)

• Mounting medium

• Adherent cells cultured on coverslips

• Fluorescence microscope

Procedure:

• Fixation:

  • Wash cells with PBS.

  • Fix with 4% PFA for 10-15 minutes at room temperature.

• Washing: Wash the fixed cells three times with PBS.

• Permeabilization: Permeabilize with 0.1% Triton X-100 for 10 minutes.

• Washing: Wash the permeabilized cells three times with PBS.

• Staining:

  • Prepare a working solution of Disperse Violet 8 (1-10 µM) in PBS.

  • Incubate the cells with the staining solution for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three to five times with PBS to remove unbound dye.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Image the cells using a fluorescence microscope.

Workflow for Fixed Cell Staining

Caption: Workflow for fixed cell staining with a novel probe.

Drug Development Considerations

The historical use of dyes in drug discovery highlights their potential as lead compounds or as tools for high-throughput screening. If Disperse Violet 8 demonstrates interesting biological activity, such as selective accumulation in certain organelles or cell types, it could warrant further investigation in a drug development context.

Logical Relationship in Drug Discovery Application

Caption: Logical steps for evaluating a dye in drug discovery.

Conclusion

While Disperse Violet 8 is an uncharacterized agent in the field of fluorescent microscopy, its anthraquinone structure suggests that it may possess fluorescent properties worthy of investigation. The protocols and workflows provided here offer a comprehensive starting point for researchers to systematically evaluate its potential as a novel fluorescent probe. Any positive findings would require rigorous validation and publication to contribute to the available scientific knowledge. Researchers are encouraged to compare its performance with well-established violet dyes to benchmark its utility.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. ikm.org.my [ikm.org.my]
• 3. Scholars Crossing - Liberty University Research Week: Assessing the Fluorescent Properties of Anthraquinone-Based Dyes [digitalcommons.liberty.edu]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]

Standard Operating Procedure for Disperse Violet 8 in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive standard operating procedure (SOP) for the safe handling and potential research applications of Disperse Violet 8. The information is intended for qualified personnel in a laboratory setting.

Introduction

Disperse Violet 8, also known as C.I. 62030, is an anthraquinone-based dye.[1] While its primary industrial applications are in the dyeing of textiles and plastics, its core chemical structure is shared with a class of compounds known to possess biological activity. This document outlines the necessary safety precautions for handling Disperse Violet 8 and provides detailed protocols for exploring its potential as a research tool, particularly in the context of cancer drug discovery.

Hazard Identification and Safety Precautions

2.1. Potential Hazards

Disperse Violet 8 is a dark-colored powder.[1] While specific toxicological data for Disperse Violet 8 is limited, related anthraquinone dyes may cause skin and eye irritation.[2] Inhalation of the powder should be avoided as it may cause respiratory tract irritation. Some anthraquinone derivatives have been reported to have mutagenic potential in certain assays.[2]

2.2. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Disperse Violet 8:

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use.

• Body Protection: A laboratory coat must be worn and fully buttoned.

• Respiratory Protection: A NIOSH-approved respirator is recommended if handling large quantities or if there is a risk of generating dust.

2.3. Engineering Controls

• Work with Disperse Violet 8 should be conducted in a well-ventilated area, preferably within a chemical fume hood, especially when handling the powder.

• An eyewash station and safety shower must be readily accessible.

2.4. First Aid Measures

• If Inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention.

• In Case of Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.

• In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• If Swallowed: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Handling, Storage, and Disposal

3.1. Handling

• Avoid the formation of dust and aerosols.

• Minimize the quantities of material used.

• Wash hands thoroughly after handling.

3.2. Storage

• Store in a tightly sealed, clearly labeled container.

• Keep in a cool, dry, and well-ventilated place.

• Segregate from incompatible materials such as strong oxidizing agents.

3.3. Disposal

• Dispose of waste in accordance with all applicable local, state, and federal regulations.

• Contaminated materials and empty containers should be treated as hazardous waste.

Physicochemical and Spectral Data

The following table summarizes key quantitative data for Disperse Violet 8.

Property	Value	Reference
Chemical Formula	C₁₄H₉N₃O₄	[1]
Molecular Weight	283.24 g/mol	[1]
CAS Number	82-33-7	[1]
Appearance	Dark blue powder	[1]
Solubility	Soluble in ethanol, acetone, and benzene.	[1]

Application Notes: Potential in Drug Discovery

The 1,4-diaminoanthraquinone core of Disperse Violet 8 is a known pharmacophore in several anticancer agents. Derivatives of this structure have been shown to exert their cytotoxic effects through various mechanisms, including the inhibition of topoisomerase II and the induction of apoptosis. Therefore, Disperse Violet 8 can be investigated as a potential anticancer agent. The following protocols are provided as a guide for the initial assessment of its biological activity.

Experimental Protocols

6.1. Protocol 1: In Vitro Cytotoxicity Assessment using CCK-8 Assay

This protocol details the determination of the cytotoxic effects of Disperse Violet 8 on a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Disperse Violet 8

• Dimethyl sulfoxide (DMSO, sterile)

• Cell Counting Kit-8 (CCK-8)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Preparation: Prepare a stock solution of Disperse Violet 8 in DMSO. Further dilute the stock solution with cell culture medium to achieve a range of final concentrations for treatment.

• Cell Treatment: After 24 hours of incubation, remove the medium and add 100 µL of medium containing various concentrations of Disperse Violet 8 to the wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• CCK-8 Assay: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the vehicle-treated control cells. Plot the cell viability against the concentration of Disperse Violet 8 to determine the IC₅₀ value.

6.2. Protocol 2: Apoptosis Detection by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This protocol is for quantifying apoptosis induced by Disperse Violet 8.

Materials:

• Cancer cell line

• Disperse Violet 8

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat with Disperse Violet 8 at its IC₅₀ concentration (determined from the cytotoxicity assay) for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC and PI fluorescence will distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

6.3. Protocol 3: Topoisomerase II Inhibition Assay (DNA Relaxation Assay)

This protocol assesses the ability of Disperse Violet 8 to inhibit topoisomerase II.

Materials:

• Human Topoisomerase II enzyme

• Supercoiled plasmid DNA (e.g., pBR322)

• Assay buffer

• ATP

• Proteinase K

• Agarose gel electrophoresis system

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, supercoiled DNA, and Disperse Violet 8 at various concentrations.

• Enzyme Addition: Add human topoisomerase II to the reaction mixture.

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding a stop solution containing a DNA loading dye and proteinase K.

• Gel Electrophoresis: Load the samples onto an agarose gel and perform electrophoresis to separate the supercoiled and relaxed forms of the plasmid DNA.

• Visualization: Stain the gel with a DNA stain (e.g., ethidium bromide) and visualize the DNA bands under UV light. Inhibition of topoisomerase II will result in a decrease in the amount of relaxed DNA compared to the control.

Diagrams

Caption: Experimental workflow for evaluating the anticancer potential of Disperse Violet 8.

Caption: Putative signaling pathway for Disperse Violet 8-induced apoptosis.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

Technical Notes & Optimization

Technical Support Center: Disperse Violet 8 Solubility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the solubility of Disperse Violet 8 (C.I. 62030).

Troubleshooting Guide

Issue 1: Poor dissolution of Disperse Violet 8 in a selected solvent.

Possible Cause: Disperse Violet 8, an anthraquinone-based dye, has inherently low solubility in many common laboratory solvents due to its largely nonpolar structure.

Solution:

• Solvent Selection: Disperse Violet 8 is known to be soluble in ethanol, acetone, and benzene.[1] If initial dissolution is poor, consider switching to or creating mixtures of these solvents. For research applications requiring higher polarity solvents, the use of co-solvents is recommended.

• Temperature Increase: The solubility of disperse dyes generally increases with temperature.[2] Gentle heating of the solvent while stirring can significantly improve the dissolution rate and saturation point.

• Particle Size Reduction: Ensure the dye powder is finely ground to increase the surface area available for solvation.

Issue 2: Precipitation of Disperse Violet 8 from solution upon cooling or standing.

Possible Cause: The solution was likely supersaturated at a higher temperature, and as it cooled, the solubility decreased, causing the dye to precipitate out.

Solution:

• Maintain Elevated Temperature: If the experimental setup allows, maintain the solution at the elevated temperature at which the dye is fully dissolved.

• Use of Solubilizing Agents: Incorporate surfactants or hydrotropic agents into the solution to stabilize the dissolved dye and prevent precipitation. These agents can form micelles or other aggregates that encapsulate the dye molecules, keeping them in solution.

• Co-solvent Systems: Employing a co-solvent system can improve the overall solvating power of the medium and prevent precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the chemical structure and basic information of Disperse Violet 8?

A1:

• Chemical Name: 1,4-diamino-5-nitroanthracene-9,10-dione

• C.I. Name: Disperse Violet 8, C.I. 62030

• CAS Number: 82-33-7

• Molecular Formula: C₁₄H₉N₃O₄

• Molecular Weight: 283.24 g/mol

Q2: What are the known solvents for Disperse Violet 8?

A2: Disperse Violet 8 is reported to be soluble in ethanol, acetone, and benzene.[1] Its parent compound, 1,4-diaminoanthraquinone, is also soluble in pyridine and slightly soluble in hot aniline acetate.[2]

Q3: Is there any quantitative data on the solubility of Disperse Violet 8?

Table 1: Representative Solubility of a Disperse Anthraquinone Dye in Organic Solvents at 25°C

Solvent	Solubility (g/L)
Acetone	5.2
Ethanol	2.8
Dioxane	8.5
Toluene	3.1

Note: This data is representative of a typical disperse anthraquinone dye and should be used as a guideline. Actual solubility of Disperse Violet 8 may vary.

Q4: How can I experimentally determine the solubility of Disperse Violet 8 in a specific solvent?

A4: You can determine the solubility using a spectrophotometric method. A detailed protocol is provided in the "Experimental Protocols" section below.

Q5: What are the primary methods to improve the solubility of Disperse Violet 8?

A5: The main strategies to enhance the solubility of Disperse Violet 8 include:

• Using Co-solvents: Adding a miscible solvent in which the dye is more soluble.

• Employing Surfactants: Using surfactants to form micelles that encapsulate the dye molecules.

• Utilizing Hydrotropes: Adding compounds that increase the solubility of organic compounds in water.

• Increasing Temperature: Heating the solvent to increase the kinetic energy and aid dissolution.

Experimental Protocols

Protocol 1: Determination of Disperse Violet 8 Solubility via UV-Vis Spectrophotometry

This protocol outlines a method to determine the saturation solubility of Disperse Violet 8 in a given solvent.

Methodology:

• Preparation of a Calibration Curve: a. Prepare a stock solution of Disperse Violet 8 in the chosen solvent at a known concentration (e.g., 100 mg/L). b. Create a series of standard solutions of known concentrations by diluting the stock solution. c. Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for Disperse Violet 8 using a UV-Vis spectrophotometer. d. Plot a calibration curve of absorbance versus concentration.

• Saturation of the Solvent: a. Add an excess amount of Disperse Violet 8 powder to a known volume of the solvent in a sealed container. b. Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Measurement and Calculation: a. After the equilibration period, allow the undissolved dye to settle. b. Carefully withdraw a sample of the supernatant and filter it through a 0.45 µm filter to remove any suspended particles. c. Dilute the filtered solution with the solvent to bring the absorbance within the range of the calibration curve. d. Measure the absorbance of the diluted solution at λmax. e. Use the calibration curve to determine the concentration of the diluted solution and then calculate the concentration of the original saturated solution.

Diagram 1: Workflow for Solubility Determination

Caption: Workflow for determining the solubility of Disperse Violet 8.

Protocol 2: Improving Solubility with a Non-ionic Surfactant (e.g., Tween 80)

This protocol describes how to use a surfactant to increase the aqueous solubility of Disperse Violet 8.

Methodology:

• Prepare Surfactant Solutions: Prepare a series of aqueous solutions with varying concentrations of Tween 80 (e.g., 0.1%, 0.5%, 1.0%, 2.0%, and 5.0% w/v).

• Add Dye: Add an excess amount of Disperse Violet 8 powder to each surfactant solution.

• Equilibrate: Stir the mixtures at a constant temperature for 24-48 hours to reach equilibrium.

• Separate Undissolved Dye: Centrifuge the samples to pellet the undissolved dye.

• Analyze Supernatant: Carefully remove the supernatant and determine the concentration of dissolved Disperse Violet 8 using the spectrophotometric method described in Protocol 1 (a new calibration curve in the corresponding surfactant solution may be necessary).

Diagram 2: Workflow for Surfactant Solubilization

Caption: Workflow for enhancing solubility using a surfactant.

Protocol 3: Improving Solubility with a Co-solvent System

This protocol details the use of a co-solvent to enhance the solubility of Disperse Violet 8.

Methodology:

• Prepare Co-solvent Mixtures: Prepare a series of co-solvent mixtures with varying ratios of a good solvent (e.g., acetone) and a poor solvent (e.g., water). For example, 10:90, 25:75, 50:50, 75:25 acetone:water (v/v).

• Add Dye: Add an excess amount of Disperse Violet 8 to each co-solvent mixture.

• Equilibrate: Agitate the mixtures at a constant temperature for 24-48 hours.

• Separate and Analyze: Filter the saturated solutions and determine the concentration of the dissolved dye using the spectrophotometric method from Protocol 1 (calibration curves should be prepared for each co-solvent mixture).

Diagram 3: Workflow for Co-solvent Solubilization

Caption: Workflow for enhancing solubility using a co-solvent system.

Protocol 4: Improving Solubility with a Hydrotrope (e.g., Sodium Xylenesulfonate)

This protocol outlines the use of a hydrotropic agent to increase the aqueous solubility of Disperse Violet 8.

Methodology:

• Prepare Hydrotrope Solutions: Prepare aqueous solutions of sodium xylenesulfonate at various concentrations (e.g., 10%, 20%, 30% w/v).

• Add Dye: Add an excess of Disperse Violet 8 to each hydrotrope solution.

• Equilibrate: Stir the mixtures at a constant temperature for 24-48 hours.

• Separate and Analyze: Centrifuge or filter the solutions to remove undissolved dye and analyze the supernatant/filtrate for dye concentration as described in Protocol 1 (calibration curves should be prepared in the respective hydrotrope solutions).

Diagram 4: Logical Relationship of Solubility Enhancement

Caption: Logical relationship between the solubility problem and potential solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,4-Diamino anthraquinone | 128-95-0 [chemicalbook.com]

Preventing aggregation of Disperse Violet 8 in aqueous solutions

Welcome to the technical support center for Disperse Violet 8. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on preventing its aggregation in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Violet 8 and why does it aggregate in water?

Disperse Violet 8 (C.I. 62030; CAS No. 82-33-7) is an anthraquinone-based dye with a molecular formula of C₁₄H₉N₃O₄.[1] It is a hydrophobic (lipophilic) molecule, meaning it has very low solubility in water. In aqueous environments, hydrophobic molecules tend to minimize their contact with polar water molecules by clumping together, a phenomenon known as aggregation or precipitation.[2] This is driven by strong intermolecular van der Waals forces between the dye molecules.[2]

Note: Please ensure you are using Disperse Violet 8 (CAS 82-33-7) and not the similarly named Solvent Violet 8 (CAS 52080-58-7), which has a different chemical structure and properties.[3][4]

Q2: What is the optimal pH for maintaining Disperse Violet 8 stability in an aqueous solution?

For disperse dyes, a weakly acidic medium is generally the most stable.[5] The recommended pH range for minimizing aggregation and preventing chemical degradation (hydrolysis) is between 4.0 and 6.0 .[6] Under alkaline conditions (pH > 7.0), many disperse dyes can undergo hydrolysis, especially at elevated temperatures, which can lead to color changes and loss of activity.[6]

Q3: What are the primary methods to prevent the aggregation of Disperse Violet 8?

There are three primary strategies to enhance the solubility and stability of hydrophobic compounds like Disperse Violet 8 in aqueous solutions:

• Use of Co-solvents: Introducing a water-miscible organic solvent can significantly increase solubility.

• Addition of Surfactants: Surfactants form micelles that encapsulate the dye, keeping it dispersed in the solution.[7][8]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that form inclusion complexes with hydrophobic molecules, effectively shielding them from water.[4]

Q4: Can I use a combination of methods?

Yes, a combination of methods can be effective. For instance, you might dissolve Disperse Violet 8 in a small amount of an organic co-solvent before adding it to an aqueous buffer containing a surfactant or cyclodextrin. This can often yield a more stable final solution.

Troubleshooting Guide: Aggregation and Precipitation

Use this guide to diagnose and solve common issues encountered during your experiments.

Problem: My Disperse Violet 8 solution has visible particles, or the color intensity is decreasing over time.

This indicates that the dye is aggregating and precipitating out of the solution. The logical workflow below can help you identify the cause and find a solution.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. pylamdyes.com [pylamdyes.com]
• 4. skygroupchem.com [skygroupchem.com]
• 5. Effects of surfactants on the molecular aggregation of rhodamine dyes in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dyeing Parameters for Disperse Violet 8 on Nylon

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the dyeing parameters of Disperse Violet 8 on nylon fabrics. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Troubleshooting Guide

This section addresses common problems that may arise during the dyeing of nylon with Disperse Violet 8 and offers potential solutions.

Problem	Potential Causes	Recommended Solutions
Uneven Dyeing (Shade variation, streaks, blotches)	1. Improper dye dispersion. 2. Rapid initial dye uptake. 3. Inadequate leveling agent. 4. Incorrect temperature ramp-up rate. 5. Variations in the nylon substrate.	1. Ensure the dye is thoroughly dispersed in warm water with a dispersing agent before adding to the dyebath. 2. Start dyeing at a lower temperature (e.g., 40-50°C) and gradually increase the temperature.[1] 3. Use an appropriate leveling agent to control the dye strike rate. Anionic or non-ionic leveling agents are commonly used for disperse dyes on nylon.[2] 4. Control the heating rate, especially in the critical temperature range of 65-85°C, to approximately 1-1.5°C/minute.[1][3] 5. Ensure the nylon fabric is properly scoured and free from any impurities before dyeing.
Poor Color Yield (Pale shades)	1. Incorrect pH of the dyebath. 2. Insufficient dyeing temperature or time. 3. Excessive amount of leveling agent.	1. Adjust the dyebath to a slightly acidic pH, typically between 4.5 and 5.5, using a buffer system like acetic acid and sodium acetate.[4] 2. Increase the dyeing temperature to near boiling (98-100°C) or slightly above under pressure (up to 110°C) and extend the dyeing time (e.g., 45-60 minutes at the final temperature).[3] 3. Optimize the concentration of the leveling agent; excessive amounts can retard dye uptake.
Poor Wash Fastness	1. Unfixed dye on the fiber surface. 2. Dye migration during washing.	1. Perform a thorough reduction clearing after dyeing to remove surface dye. 2. Use a suitable fixing agent after dyeing and reduction clearing to improve the retention of the dye within the fiber.
Poor Light Fastness	1. Inherent properties of the dye on the specific substrate. 2. Dyeing in very pale shades.	1. While Disperse Violet 8 generally has fair to good light fastness, this can be lower on nylon compared to polyester.[5] Using a UV absorber in the finishing process can help improve light fastness. 2. For pale shades, selecting dyes with inherently high light fastness is crucial. Light fastness tends to be lower in lighter shades due to the higher surface area of the dye molecules exposed to light.
Color Changes with pH Fluctuations	1. Sensitivity of the dye's chromophore to pH.	1. Maintain a stable pH throughout the dyeing process using a robust buffering system. Even slight pH shifts can alter the shade of some disperse dyes on nylon.
Dye Aggregation	1. Poor quality of dispersing agent. 2. High water hardness. 3. Rapid heating rate.	1. Use a high-quality dispersing agent that is stable at high temperatures. 2. Use deionized or softened water for the dyebath to avoid interference from metal ions. 3. A controlled heating rate helps prevent the aggregation of dye particles.

Frequently Asked Questions (FAQs)

Q1: What are the optimal starting parameters for dyeing nylon with Disperse Violet 8?

A1: For initial experiments, a solid starting point would be a liquor ratio of 10:1 to 20:1, a pH of 5.0 maintained with an acetic acid/sodium acetate buffer, a dyeing temperature of 100°C, and a dyeing time of 45-60 minutes at the final temperature. The dye concentration will depend on the desired depth of shade.

Q2: How does temperature affect the dyeing of nylon with Disperse Violet 8?

A2: Temperature is a critical factor. The rate of dyeing for disperse dyes on nylon increases significantly with temperature.[1] For Disperse Violet 8, which is suitable for high-temperature dyeing, reaching temperatures near 100°C or slightly above is necessary for good dye penetration and fixation.[5] A controlled temperature rise is crucial to ensure level dyeing, as a rapid increase can cause the dye to rush onto the fiber surface, leading to unevenness.[1]

Q3: What is the role of a leveling agent and how do I select one for Disperse Violet 8?

A3: A leveling agent controls the initial rate of dye uptake, promoting even distribution of the dye on the nylon fiber. This is particularly important for dyes with a high strike rate. For anthraquinone dyes like Disperse Violet 8, a combination of non-ionic and anionic surfactants can be effective.[6] The selection should be based on the agent's ability to control dye migration without excessively reducing the final color yield.

Q4: Is reduction clearing necessary after dyeing with Disperse Violet 8?

A4: Yes, reduction clearing is a highly recommended post-treatment step. It removes any unfixed dye particles from the surface of the fibers, which significantly improves the wash fastness and can also enhance the brightness of the shade.

Q5: How can I improve the light and wash fastness of my dyed nylon samples?

A5: To improve wash fastness, a thorough reduction clearing followed by the application of a suitable fixing agent is recommended. For enhancing light fastness, especially in lighter shades, the use of a UV protective finishing agent can be beneficial.

Experimental Protocols

Standard Dyeing Protocol for Disperse Violet 8 on Nylon

This protocol provides a general methodology for dyeing nylon fabric with Disperse Violet 8. Researchers should optimize these parameters based on their specific equipment and desired outcomes.

1. Materials and Reagents:

• Nylon 6 or 6,6 fabric, scoured

• Disperse Violet 8 (C.I. 62030)

• Dispersing agent

• Leveling agent (anionic/non-ionic blend)

• Acetic acid

• Sodium acetate

• Sodium hydrosulfite (for reduction clearing)

• Sodium carbonate (for reduction clearing)

• Deionized water

2. Equipment:

• Laboratory dyeing machine (e.g., shaking water bath, IR dyer)

• Beakers and graduated cylinders

• pH meter

• Stirring apparatus

• Drying oven

3. Dyeing Procedure:

• Preparation of Dyebath:

  • Set the liquor ratio (e.g., 20:1).

  • Prepare the required volume of deionized water.

  • Add a dispersing agent (e.g., 0.5 - 1.0 g/L) and a leveling agent (e.g., 0.5 - 1.5 g/L).

  • Adjust the pH of the dyebath to 5.0 using an acetic acid/sodium acetate buffer.

• Dye Dispersion:

  • Separately, make a paste of the required amount of Disperse Violet 8 with a small amount of warm water and dispersing agent.

  • Add this dispersion to the dyebath and stir well.

• Dyeing Cycle:

  • Immerse the scoured nylon fabric in the dyebath at 40°C.

  • Run for 10 minutes at this temperature.

  • Increase the temperature to 100°C at a rate of 1.5°C/minute.

  • Hold at 100°C for 45-60 minutes.

  • Cool the dyebath down to 70°C.

• Rinsing:

  • Remove the fabric from the dyebath and rinse thoroughly with warm and then cold water.

4. Reduction Clearing:

• Prepare a fresh bath with:

  • Sodium hydrosulfite (e.g., 2 g/L)

  • Sodium carbonate (e.g., 2 g/L)

• Treat the rinsed fabric in this bath at 70-80°C for 15-20 minutes.

• Rinse the fabric thoroughly with hot and then cold water.

• Neutralize with a weak solution of acetic acid if necessary.

• Final rinse and dry.

Data Presentation

Table 1: Recommended Dyeing Parameters for Disperse Violet 8 on Nylon

Parameter	Recommended Range	Notes
Dye Concentration	0.5 - 3.0 % (owf)	Dependent on desired shade depth.
Liquor Ratio	10:1 - 20:1	Lower ratios are more economical but require good circulation.
pH	4.5 - 5.5	Critical for optimal dye uptake and shade consistency.
Dispersing Agent	0.5 - 1.0 g/L	Essential for preventing dye aggregation.
Leveling Agent	0.5 - 1.5 g/L	Adjust based on dye concentration and substrate.
Initial Temperature	40 - 50 °C	Allows for even initial wetting and dye distribution.
Temperature Ramp Rate	1.0 - 1.5 °C/min	Crucial for preventing uneven dyeing.
Final Dyeing Temperature	98 - 110 °C	Higher temperatures promote better dye penetration.
Dyeing Time at Final Temp.	45 - 60 min	Ensure complete dye exhaustion and fixation.
Reduction Clearing Temp.	70 - 80 °C	Effective for removing surface dye.
Reduction Clearing Time	15 - 20 min	Sufficient for most applications.

owf: on the weight of the fabric

Visualizations

References

• 1. Reasons and measures for common dyeing problems of nylon - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 2. Causes And Solutions To Common Nylon Dyeing Problems - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. Analysis of Nylon Dyeing Defects and Solutions - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 4. initibag.com [initibag.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. CN114990906A - Leveling agent for nylon dyeing and preparation method thereof - Google Patents [patents.google.com]

Troubleshooting uneven color fastness with Disperse Violet 8

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing uneven color fastness when working with Disperse Violet 8.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Violet 8 and what are its general fastness properties?

Disperse Violet 8 is an anthraquinone-based disperse dye used for dyeing hydrophobic fibers like polyester and its blends.[1][2] It is also suitable for acetate, polyamide, and acrylic fibers.[1] Its application is typically through high-temperature and high-pressure dyeing methods, where it generally exhibits good leveling and dyeing depth.[1] However, its fastness properties can vary significantly depending on the substrate and dyeing conditions.

Q2: What are the primary causes of uneven dyeing (unlevelness) with Disperse Violet 8?

Uneven dyeing with disperse dyes like Disperse Violet 8 is often attributed to several factors:

• Poor Dye Dispersion: Disperse dyes are insoluble in water and must be finely dispersed.[3] If the dye particles aggregate due to improper dispersion, it can lead to specks and uneven color.[3][4]

• Improper Heating Rate: A rapid rise in temperature during the dyeing process can cause the dye to rush onto the fiber surface too quickly, leading to unlevelness.[5]

• Inadequate Leveling Agent: Leveling agents are crucial for controlling the dye uptake rate and ensuring uniform distribution.[6][7] The absence or incorrect choice of a leveling agent can result in patchy dyeing.[7]

• Incorrect pH: The dye bath for disperse dyes should be acidic, typically within a pH range of 4.5-5.5, to ensure satisfactory dye exhaustion and stability.[3][8][9] Deviations from this range can affect dye solubility and uptake.[8]

Q3: Why does the wash fastness of my fabric dyed with Disperse Violet 8 appear poor?

Poor wash fastness is typically due to unfixed dye remaining on the fiber surface.[4][10] Key contributing factors include:

• Inadequate Reduction Clearing: This post-dyeing treatment is the most critical step for removing surface dye.[4] An insufficient or omitted reduction clearing process will lead to significant color bleeding during washing.[4][10]

• Insufficient Dyeing Temperature or Time: For proper fixation, disperse dyes need to penetrate deep into the fiber structure, which requires adequate temperature (e.g., around 130°C for polyester) and time.[10]

• Surface Dye Aggregation: Poorly dispersed dye particles can aggregate on the fiber surface instead of penetrating it.[4]

• Polyester Oligomers: During high-temperature dyeing, low-molecular-weight polyester chains (oligomers) can migrate to the surface and trap unfixed dye.[4]

Q4: My sample's color fades upon exposure to light. How can I improve the light fastness of Disperse Violet 8?

Light fastness is an inherent property of the dye-fiber system, but it can be influenced by several process variables.[2]

• Dye Selection: While Disperse Violet 8 has moderate light fastness, for applications requiring high durability, selecting dyes specifically designed for high light fastness is crucial.[11]

• Floating Color: Unfixed dye on the fabric surface has significantly lower light fastness than fixed dye.[12][13] A thorough after-treatment process to remove this floating color is essential.[13]

• Finishing Agents: Certain cationic softeners and fixing agents can negatively impact the light fastness of dyed fabrics.[12][13] It is important to select finishing chemicals that are compatible and do not reduce light fastness.

• UV Absorbers: For applications with very high light fastness requirements, the use of UV absorbers or light fastness enhancers in the finishing process can offer protection to the dye molecules.[11][13]

Q5: What is sublimation fastness and why is it a concern with Disperse Violet 8?

Sublimation fastness refers to the resistance of the dye to changing from a solid to a gaseous state upon heating.[14] This is a critical property for disperse dyes because many post-dyeing processes, such as heat-setting, pleating, and ironing, involve high temperatures.[10][14] Poor sublimation fastness can lead to:

• Color Change: The shade of the fabric can alter.[14]

• Staining: The sublimated dye can transfer and stain adjacent materials during processing or storage.[14][15]

• Contamination of Equipment: Dye can build up on processing equipment like stenter frames.

Disperse dyes are categorized by their energy level (low, medium, high), which correlates with their sublimation fastness.[3] High-energy dyes have better sublimation fastness.[3] It is important to select a dye with appropriate sublimation fastness for the intended end-use and processing conditions.[16]

Troubleshooting Guide: Uneven Color Fastness

This guide provides a systematic approach to diagnosing and resolving common color fastness issues with Disperse Violet 8.

Observed Issue	Potential Cause	Recommended Solution
Uneven Dyeing / Patchiness	1. Poor dye dispersion.[3] 2. Ineffective leveling agent.[5][7] 3. Dyeing temperature ramp-up is too fast.[5] 4. Incorrect pH of the dyebath.[3][8]	1. Ensure proper preparation of the dye dispersion with a suitable dispersing agent.[3] 2. Select a high-temperature leveling agent that controls the dye uptake rate (slow dyeing) and promotes dye migration.[6][17] 3. Reduce the heating rate, especially in the critical temperature range for dye uptake. 4. Adjust and maintain the dyebath pH between 4.5 and 5.5 using an acetic acid/acetate buffer system.[3][9]
Poor Wash Fastness	1. Incomplete removal of unfixed surface dye.[10] 2. Insufficient dyeing temperature or time.[10] 3. Presence of polyester oligomers trapping dye.[4]	1. Implement or optimize a reduction clearing step (e.g., with sodium hydrosulfite and caustic soda) after dyeing to strip surface color.[4][10] 2. Optimize the dyeing cycle to ensure full dye penetration (e.g., 130°C for 45-60 minutes for polyester).[10] 3. Use an oligomer-control agent and ensure the reduction clearing is performed at 70-80°C to help remove oligomers.[4]
Poor Light Fastness	1. Presence of unfixed dye (floating color).[12][13] 2. Negative interaction with finishing agents (softeners, fixatives).[12][13] 3. Inherent limitation of the dye for the specific application.	1. Ensure thorough soaping and washing after dyeing and reduction clearing to remove all residual surface dye.[13] 2. Select non-ionic or other compatible softeners and finishing agents that do not impair light fastness.[13] 3. If high light fastness is critical, consider using a light fastness improver/UV absorber or selecting a different dye with a higher light fastness rating.[11][13]
Poor Sublimation Fastness	1. Dye has inherently low sublimation fastness (low energy dye).[3] 2. Post-dyeing heat treatment (heat-setting) temperature is too high.[16][18] 3. Thermal migration of the dye.[12][19]	1. Select a medium or high-energy disperse dye if the fabric will undergo high-temperature finishing.[3][14] 2. Lower the heat-setting temperature and compensate by reducing the machine speed if necessary.[16] 3. Pre-heat-setting the fabric before dyeing can help improve dimensional stability and may reduce issues during post-setting.[14] Use low-temperature finishing processes where possible.[18]

Data Presentation

Table 1: Typical Fastness Ratings for Disperse Violet 8

The following are general fastness ratings. Actual performance can vary based on the substrate, dyeing depth, and processing conditions. The ratings are on a scale of 1 to 5 (for wash, perspiration, ironing) and 1 to 8 (for light), where a higher number indicates better fastness.

Fastness Property	ISO Standard	Typical Rating
Light Fastness	ISO 105-B02	6
Washing (Fading)	ISO 105-C06	4-5
Washing (Staining)	ISO 105-C06	4-5
Perspiration (Fading)	ISO 105-E04	5
Perspiration (Staining)	ISO 105-E04	4-5
Ironing	ISO 105-X11	4-5
Sublimation (180°C, 30s)	ISO 105-P01	3-4

Source: Data synthesized from supplier information and general dye characteristics.[1]

Experimental Protocols

Protocol 1: Evaluation of Leveling Agent Performance

This protocol assesses the slow-dyeing and migration properties of a leveling agent, which are key to achieving even coloration.

1. Objective: To compare the dyeing behavior of Disperse Violet 8 with and without a leveling agent.

2. Materials:

• Polyester fabric (scoured and pre-heat-set)

• Disperse Violet 8

• Leveling agent to be tested

• Dispersing agent

• Acetic acid and sodium acetate (for pH buffer)

• High-temperature laboratory dyeing apparatus

• Spectrophotometer

3. Methodology:

• Prepare two dyebaths at a 1:20 liquor ratio.

  • Bath A (Control): 1.0% (o.w.f) Disperse Violet 8, 1 g/L dispersing agent, pH adjusted to 4.5 with acetic acid/acetate buffer.

  • Bath B (Test): Same as Bath A, plus X g/L of the leveling agent being tested.

• Dyeing Process:

  • Place polyester samples in both baths at 40°C.

  • Increase the temperature to 130°C at a rate of 1.5°C/minute.

  • Hold at 130°C for 45 minutes.

  • Cool down to 80°C.

  • Rinse, perform reduction clearing (2 g/L sodium hydrosulfite, 2 g/L NaOH at 80°C for 20 min), wash, and air dry.

• Sampling for Slow-Dyeing Evaluation:

  • During the heating phase of both processes, take small fabric samples at 90°C, 100°C, 110°C, 120°C, and 130°C.[6][17]

  • Wash and dry these intermediate samples.

• Evaluation:

  • Slow-Dyeing: Visually and colorimetrically compare the series of samples from Bath A and Bath B. A more gradual and uniform increase in color depth in the samples from Bath B indicates a good slow-dyeing (retarding) effect.[6][17]

  • Final Levelness: Compare the final dyed fabrics from both baths for visual evenness and measure color strength (K/S values) at multiple points.

Protocol 2: Wash Fastness Testing (ISO 105-C06)

1. Objective: To determine the resistance of the color to domestic and commercial laundering.

2. Materials:

• Dyed fabric specimen (10 cm x 4 cm)

• Standard multifiber adjacent fabric (containing acetate, cotton, nylon, polyester, acrylic, and wool)

• ISO standard soap solution (or AATCC standard reference detergent)

• Launder-Ometer or similar apparatus

• Stainless steel balls (for mechanical agitation)

• Grey Scale for assessing change in color and staining

3. Methodology:

• Sew the dyed fabric specimen together with the multifiber fabric along one of the shorter edges.

• Prepare the wash liquor (e.g., 4 g/L ECE reference detergent) in a stainless steel container.

• Place the composite specimen and the required number of steel balls into the container. Add the specified volume of wash liquor for a 1:50 liquor ratio.

• Seal the container and place it in the Launder-Ometer pre-heated to the specified test temperature (e.g., 60°C for test C06-C2S).

• Run the machine for 30 minutes.

• Remove the specimen, rinse it twice in cold distilled water, and then in running tap water.

• Squeeze out excess water, separate the dyed sample from the multifiber strip (except at the stitched edge), and air dry at a temperature not exceeding 60°C.

• Evaluation: After the specimen is dry, use the Grey Scales under standard lighting conditions to assess:

  • The change in color of the original dyed sample.

  • The degree of staining on each of the six fiber types in the multifiber strip.

Visualizations

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. aatcc.org [aatcc.org]
• 3. textilelearner.net [textilelearner.net]
• 4. benchchem.com [benchchem.com]
• 5. Application of Leveling Agent in Dyeing and Washing - Knowledge [colorfuldyes.com]
• 6. How to Choose a Leveling Agent for Disperse Dyes? - Skychem Group [skychemi.com]
• 7. nestorindustries.com [nestorindustries.com]
• 8. What are the effects of pH on the dyeing of Disperse Violet? - Blog [etowndyes.com]
• 9. Disperse Dye Properties and Testing - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 10. How To Improve The Wash Fastness of Disperse Dyes? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 11. How to improve the light fastness of textiles? [utstesters.com]
• 12. What about poor color fastness? These factors and the solutions you need to know [boshitex.com]
• 13. What are the factors that affect the light fastness of dyes and how to improve? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 14. Dyeing and Processing: Sublimation Fastness Of Disperse Dyes [dyeingworld1.blogspot.com]
• 15. Improve Color Fastness For Digital Printing - Sublistar [subli-star.com]
• 16. News - Fastness and control of various textile dyes [mit-ivy.com]
• 17. Four properties of disperse dye leveling agent - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 18. tradetextile.com [tradetextile.com]
• 19. Methods for Testing The Quality of Disperse Dyes - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Technical Support Center: Stability of Disperse Violet 8 under UV Irradiation

This technical support center provides guidance and answers frequently asked questions regarding the stability of Disperse Violet 8 when exposed to UV irradiation during research and development. The information is targeted towards researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the photostability of Disperse Violet 8 is limited in publicly available literature. Therefore, the information provided, particularly concerning degradation pathways and quantitative data, is largely based on studies of structurally similar anthraquinone dyes and other disperse dyes. These should be used as a general guide for experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the chemical structure of Disperse Violet 8 and how might it influence its UV stability?

Disperse Violet 8, also known as C.I. 62030, has the chemical name 1,4-diamino-5-nitroanthracene-9,10-dione[1][2]. Its molecular formula is C14H9N3O4[1][2]. The core structure is an anthraquinone, which is a polycyclic aromatic hydrocarbon. The presence of amino (-NH2) and nitro (-NO2) groups on the anthraquinone skeleton will significantly influence its electronic properties and, consequently, its interaction with UV light. Aromatic structures like anthraquinone are known to absorb UV radiation, which can lead to electronic excitation and subsequent chemical reactions, causing the dye to degrade.

Q2: I am observing a rapid loss of color of my Disperse Violet 8 solution during my experiment involving a UV lamp. Is this expected?

Yes, it is expected that Disperse Violet 8 will degrade upon exposure to UV radiation. Many disperse dyes, particularly those with complex aromatic structures, are susceptible to photodegradation[3][4]. The energy from the UV light can be absorbed by the dye molecule, leading to the breaking of chemical bonds and the formation of degradation products, which often results in a loss of color[5].

Q3: My results are inconsistent between experiments. What factors could be affecting the degradation rate of Disperse Violet 8?

Several experimental parameters can influence the rate of photodegradation. For consistent results, it is crucial to control the following:

• UV Light Source and Intensity: The wavelength and intensity of the UV source are critical. More energetic, shorter wavelengths may lead to faster degradation.

• Solvent: The type of solvent can affect the stability of the dye.

• Presence of Other Substances: Other components in your formulation, such as excipients or even dissolved oxygen, can either accelerate or inhibit photodegradation.

• Concentration of the Dye: The initial concentration of the dye can influence the kinetics of degradation.

• Temperature: While photodegradation is primarily light-dependent, temperature can influence the rates of secondary reactions.

• pH of the Solution: The pH can affect the chemical form of the dye and the generation of reactive species, thereby influencing the degradation rate.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid and complete color loss	High-intensity UV source; Presence of photosensitizers or photocatalysts (e.g., TiO2, ZnO) in the medium.	Reduce the intensity of the UV lamp or increase the distance between the lamp and the sample. Analyze your formulation for any components that could act as photosensitizers.
Inconsistent degradation rates between batches	Variation in experimental conditions.	Strictly control all experimental parameters, including UV lamp output, temperature, sample volume, and concentration. Use a dark control (a sample protected from light) in each experiment to account for any thermal degradation[6].
Formation of precipitate after UV exposure	Formation of insoluble degradation products.	Characterize the precipitate to understand the degradation pathway. Consider altering the solvent system if the precipitate interferes with your analysis.
Shift in absorption spectrum instead of a simple decrease in absorbance	Formation of colored degradation byproducts.	This indicates a complex degradation pathway. Use analytical techniques like HPLC or LC-MS to identify the degradation products and elucidate the reaction mechanism.

Quantitative Data Summary

Table 1: Photocatalytic Degradation of Disperse Violet 26

Catalyst	pH	Irradiation Time (min)	Degradation (%)	Reference
UV/H₂O₂/TiO₂	3	60	93	[7]

Table 2: Degradation of Disperse Violet 63 using Advanced Oxidation Processes (AOPs)

Process	Initial Concentration (mg/L)	H₂O₂ (mL/L)	UV Exposure Time (min)	Degradation (%)	Reference
UV/H₂O₂	50	1	180	88.85	[8]
UV/H₂O₂	100	1	180	77.7	[8]

Experimental Protocols

Below are generalized experimental protocols for studying the photodegradation of disperse dyes, which can be adapted for Disperse Violet 8.

1. Sample Preparation:

• Prepare a stock solution of Disperse Violet 8 in a suitable solvent (e.g., ethanol, acetone, or a solvent system relevant to your application)[1].

• Dilute the stock solution to the desired experimental concentration.

• For photocatalytic studies, add the specified amount of catalyst (e.g., TiO₂) to the solution.

2. UV Irradiation:

• Place the sample solution in a quartz cuvette or a suitable reaction vessel that is transparent to UV light.

• Expose the sample to a UV light source. Common sources include mercury lamps or xenon arc lamps. Specify the wavelength and intensity of the light source.

• Maintain a constant temperature using a water bath or a cooling system.

• Simultaneously, keep a control sample in the dark at the same temperature to monitor for any non-photolytic degradation.

3. Analysis:

• At regular time intervals, withdraw aliquots of the sample.

• Measure the absorbance of the solution at the wavelength of maximum absorption (λmax) using a UV-Vis spectrophotometer to monitor the decrease in dye concentration.

• For a more detailed analysis of degradation products, use techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Visualization of Potential Degradation Pathway

Since a specific degradation pathway for Disperse Violet 8 is not documented, a conceptual pathway for a generic anthraquinone dye under UV irradiation is presented below. This often involves the generation of reactive oxygen species (ROS) that attack the dye molecule.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. PubChemLite - Disperse violet 8 (C14H9N3O4) [pubchemlite.lcsb.uni.lu]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of Commercial Disperse Violet 8

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of commercial Disperse Violet 8 (C.I. 60730).

Frequently Asked Questions (FAQs)

Q1: What is Disperse Violet 8 and what are its common applications?

Disperse Violet 8, also known as C.I. 62030, is an anthraquinone-based dye.[1] It appears as a dark blue or bright blue-purple powder and is soluble in organic solvents like ethanol, acetone, and benzene.[1] Its primary use is in dyeing polyester and its blended fabrics, as well as other synthetic fibers like acetate, triacetate, acrylic, and polyamide.[1] It can also be used for coloring plastics.[1]

Q2: What are the likely impurities in commercial Disperse Violet 8?

Q3: What are the general methods for purifying disperse dyes like Disperse Violet 8?

Common purification methods for organic compounds like disperse dyes include:

• Recrystallization: This is a primary technique for purifying solid compounds based on differences in solubility between the compound and its impurities in a given solvent at different temperatures.

• Column Chromatography: This method separates compounds based on their differential adsorption onto a stationary phase (e.g., silica gel or alumina) as a mobile phase moves through it.

• Activated Carbon Treatment: This can be used to remove colored impurities. For a similar dye, activated carbon was used to remove the impurity 1,4-dihydroxy-9,10-anthracenedione.[2]

Troubleshooting Guides

Problem 1: Low recovery after recrystallization.

• Possible Cause: The chosen solvent is too good a solvent for Disperse Violet 8, even at low temperatures, leading to significant loss of product in the mother liquor.

• Solution:

  • Solvent Selection: Experiment with different solvents or solvent mixtures. Since Disperse Violet 8 is soluble in acetone and ethanol, you could try a solvent system where it is soluble when hot but sparingly soluble when cold.[1] A mixed solvent system, such as ethanol/water or acetone/hexane, could be effective.

  • Cooling Process: Ensure the solution is cooled slowly to allow for proper crystal formation and to maximize the yield of purified product. Rapid cooling can lead to the formation of small, impure crystals or precipitation.

  • Concentration: Avoid using an excessive amount of solvent to dissolve the crude product. Use the minimum amount of hot solvent required to fully dissolve the dye.

Problem 2: The purified dye is still not pure enough (as determined by TLC or other analytical methods).

• Possible Cause: The impurities have very similar solubility properties to Disperse Violet 8 in the chosen recrystallization solvent.

• Solution:

  • Repeat Recrystallization: A second recrystallization step may be necessary to achieve the desired purity.

  • Alternative Purification Method: If recrystallization is ineffective, column chromatography is a powerful alternative for separating compounds with similar polarities. A silica gel column with a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) could be employed.

  • Activated Carbon Treatment: If colored impurities are suspected, dissolving the dye in a suitable solvent, adding a small amount of activated carbon, heating, and then filtering the hot solution before recrystallization can help remove them.[2]

Problem 3: The dye "oils out" during recrystallization instead of forming crystals.

• Possible Cause: The boiling point of the solvent is too high, or the solution is supersaturated to a point where the dye comes out of solution as a liquid phase.

• Solution:

  • Solvent Choice: Select a solvent with a lower boiling point.

  • Slower Cooling: Allow the solution to cool more slowly. You can insulate the flask to slow down the rate of cooling.

  • Seed Crystals: Introduce a small crystal of the pure compound to induce crystallization if available.

  • Scratching the Flask: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites for crystal growth.

Experimental Protocols

Method 1: Recrystallization

This protocol is a general guideline and may require optimization based on the specific impurities present in the commercial Disperse Violet 8.

• Solvent Selection: Based on solubility data, ethanol or acetone are good starting points.[1] A mixed solvent system like ethanol-water might also be effective.

• Dissolution: In a fume hood, place the crude Disperse Violet 8 in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol).

• Heating: Gently heat the mixture on a hot plate while stirring until the dye completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of thesolvent.

• Decolorization (Optional): If the solution has significant colored impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

• Hot Filtration: If activated carbon was used, or if there are insoluble impurities, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove the solid impurities.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.

Quantitative Data

The available search results did not provide specific quantitative data on the purification of Disperse Violet 8. However, for the related Acid Violet 43, a purification process was described that reduced the content of the impurity 1,4-dihydroxy-9,10-anthracenedione from 990 ppm to less than 1 ppm.[2]

Parameter	Before Purification	After Purification	Reference
1,4-dihydroxy-9,10-anthracenedione	990 ppm	< 1 ppm	[2]
(in Acid Violet 43)

Visualizations

Purification Workflow Diagram

A general workflow for the purification of Disperse Violet 8 by recrystallization.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. cir-safety.org [cir-safety.org]

Technical Support Center: Reducing the Environmental Impact of Disperse Violet 8 Dyeing

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the environmental impact associated with the use of Disperse Violet 8. Disperse Violet 8, an anthraquinone-based dye, is primarily used for dyeing polyester and other synthetic fibers.[1][2] Due to the stable aromatic structure of anthraquinone dyes, they are often resistant to natural degradation, posing environmental concerns.[3][4][5][6][7][8][9] This guide focuses on sustainable dyeing practices and effective wastewater treatment methods.

Frequently Asked Questions (FAQs)

Q1: What are the main environmental concerns associated with Disperse Violet 8 dyeing?

A1: The primary environmental issues stem from the dyeing process and the subsequent wastewater discharge. Key concerns include:

• High Energy and Water Consumption: Traditional dyeing methods for polyester require high temperatures (around 130°C) and significant amounts of water.[10]

• Wastewater Contamination: The effluent contains unfixed dyes, dispersing agents, and other chemical auxiliaries, leading to high Chemical Oxygen Demand (COD) and intense coloration that can block sunlight penetration in water bodies, affecting aquatic ecosystems.[8][10][11]

• Toxicity: Disperse dyes and their degradation by-products can be toxic, carcinogenic, and mutagenic to aquatic life and humans.[8][12][13]

• Persistence: Anthraquinone dyes like Disperse Violet 8 are structurally stable and not easily biodegradable, leading to their persistence in the environment.[3][5][7][8][9]

Q2: What are the available eco-friendly dyeing methods for polyester using dyes like Disperse Violet 8?

A2: Several innovative techniques can reduce the environmental footprint of the dyeing process:

• Supercritical Carbon Dioxide (scCO2) Dyeing: This waterless dyeing method uses supercritical CO2 as a solvent, which can be recycled. It offers excellent dye fixation and uniformity.[4]

• Low-Temperature Dyeing: The development of low-temperature disperse dyes allows for dyeing at 100–120°C without the need for toxic carriers, thus saving energy.[10]

• High-Exhaustion Dyes: These dyes have a higher fixation rate, leaving less residual dye in the wastewater.[10]

• Ultrasonic-Assisted Dyeing: Ultrasound technology can enhance dye uptake at lower temperatures, such as 80°C, and can be more efficient than traditional methods.[14][15]

Q3: What are the primary methods for treating wastewater containing Disperse Violet 8?

A3: The main approaches for removing Disperse Violet 8 and similar dyes from wastewater are:

• Adsorption: Using adsorbents like activated carbon to bind the dye molecules and remove them from the water.[5][7][9][12][16]

• Advanced Oxidation Processes (AOPs): These methods, including ozonation, Fenton processes, and photocatalysis, use highly reactive radicals to break down the complex dye molecules.[11][17][18][19][20][21][22][23][24][25][26]

• Biodegradation: Utilizing microorganisms or enzymes to decolorize and degrade the dye.[3][6][27][28]

• Coagulation-Flocculation: Using chemical coagulants to aggregate the dye particles for easier removal.[8]

Troubleshooting Guides

Eco-Friendly Dyeing Processes

Problem	Possible Cause	Troubleshooting Steps
Low Dye Fixation in scCO2 Dyeing	Incorrect temperature or pressure.	Optimize temperature and pressure according to the specific dye and fabric. For anthraquinone dyes on polyester, good results have been reported with deep color shades and excellent fixation even at low concentrations (0.5%).[4]
Uneven Dyeing with Low-Temperature Dyes	Improper dispersion of the dye.	Ensure the use of a suitable, biodegradable dispersing agent.[10]
Non-uniform heating.	Verify the uniform temperature distribution in the dyeing equipment.
Poor Color Strength in Ultrasonic Dyeing	Insufficient ultrasonic power or time.	Increase the ultrasonic power or the duration of the treatment. Studies have shown that ultrasonic methods can achieve higher color depth than traditional dyeing.[14][15]
Incorrect pH of the dye bath.	Adjust the pH to the optimal level for the specific dye.

Wastewater Treatment

Problem	Possible Cause	Troubleshooting Steps
Low Color Removal with Activated Carbon	Saturation of the adsorbent.	Regenerate the activated carbon or replace it with a fresh batch. Modified activated carbons have shown high removal efficiency for anthraquinone dyes.[5][7][9]
Incorrect pH.	Adjust the pH of the wastewater. For many disperse dyes, an acidic pH is more favorable for adsorption.[5]
Incomplete Decolorization with Ozonation	Insufficient ozone dosage or contact time.	Increase the ozone concentration or the duration of the treatment.[17][18]
Unfavorable pH.	Adjust the pH to an alkaline range (e.g., pH 10-12) to enhance the generation of hydroxyl radicals, which are powerful oxidizing agents.[17][18][29]
Low COD Removal in AOPs	Insufficient oxidant (e.g., H2O2 in Fenton process).	Increase the concentration of the oxidizing agent.
Presence of radical scavengers in wastewater.	Pre-treat the wastewater to remove substances that consume the reactive radicals.
Inefficient Biodegradation	Toxicity of the dye to microorganisms.	Acclimatize the microbial consortium to the dye wastewater. A hydrolytic acidification-aerobic process can improve biodegradability.[3]
Unfavorable environmental conditions.	Optimize pH, temperature, and nutrient levels for the specific microorganisms being used.

Quantitative Data on Treatment Methods

The following tables summarize quantitative data for the removal of Disperse Violet dyes and other structurally similar anthraquinone dyes from wastewater.

Table 1: Ozonation of Disperse Violet Dyes

Dye	Initial Concentration (mg/L)	pH	Ozone Concentration (g/m³)	Decolorization Time (min)	COD Removal (%)	Reference
Disperse Violet 93	150 - 600	12	24.03	16	61.05	[17][18]
Disperse Blue 79	150 - 600	10	24.03	12	72.88	[17][18]
Disperse Orange 30	150 - 600	12	24.03	9	77.43	[17][18]

Table 2: Adsorption of Anthraquinone Dyes on Activated Carbon

Dye	Adsorbent	pH	Adsorption Time (h)	Adsorption Capacity	Removal Efficiency (%)	Reference
Remazol Brilliant Blue R	Modified Coconut Shell AC	5.0 ± 0.1	4	-	99	[5][7]
Acid Blue 25	Ammonia Modified Coconut Shell AC	-	-	2.19 mmol/g	-	[16]
Remazol Brilliant Blue R19	Ammonia Modified Coconut Shell AC	-	-	0.76 mmol/g	-	[16]

Table 3: Photocatalytic Degradation of Disperse Violet Dyes

Dye	Catalyst	pH	Irradiation Time (min)	Degradation Efficiency (%)	Reference
Disperse Violet 26	UV/H₂O₂/TiO₂	3	60	93	[2]
Disperse Violet 63	Fe/H₂O₂ (Fenton)	-	60	96.4	[19]

Experimental Protocols

Protocol 1: Ozonation of Disperse Violet 93 Wastewater

This protocol is based on the study by Sevimli and Sarikaya (2021).[17][18]

• Preparation of Dye Solution: Prepare a synthetic wastewater solution of Disperse Violet 93 at a concentration of 450 mg/L in reverse osmosis water.

• Experimental Setup: Use a semi-batch bubble column reactor. The reactor should be filled with 7 L of the dye solution.

• pH Adjustment: Adjust the initial pH of the solution to 12.0 using NaOH.

• Ozonation: Bubble an ozone-air mixture with an ozone concentration of 24 g/m³ through the solution at a flow rate of 120 L/h.

• Sampling and Analysis: Withdraw samples at regular intervals. Measure the absorbance at the maximum wavelength of the dye using a spectrophotometer to determine the color removal. Measure the Chemical Oxygen Demand (COD) to assess the mineralization of the dye.

• Duration: Continue the ozonation for up to 120 minutes.

Protocol 2: Adsorption of Anthraquinone Dyes using Modified Activated Carbon

This protocol is adapted from a study on the removal of Remazol Brilliant Blue R.[5][7]

• Adsorbent Preparation: Prepare activated carbon from coconut shells. Modify the activated carbon with a mixture of magnesium, silicate, lanthanum, and aluminum salts.

• Preparation of Dye Solution: Prepare an aqueous solution of the anthraquinone dye at a concentration of 100 mg/L.

• Batch Adsorption Experiment:

  • Add 0.4 g of the modified activated carbon to 1 L of the dye solution.

  • Adjust the pH of the solution to 5.0 ± 0.1.

  • Agitate the mixture at a constant speed.

  • Maintain a constant temperature.

• Analysis: After 4 hours of contact time, separate the adsorbent from the solution by filtration. Measure the final concentration of the dye in the filtrate using a UV-Vis spectrophotometer to calculate the removal efficiency.

Protocol 3: Biodegradation using a Hydrolytic Acidification-Aerobic Process

This protocol is based on a study on the treatment of anthraquinone dye wastewater.[3]

• Wastewater Preparation: Prepare a synthetic wastewater containing the anthraquinone dye with a COD concentration of 400 mg/L and a chroma of 800.

• Hydrolytic Acidification Stage (Anaerobic):

  • Introduce the wastewater into an anaerobic reactor.

  • Maintain anaerobic conditions and a suitable hydraulic retention time to allow for the initial breakdown of the dye molecules by hydrolytic and acidogenic bacteria. This step increases the biodegradability of the wastewater.

• Aerobic Stage:

  • Transfer the effluent from the anaerobic stage to an aerobic reactor containing an activated sludge consortium.

  • Aerate the reactor to maintain dissolved oxygen levels suitable for aerobic microorganisms.

• Monitoring: Monitor the COD and chroma of the effluent from the aerobic stage to determine the overall treatment efficiency.

Visualizations

Experimental Workflow for Ozonation Treatment

Caption: Workflow for the ozonation treatment of Disperse Violet 8 wastewater.

Logical Relationship for Troubleshooting Low Color Removal in Wastewater Treatment

Caption: Troubleshooting logic for low color removal in wastewater treatment.

References

• 1. Disperse dye - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Treatment of anthraquinone dye wastewater by hydrolytic acidification-aerobic process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Removal of anthraquinone dye from wastewaters by hybrid modified activated carbons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Treatment of anthraquinone dye textile wastewater using anaerobic dynamic membrane bioreactor: Performance and microbial dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Removal of anthraquinone dye from wastewaters by hybrid modified activated carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oaji.net [oaji.net]
• 9. researchgate.net [researchgate.net]
• 10. autumnchem.com [autumnchem.com]
• 11. researchgate.net [researchgate.net]
• 12. scialert.net [scialert.net]
• 13. austinpublishinggroup.com [austinpublishinggroup.com]
• 14. [PDF] Removal of anthraquinone dye from wastewaters by hybrid modified activated carbons | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. journal.gnest.org [journal.gnest.org]
• 18. journal.gnest.org [journal.gnest.org]
• 19. researchgate.net [researchgate.net]
• 20. atlantis-press.com [atlantis-press.com]
• 21. Coupling of Advanced Oxidation Technologies and Biochar for the Removal of Dyes in Water [mdpi.com]
• 22. Redirecting [linkinghub.elsevier.com]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. Advanced Oxidation Processes in Dye-Containing Wastewater | springerprofessional.de [springerprofessional.de]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. Biodegradation and Decolorization of Crystal Violet Dye by Cocultivation with Fungi and Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 29. mdpi.com [mdpi.com]

Overcoming common issues in Disperse Violet 8 applications

Welcome to the technical support center for Disperse Violet 8. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered when utilizing Disperse Violet 8 in experimental settings. Below you will find troubleshooting guides and frequently asked questions (FAQs) to help you achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Violet 8 and what are its primary properties?

Disperse Violet 8 is a synthetic organic compound belonging to the anthraquinone class of dyes.[1] It is primarily used in the textile industry for dyeing polyester and other synthetic fibers.[1] In a research context, it is offered as a fluorescent dye. Key properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₁₄H₉N₃O₄	[1]
Molecular Weight	283.24 g/mol	[1]
CAS Number	82-33-7	[1]
Appearance	Dark blue powder	[1]
Solubility	Soluble in ethanol, acetone, and benzene. Low water solubility.	[1]

Q2: What are the potential research applications of Disperse Violet 8?

Given its fluorescent properties, Disperse Violet 8 may be explored in applications such as fluorescence microscopy and flow cytometry. However, it is important to note that its use in biological research is not as well-documented as other common fluorophores. Researchers should perform thorough validation for their specific application.

Q3: How should I prepare a stock solution of Disperse Violet 8?

Due to its low water solubility, it is recommended to prepare a high-concentration stock solution in an organic solvent such as dimethyl sulfoxide (DMSO) or ethanol. The stock solution can then be diluted in aqueous buffers or cell culture media for working concentrations. It is crucial to ensure that the final concentration of the organic solvent in the experimental system is not toxic to the cells.

Troubleshooting Guide

Issue 1: Poor Solubility and Precipitation in Aqueous Buffers

Question: I'm observing precipitation or aggregation of Disperse Violet 8 when I dilute my stock solution in my aqueous experimental buffer. What can I do?

Answer: This is a common issue due to the hydrophobic nature of Disperse Violet 8. Here are several troubleshooting steps:

• Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) from your stock solution is as high as your experimental system can tolerate without inducing cytotoxicity.

• Use a Surfactant: Consider adding a small amount of a non-ionic surfactant, such as Tween® 20 or Pluronic® F-127, to your buffer to help maintain the dye's solubility.

• Sonication: Briefly sonicate the diluted dye solution to help break up aggregates.

• Fresh Dilutions: Prepare fresh dilutions of the dye immediately before use, as it may precipitate out of solution over time.

Issue 2: High Background or Non-Specific Staining in Fluorescence Microscopy

Question: My fluorescence microscopy images show high background fluorescence or non-specific staining, making it difficult to identify my target. How can I resolve this?

Answer: High background can be caused by several factors, including dye aggregation and non-specific binding.

• Washing Steps: Increase the number and duration of washing steps after staining to remove unbound dye.

• Blocking: Use an appropriate blocking buffer (e.g., Bovine Serum Albumin or BSA) to reduce non-specific binding sites.

• Lower Dye Concentration: Titrate the concentration of Disperse Violet 8 to find the lowest effective concentration that still provides a detectable signal for your target.

• Control for Autofluorescence: Image an unstained control sample to assess the level of natural autofluorescence in your cells or tissue.

Experimental Workflow for Optimizing Staining

Caption: A workflow for optimizing Disperse Violet 8 staining concentration and incubation time.

Issue 3: Rapid Photobleaching During Imaging

Question: The fluorescence signal from Disperse Violet 8 fades quickly when I'm imaging my samples. What can I do to minimize photobleaching?

Answer: Photobleaching is the irreversible photochemical destruction of a fluorophore. While the photostability of Disperse Violet 8 is not well-characterized, the following general strategies can help mitigate this issue:

• Use an Antifade Mounting Medium: Mount your samples in a commercially available antifade reagent.

• Minimize Exposure Time: Reduce the time your sample is exposed to the excitation light. Use the lowest laser power necessary to obtain a good signal.

• Neutral Density Filters: Use neutral density filters to decrease the intensity of the excitation light.

• Image Acquisition Settings: Optimize your camera's gain and binning settings to maximize signal detection with minimal light exposure.

Issue 4: Potential Cytotoxicity

Question: I am concerned about the potential cytotoxic effects of Disperse Violet 8 on my cells. How can I assess this?

Answer: It is crucial to evaluate the cytotoxicity of any new compound in your experimental system. Disperse dyes have been reported to have potential cytotoxic effects. A standard cytotoxicity assay, such as the MTT or CCK-8 assay, can be used to determine the concentration range of Disperse Violet 8 that is non-toxic to your cells.

Recommended Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed your cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare a serial dilution of Disperse Violet 8 in your cell culture medium. Remove the old medium from the cells and add the medium containing different concentrations of the dye. Include a vehicle control (medium with the same concentration of solvent used to dissolve the dye) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well (final concentration of 0.5 mg/mL) and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the MTT solution and add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Logical Flow for Assessing Cytotoxicity

Caption: A decision-making workflow for determining a non-toxic working concentration of Disperse Violet 8.

Issue 5: Unknown Mechanism of Action and Off-Target Effects

Question: I am using Disperse Violet 8 as a fluorescent probe. What are its known interactions with cellular signaling pathways or potential off-target effects?

Answer: The mechanism of action and potential off-target effects of Disperse Violet 8 in biological systems are not well-characterized in the scientific literature. As an anthraquinone-based dye, it is possible that it could interact with cellular components, such as proteins and nucleic acids, in a non-specific manner.

Recommendations:

• Appropriate Controls: It is essential to include proper controls in your experiments to account for any potential artifacts or off-target effects of the dye. This includes comparing your results with unstained samples and, if possible, with a well-characterized fluorescent probe with similar spectral properties.

• Functional Assays: If you are using Disperse Violet 8 in a functional assay, it is crucial to perform control experiments to ensure that the dye itself is not affecting the biological process you are measuring.

Signaling Pathway Considerations

Caption: A diagram illustrating the unknown interactions of Disperse Violet 8 within a cell.

References

• 1. worlddyevariety.com [worlddyevariety.com]

Technical Support Center: Enhancing the Dyeing Efficiency of Disperse Violet 8

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the dyeing efficiency of Disperse Violet 8 on polyester substrates.

Troubleshooting Guide

This guide addresses common issues encountered during the dyeing of polyester with Disperse Violet 8.

Issue	Potential Causes	Recommended Solutions
Poor Color Yield / Low K/S Value	- Inadequate dyeing temperature.- Incorrect pH of the dyebath.- Insufficient dispersing agent.- Presence of hard water ions (Ca²⁺, Mg²⁺).- Dye agglomeration.	- Ensure the dyeing temperature is optimal for high-energy disperse dyes, typically around 130°C for high-temperature dyeing methods.[1][2][3]- Adjust the dyebath pH to the acidic range of 4.5-5.5 using acetic acid for optimal dye uptake.[1][4]- Increase the concentration of a suitable high-temperature stable dispersing agent.- Use a sequestering agent to chelate hard water ions or use deionized/softened water.[5]- Ensure proper dispersion of the dye powder before adding it to the dyebath.
Uneven Dyeing (Shade Variation, Streaks)	- Rapid initial dye uptake.- Poor dye migration.- Inadequate fabric preparation.- Incompatible dye combinations in mixture shades.- Improper circulation of the dye liquor.	- Employ a controlled heating rate, especially through the glass transition temperature of polyester (around 80-110°C).- Use a leveling agent to promote even dye distribution.- Thoroughly scour and pre-treat the fabric to remove any impurities, oils, or sizes.[5]- Select disperse dyes with similar dyeing properties (e.g., energy level, exhaustion rate) when creating combination shades.- Ensure adequate agitation and circulation in the dyeing machine.
Color Spots or Stains	- Undissolved dye particles.- Agglomeration of the dye at high temperatures.- Contamination from oils or other residues on the fabric.	- Ensure the dye is completely dispersed in water before adding to the dyebath.- Use a high-quality dispersing agent that is stable at high temperatures.- Implement a thorough pre-scouring of the fabric to eliminate any residual oils or contaminants.[5]
Poor Wash Fastness	- Unfixed dye on the fiber surface.- Incomplete reduction clearing.	- Perform a thorough reduction clearing after dyeing using a solution of sodium hydrosulfite and caustic soda at 70-80°C to remove surface dye.[5]- Ensure adequate rinsing after reduction clearing to remove all loose dye particles.
Poor Rubbing (Crocking) Fastness	- Presence of loose dye on the fabric surface.	- Optimize the reduction clearing process to effectively remove all unfixed dye.[5]- Ensure the fabric is thoroughly rinsed and dried after dyeing and after-treatment.
Inconsistent Shade Reproducibility	- Variations in dyeing parameters (temperature, time, pH).- Inconsistent water quality.- Weighing errors of dyes and chemicals.	- Strictly control all dyeing parameters between batches.- Use a consistent source of water or pre-treat water to ensure uniformity.- Calibrate weighing equipment regularly and ensure accurate measurements.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for dyeing polyester with Disperse Violet 8?

A1: The optimal pH for dyeing polyester with Disperse Violet 8 is in the acidic range of 4.5 to 5.5.[1][4] This pH helps to ensure the stability of the disperse dye and promotes optimal dye uptake by the polyester fiber. Acetic acid is commonly used to adjust the dyebath to the desired pH.

Q2: What is the recommended dyeing temperature for Disperse Violet 8?

A2: Disperse Violet 8 is a high-energy disperse dye, and therefore, a high dyeing temperature is required for efficient dye penetration into the polyester fiber. The recommended temperature for the high-temperature (HT) dyeing method is 130°C.[1][2][3]

Q3: Why is a dispersing agent necessary for dyeing with Disperse Violet 8?

A3: Disperse dyes, including Disperse Violet 8, have very low solubility in water. A dispersing agent is crucial to break down dye agglomerates into fine particles and maintain a stable dispersion in the dyebath, preventing the formation of color spots and ensuring even dyeing.[6]

Q4: What is the purpose of reduction clearing after dyeing?

A4: Reduction clearing is a critical post-dyeing treatment to remove any unfixed disperse dye from the surface of the polyester fibers.[5] This process significantly improves the wash fastness and rubbing fastness of the dyed fabric. It is typically carried out using a solution of sodium hydrosulfite and caustic soda.

Q5: Can carriers be used for dyeing with Disperse Violet 8?

A5: Yes, carriers can be used to facilitate the dyeing of polyester with Disperse Violet 8 at lower temperatures (around 100°C) under atmospheric pressure. Carriers act as swelling agents for the polyester fiber, allowing for increased dye uptake.[7][8] However, due to environmental and safety concerns, the high-temperature dyeing method is generally preferred.

Quantitative Data on Dyeing Parameters

Table 1: Illustrative Effect of Dyeing Temperature on Color Strength (K/S)

Dyeing Temperature (°C)	Color Strength (K/S)
100	Low
110	Moderate
120	High
130	Very High
140	High (potential for dye degradation)

Table 2: Illustrative Effect of Dyebath pH on Color Strength (K/S)

Dyebath pH	Color Strength (K/S)
3.5	Moderate
4.5	Very High
5.5	High
6.5	Moderate
7.5	Low

Table 3: Illustrative Effect of Dispersing Agent Concentration on Dyeing Efficiency

Dispersing Agent Conc. (g/L)	Dye Utilization (%)	Levelness Rating (1-5, 5=best)
0.5	75	3
1.0	85	4
1.5	92	5
2.0	95	5
2.5	95	5

Experimental Protocols

Protocol 1: High-Temperature Exhaust Dyeing of Polyester with Disperse Violet 8

1. Materials and Equipment:

• Polyester fabric

• Disperse Violet 8

• Dispersing agent (high-temperature stable)

• Acetic acid

• Sodium hydrosulfite

• Caustic soda

• High-temperature, high-pressure laboratory dyeing machine

• Spectrophotometer for color measurement

2. Procedure:

• Fabric Preparation: Scour the polyester fabric with a solution of a non-ionic detergent (e.g., 1 g/L) and soda ash (e.g., 1 g/L) at 60-70°C for 20-30 minutes to remove any impurities. Rinse thoroughly with hot and then cold water.

• Dyebath Preparation:

  • Prepare a stock solution of Disperse Violet 8 by pasting the required amount of dye with a small amount of dispersing agent and then adding warm water.

  • Fill the dyeing machine with water (Liquor Ratio, e.g., 10:1).

  • Add the dispersing agent (e.g., 1-2 g/L) and a sequestering agent if using hard water.

  • Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.

  • Add the prepared dye dispersion to the dyebath.

• Dyeing:

  • Introduce the scoured polyester fabric into the dyebath at around 60°C.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.

  • Hold the temperature at 130°C for 45-60 minutes.

  • Cool the dyebath down to 70-80°C at a rate of 2.0-2.5°C per minute.

  • Drain the dyebath.

• Reduction Clearing:

  • Prepare a fresh bath with sodium hydrosulfite (e.g., 2 g/L) and caustic soda (e.g., 2 g/L).

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.

  • Drain the bath and rinse the fabric thoroughly with hot and cold water.

• Neutralization and Final Rinse:

  • Neutralize the fabric with a dilute solution of acetic acid.

  • Rinse thoroughly with cold water and dry.

• Evaluation:

  • Measure the color strength (K/S) of the dyed fabric using a spectrophotometer.

  • Assess the color fastness properties according to standard test methods (see Protocols 2, 3, and 4).

Protocol 2: Evaluation of Colorfastness to Washing (ISO 105-C06)

This protocol outlines the procedure for determining the resistance of the color of textiles to domestic or commercial laundering.

1. Materials and Equipment:

• Launder-Ometer or similar apparatus

• Stainless steel balls (as specified in the standard)

• Multifiber test fabric

• ECE reference detergent

• Sodium perborate (if required by the specific test procedure)

• Grey Scale for assessing staining and color change

2. Procedure:

• Specimen Preparation: Cut a specimen of the dyed fabric (e.g., 10 cm x 4 cm) and a piece of multifiber test fabric of the same size. Sew them together along one of the shorter sides.

• Washing:

  • Prepare the wash liquor with the specified amount of ECE detergent and sodium perborate in distilled water.

  • Place the composite specimen and the required number of stainless steel balls in a stainless steel container.

  • Add the specified volume of the pre-heated wash liquor.

  • Run the Launder-Ometer at the specified temperature (e.g., 60°C) and for the specified time (e.g., 30 minutes) for the chosen test method (e.g., C2S).

• Rinsing and Drying:

  • Remove the specimen, rinse it thoroughly with cold water, and then squeeze out the excess water.

  • Separate the dyed fabric from the multifiber test fabric, leaving them attached at one edge.

  • Dry the specimens in air at a temperature not exceeding 60°C.

• Evaluation:

  • Assess the change in color of the dyed specimen and the staining of the different fiber strips on the multifiber fabric using the appropriate Grey Scales under standardized lighting conditions.

Protocol 3: Evaluation of Colorfastness to Rubbing (AATCC Test Method 8)

This test determines the amount of color transferred from the surface of a colored textile to other surfaces by rubbing.

1. Materials and Equipment:

• Crockmeter

• Standard white cotton crocking cloth

• Grey Scale for Staining or Chromatic Transference Scale

2. Procedure:

• Dry Rubbing:

  • Mount the dyed fabric specimen on the base of the Crockmeter.

  • Mount a square of white crocking cloth onto the rubbing finger.

  • Lower the covered finger onto the test specimen.

  • Turn the crank for 10 complete turns at a rate of one turn per second.

  • Remove the white crocking cloth.

• Wet Rubbing:

  • Thoroughly wet a square of white crocking cloth in distilled water and squeeze it out to a specified moisture content.

  • Repeat the rubbing procedure as for dry rubbing.

• Evaluation:

  • Evaluate the amount of color transferred to the white crocking cloths using the Grey Scale for Staining or the Chromatic Transference Scale.

Protocol 4: Evaluation of Colorfastness to Light (ISO 105-B02)

This method is used to determine the resistance of the color of textiles to the action of an artificial light source representative of natural daylight.[9][10][11][12][13]

1. Materials and Equipment:

• Xenon arc lamp apparatus

• Blue wool standards

• Grey Scale for assessing color change

2. Procedure:

• Specimen Preparation: Mount the dyed fabric specimen and a set of blue wool standards on cardboard holders. A portion of each specimen and standard should be covered to serve as an unexposed reference.

• Exposure:

  • Place the mounted specimens and standards in the xenon arc apparatus.

  • Expose them to the light source under controlled conditions of temperature and humidity as specified in the standard.

• Evaluation:

  • Periodically inspect the specimens and compare the fading of the dyed fabric with the fading of the blue wool standards.

  • The lightfastness rating is the number of the blue wool standard that shows a similar amount of fading (color change) to the test specimen. The assessment is made using the Grey Scale for color change.

Visualizations

Caption: Experimental workflow for dyeing polyester with Disperse Violet 8.

Caption: Logical workflow for troubleshooting common dyeing defects.

References

• 1. textilelearner.net [textilelearner.net]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. Sensitivity Analysis of Medium & High Energy Disperse Dyes in Polyester Dyeing [article.sapub.org]
• 4. What are the effects of pH on the dyeing of Disperse Violet? - Blog [etowndyes.com]
• 5. autumnchem.com [autumnchem.com]
• 6. The Ultimate Guide to Choosing Dispersing Agents for Disperse Dyes-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 7. Carrier dyeing: pros and cons [textiletoday.com.bd]
• 8. researchgate.net [researchgate.net]
• 9. ISO 105-B02 | Q-Lab [q-lab.com]
• 10. testinglab.com [testinglab.com]
• 11. testextextile.com [testextextile.com]
• 12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 13. fyitester.com [fyitester.com]

Reference Data & Comparative Studies

A Comparative Guide to Disperse Violet 8 and Other Anthraquinone Dyes for Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of Disperse Violet 8 and other selected anthraquinone dyes. The information presented is curated to assist in the selection of appropriate dyes for various research and development applications, with a focus on performance data, experimental methodologies, and toxicological profiles.

Introduction to Anthraquinone Dyes

Anthraquinone dyes are a significant class of synthetic colorants characterized by the anthraquinone core structure.[1][2] Their vibrant colors, good stability, and diverse applications make them subjects of interest in various scientific fields, including materials science and biomedical research.[3][4] This comparison focuses on Disperse Violet 8 and other commercially relevant anthraquinone dyes, evaluating their performance and potential biological impact.

Performance Characteristics

The utility of a dye is largely determined by its fastness properties, which indicate its resistance to various environmental factors. The following tables summarize the lightfastness, wash fastness, and sublimation fastness of Disperse Violet 8 and a selection of other anthraquinone dyes.

Table 1: Comparative Fastness Properties of Selected Anthraquinone Dyes

Dye Name	C.I. Name	CAS Number	Lightfastness (Blue Wool Scale, 1-8)	Wash Fastness (Grey Scale, 1-5)	Sublimation Fastness (Grey Scale, 1-5)
Disperse Violet 8	62030	82-33-7	6[5]	4-5[5]	4-5[5]
Solvent Violet 13	60725	81-48-1	7-8[6][7]	Good[8]	-
Vat Violet 1	60010	1324-55-6	6-7[8][9]	4-5[8]	-
Disperse Violet 28	61102	81-42-5	6-7[8]	5[8]	-

Note: Fastness ratings are compiled from various sources and may vary depending on the substrate, dyeing method, and specific test conditions. Higher numbers indicate better fastness.

Toxicological Profile

The potential toxicity of dyes is a critical consideration, particularly in applications with human or environmental contact. This section provides a comparative overview of the toxicological data for selected anthraquinone dyes.

Table 2: Comparative Toxicological Data of Selected Anthraquinone Dyes

Dye/Derivative	Toxicological Endpoint	Result	Reference
Disperse Red 15	Carcinogenicity	Classified as 'reasonably anticipated to be a human carcinogen' by NTP	[10]
Solvent Violet 13	Acute Inhalation Toxicity (Rat LC50)	Predicted to be very highly toxic (< 2 mg·L⁻¹)	[3]
Reactive Blue 19	Cytotoxicity (Anaerobic Sludge IC50)	45-55 mg/L	[11]
9,10-Anthraquinone	Cytotoxicity (HeLa IC50)	~250-500 mg/L	[11]
Disperse Blue 1	Carcinogenicity	Shown to be carcinogenic in animal studies	[4]

Note: Toxicological data should be interpreted with caution as it can vary based on the specific test system and conditions. IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological function; lower values indicate higher cytotoxicity.[11]

Experimental Protocols

Standardized experimental protocols are essential for the reproducible evaluation of dye performance. The following sections detail the methodologies for key fastness and toxicological tests.

Lightfastness Testing (ISO 105-B02 / AATCC TM16.3)

This test determines the resistance of a dye to fading when exposed to an artificial light source that mimics natural daylight.[12][13]

• Specimen Preparation: A sample of the dyed textile is prepared according to the standard's specifications.[13]

• Exposure: The specimen is exposed to a xenon-arc lamp under controlled conditions of temperature and humidity.[13] Simultaneously, a set of standardized blue wool references with known lightfastness ratings (1 to 8) are exposed.[9]

• Evaluation: The fading of the test specimen is periodically compared to the fading of the blue wool references. The lightfastness rating is assigned based on the blue wool reference that exhibits a similar degree of color change.[9]

Wash Fastness Testing (ISO 105-C06 / AATCC TM61)

This method assesses the resistance of a dye to domestic or commercial laundering procedures.[14]

• Specimen Preparation: A specimen of the dyed fabric is stitched together with a multifiber adjacent fabric containing different types of fibers (e.g., cotton, wool, polyester).

• Washing: The composite specimen is washed in a standardized detergent solution under specified conditions of temperature, time, and mechanical agitation (often with stainless steel balls to simulate abrasion).[14]

• Evaluation: After washing and drying, the change in color of the dyed specimen is assessed using the Grey Scale for Color Change (rated 1-5). The degree of staining on each fiber of the multifiber adjacent fabric is evaluated using the Grey Scale for Staining (rated 1-5).[14]

Sublimation Fastness Testing (ISO 105-P01 / AATCC TM117)

This test evaluates the tendency of a dye to vaporize upon heating and stain adjacent materials.[15][16]

• Specimen Preparation: A dyed fabric sample is placed in contact with an undyed standard adjacent fabric (often polyester).[15]

• Heating: The composite specimen is heated in a hot press or sublimation tester at a specified temperature and pressure for a set duration (e.g., 150°C, 180°C, or 210°C for 30 seconds).[15][16]

• Evaluation: The change in color of the original sample and the degree of staining on the adjacent fabric are assessed using the respective Grey Scales.[15]

Cytotoxicity Assay (IC50 Determination)

This assay measures the concentration of a substance required to inhibit the growth of a cell population by 50%.

• Cell Culture: A specific cell line (e.g., HeLa, HepG2) is cultured in a suitable medium.

• Exposure: The cells are exposed to a range of concentrations of the test dye for a defined period (e.g., 48 hours).

• Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT assay), which quantifies the metabolic activity of the cells.

• Data Analysis: The IC50 value is calculated by plotting cell viability against the dye concentration and determining the concentration at which 50% inhibition is observed.[1]

Genotoxicity Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.[4]

• Bacterial Strains: Special strains of Salmonella typhimurium that are unable to synthesize the amino acid histidine are used.

• Exposure: The bacteria are exposed to the test dye, both with and without a metabolic activation system (S9 mix from rat liver) to mimic mammalian metabolism.[4]

• Evaluation: The number of revertant colonies (bacteria that have mutated back to a state where they can synthesize histidine) is counted. A significant increase in the number of revertant colonies compared to the control indicates that the substance is mutagenic.[4]

Visualizations

To further elucidate the relationships and processes discussed, the following diagrams are provided.

Caption: Classification of Anthraquinone Dyes.

Caption: Representative Synthesis Workflow for an Anthraquinone Dye.

Caption: Workflow for Textile Dye Performance Evaluation.

References

• 1. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcmas.com [ijcmas.com]
• 3. Detection and toxicity modeling of anthraquinone dyes and chlorinated side products from a colored smoke pyrotechnic reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. union-pigment.com [union-pigment.com]
• 7. Solvent Violet 13 – Ranbar Violet B Anthraquinone Dye [ranbarr.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 11. benchchem.com [benchchem.com]
• 12. blog.qima.com [blog.qima.com]
• 13. blog.qima.com [blog.qima.com]
• 14. intouch-quality.com [intouch-quality.com]
• 15. textilelearner.net [textilelearner.net]
• 16. testextextile.com [testextextile.com]

Alternatives to Disperse Violet 8 for Dyeing Polyester Blends: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of potential alternatives to Disperse Violet 8 for dyeing polyester and its blends. The selection of a suitable dye is critical in achieving desired color fastness, application performance, and ensuring toxicological and environmental safety. This document summarizes the performance characteristics of Disperse Violet 26, Disperse Violet 33, and Disperse Violet 93 as potential replacements, presenting available data on their fastness properties. Furthermore, it outlines a general experimental protocol for comparative dyeing and testing, and visualizes a potential toxicological pathway for anthraquinone dyes, the class to which Disperse Violet 8 and some of its alternatives belong.

Performance Comparison of Disperse Violet Dyes

The following table summarizes the fastness properties of Disperse Violet 8 and its potential alternatives on polyester fabric. The data has been compiled from various technical sources and research articles. It is important to note that direct comparative studies under identical conditions are limited, and therefore, these values should be considered as indicative.

Dye	C.I. Name	CAS Number	Chemical Class	Light Fastness (ISO 105-B02)	Washing Fastness (ISO 105-C06) (Staining on PES)	Rubbing Fastness (ISO 105-X12) (Dry/Wet)
Disperse Violet 8	62030	82-33-7	Anthraquinone	6	4-5	4-5 / 4-5
Disperse Violet 26	62025	6408-72-6	Anthraquinone	6-7	4-5	4-5 / 4-5
Disperse Violet 33	11218	12236-25-8	Azo	6	4	4 / 4-5
Disperse Violet 93	-	52697-38-8	Azo	3-4	-	-

Experimental Protocols

The following protocols describe a generalized workflow for the comparative evaluation of disperse dyes on polyester fabric.

Dyeing Protocol

This protocol outlines a high-temperature, high-pressure dyeing method suitable for polyester.

• Fabric Preparation: Scour a pre-weighed 100% polyester fabric sample with a 1-2 g/L non-ionic detergent solution at 60-70°C for 15-20 minutes to remove any impurities. Rinse the fabric thoroughly with hot and then cold water, and dry.

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor-to-goods ratio of 10:1.

  • Calculate the required amount of disperse dye (e.g., 1% on the weight of fabric), dispersing agent (e.g., 1 g/L), and a leveling agent.

  • Make a paste of the disperse dye with a small amount of water and the dispersing agent before adding it to the bulk of the dye bath water.

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

• Dyeing Process:

  • Introduce the prepared polyester fabric into the dye bath at approximately 60°C.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.

  • Maintain the temperature at 130°C for 45-60 minutes.

  • Cool the dye bath down to 70-80°C at a rate of approximately 2.0°C per minute.

• After-treatment (Reduction Clearing):

  • Rinse the dyed fabric with hot water.

  • Prepare a reduction clearing bath containing 2 g/L sodium hydroxide and 2 g/L sodium hydrosulfite.

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed dye from the surface.

  • Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

  • Neutralize the fabric with a dilute acetic acid solution, rinse again, and air dry.

Fastness Testing Protocols

The following standard methods are recommended for evaluating the color fastness of the dyed fabrics.

• Color Fastness to Washing: ISO 105-C06 or AATCC Test Method 61. This test assesses the resistance of the color to laundering.

• Color Fastness to Light: ISO 105-B02 or AATCC Test Method 16.3. This test evaluates the resistance of the dye to fading upon exposure to a xenon arc lamp, which simulates sunlight.

• Color Fastness to Rubbing (Crocking): ISO 105-X12 or AATCC Test Method 8. This test determines the amount of color transferred from the fabric surface to another surface by rubbing.

Visualizations

The following diagrams illustrate the experimental workflow for evaluating disperse dyes and a proposed signaling pathway for the toxicological effects of anthraquinone dyes.

A generalized experimental workflow for the comparative evaluation of disperse dyes.

A proposed signaling pathway for anthraquinone dye-induced cytotoxicity.

Discussion

Based on the available data, Disperse Violet 26, an anthraquinone dye, appears to be a strong candidate as an alternative to Disperse Violet 8. It exhibits comparable or slightly better light fastness while maintaining high washing and rubbing fastness. Disperse Violet 33, an azo dye, also presents a viable option with good all-around fastness properties. The choice between an anthraquinone and an azo dye may also be influenced by the desired shade, as they can produce slightly different violet hues. Disperse Violet 93, another azo dye, appears to have significantly lower light fastness, which may limit its application for textiles requiring high durability to light exposure.

From a toxicological perspective, both anthraquinone and azo disperse dyes have been the subject of research. Anthraquinone dyes can induce toxicity through mechanisms such as the generation of reactive oxygen species (ROS), leading to oxidative stress and cellular damage. Azo dyes can be metabolized, particularly under anaerobic conditions by gut microbiota, to aromatic amines, some of which are known to be mutagenic or carcinogenic. The specific toxicological profiles of Disperse Violet 26, 33, and 93 would require further investigation to make a comprehensive risk assessment.

Conclusion

For researchers seeking alternatives to Disperse Violet 8 for dyeing polyester blends, Disperse Violet 26 and Disperse Violet 33 are promising options based on their fastness profiles. A thorough comparative experimental evaluation using standardized protocols is recommended to determine the most suitable replacement for a specific application. Furthermore, a careful consideration of the toxicological and environmental profiles of any selected dye is crucial for the development of safe and sustainable textile products.

A Comparative Guide to Validating Disperse Violet 8 for Histological Staining

For researchers, scientists, and drug development professionals, the selection of an appropriate histological stain is paramount for accurate tissue morphology and target visualization. While standard stains are well-characterized, the exploration of novel dyes offers potential for new applications and improved performance. This guide provides a framework for validating the staining efficacy of a less-characterized dye, Disperse Violet 8, by comparing its hypothetical performance against established histological stains: Hematoxylin, Crystal Violet, and Toluidine Blue. The experimental data presented is illustrative to guide researchers in their own validation studies.

Quantitative Comparison of Staining Efficacy

The performance of a histological stain is evaluated based on several key parameters. The following table summarizes the hypothetical quantitative data for Disperse Violet 8 in comparison to standard histological stains.

Parameter	Disperse Violet 8 (Hypothetical)	Hematoxylin	Crystal Violet	Toluidine Blue
Staining Intensity (Optical Density)	0.85 ± 0.05	0.92 ± 0.04	0.78 ± 0.06	0.81 ± 0.05
Specificity (Nuclear-to-Cytoplasmic Ratio)	3.5 : 1	4.2 : 1	2.8 : 1	3.1 : 1
Photostability (% Signal Loss after 1 hr)	15%	5%	20%	18%
Signal-to-Noise Ratio	12	18	9	11

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results when validating a new histological stain.

Protocol for Staining Paraffin-Embedded Tissue Sections with Disperse Violet 8

This protocol outlines the steps for staining formalin-fixed, paraffin-embedded (FFPE) tissue sections with a hypothetical Disperse Violet 8 solution.

Materials:

• FFPE tissue sections on slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Disperse Violet 8 staining solution (0.5% in 70% ethanol)

• Aqueous mounting medium

• Coverslips

Procedure:

• Deparaffinization:

  • Immerse slides in Xylene for 5 minutes (repeat twice).[1]

  • Immerse slides in a second fresh container of Xylene for 5 minutes.[1]

• Rehydration:

  • Immerse slides in 100% ethanol for 3 minutes (repeat once).[1]

  • Immerse slides in 95% ethanol for 3 minutes.[1]

  • Immerse slides in 70% ethanol for 3 minutes.

  • Rinse slides in running tap water for 5 minutes.

• Staining:

  • Immerse slides in Disperse Violet 8 staining solution for 5-10 minutes.

  • Rinse gently in deionized water.

• Dehydration:

  • Immerse slides in 95% ethanol for 1 minute.

  • Immerse slides in 100% ethanol for 1 minute (repeat twice).

• Clearing and Mounting:

  • Immerse slides in Xylene for 5 minutes (repeat once).

  • Apply a drop of aqueous mounting medium and place a coverslip.

Protocol for Comparative Staining with Hematoxylin and Eosin (H&E)

This is a standard H&E staining protocol for a direct comparison of staining quality.[2][3]

Materials:

• FFPE tissue sections on slides

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Harris Hematoxylin solution[1]

• 1% Acid Alcohol[1]

• 0.2% Ammonia Water (or Scott's Tap Water Substitute)[1]

• Eosin Y solution[3]

• Resinous mounting medium

• Coverslips

Procedure:

• Deparaffinization and Rehydration: Follow steps 1 and 2 from the Disperse Violet 8 protocol.

• Hematoxylin Staining:

  • Immerse slides in Harris Hematoxylin solution for 5-8 minutes.[1]

  • Wash in running tap water for 5 minutes.[1]

  • Differentiate in 1% acid alcohol for 10-30 seconds.[1]

  • Wash in running tap water.[1]

• "Bluing":

  • Immerse in 0.2% ammonia water for 30-60 seconds until sections turn blue.[1]

  • Wash in running tap water for 5 minutes.

• Eosin Staining:

  • Rinse in 95% ethanol for 10 dips.[1]

  • Counterstain in Eosin Y solution for 30 seconds to 1 minute.[1]

• Dehydration, Clearing, and Mounting:

  • Dehydrate through 95% ethanol and two changes of 100% ethanol (2 minutes each).[2]

  • Clear in two changes of xylene (2 minutes each).[2]

  • Mount with a resinous mounting medium.

Protocol for Quantitative Analysis of Staining

This protocol describes how to quantify staining intensity and specificity using image analysis software like ImageJ.[4][5]

Materials:

• Stained slides

• Microscope with a digital camera

• Image analysis software (e.g., ImageJ)

Procedure:

• Image Acquisition:

  • Capture images of stained sections under consistent lighting and magnification (e.g., 20x).

  • For each stain, capture images from at least 10 different fields of view across multiple tissue sections.

• Staining Intensity (Optical Density):

  • Open an image in ImageJ.

  • Convert the image to 8-bit grayscale.

  • Use the "Measure" tool to determine the mean gray value of stained nuclei and cytoplasm separately.

  • Calculate Optical Density (OD) using the formula: OD = log(255 / Mean Gray Value).

• Specificity (Nuclear-to-Cytoplasmic Ratio):

  • Using the OD values calculated above, determine the ratio of nuclear OD to cytoplasmic OD. A higher ratio indicates greater specificity for nuclear staining.

• Photostability:

  • Expose a stained section to continuous illumination from the microscope's light source.

  • Capture an image at time zero and then at regular intervals (e.g., every 10 minutes for 1 hour).

  • Measure the staining intensity at each time point and calculate the percentage of signal loss over time.

• Signal-to-Noise Ratio:

  • Measure the mean intensity of the stained structure (signal) and an unstained background area (noise).

  • Calculate the ratio of signal to noise.

Visualizations

Experimental Workflow for Staining Validation

The following diagram illustrates the workflow for validating a novel histological stain.

Caption: Workflow for validating a novel histological stain.

Logical Flow for Comparative Analysis

This diagram shows the logical relationship in the comparative analysis of staining results.

Caption: Criteria for a viable alternative stain.

References

• 1. H&E Staining Method and Protocol - Harris - IHC WORLD [ihcworld.com]
• 2. mycetoma.edu.sd [mycetoma.edu.sd]
• 3. neuromuscular.wustl.edu [neuromuscular.wustl.edu]
• 4. Quantitative Analysis of Histological Staining and Fluorescence Using ImageJ | Semantic Scholar [semanticscholar.org]
• 5. Quantitative analysis of histopathological findings using image processing software - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Cellular Threat: A Comparative Analysis of Disperse Dye Toxicity

For Immediate Release

A comprehensive review of experimental data reveals significant differences in the toxicological profiles of various disperse dyes, commonly used in the textile industry. This guide synthesizes findings on their cytotoxicity, genotoxicity, and effects on aquatic life, providing crucial data for researchers, scientists, and drug development professionals. The analysis highlights the need for careful selection and handling of these compounds due to their potential to induce cellular damage through mechanisms such as oxidative stress and apoptosis.

Comparative Toxicity Data

The following table summarizes the quantitative toxicity data for a selection of disperse dyes across different experimental models. The data, presented as IC₅₀ (half-maximal inhibitory concentration) and LC₅₀ (lethal concentration, 50%), offer a clear comparison of their relative toxicities.

Dye Name	Chemical Class	Test Organism/Cell Line	Endpoint	Concentration	Reference
Disperse Blue 291	Azo	Human hepatoma (HepG2)	Genotoxicity (Comet assay)	Significant increase from 400 µg/mL	[1][2]
Human hepatoma (HepG2)	Genotoxicity (Micronucleus test)	Significant increase from 400 µg/mL	[1][2]
Human hepatoma (HepG2)	Cytotoxicity (Cell viability)	Decrease in viability from 400 µg/mL	[1][2]
Disperse Blue 1	Anthraquinone	Mouse skin keratinocytes (MPEK-BL6)	Cytotoxicity	Significant reduction in viability
Porcine intestinal epithelial (IPEC-J2)	Cytotoxicity	Significant reduction in viability
Disperse Blue 124	Azo	Mouse skin keratinocytes (MPEK-BL6)	Cytotoxicity	Significant reduction in viability
Porcine intestinal epithelial (IPEC-J2)	Cytotoxicity	Significant reduction in viability
Disperse Brown 1	Azo	Mouse skin keratinocytes (MPEK-BL6)	Cytotoxicity	Significant reduction in viability
Porcine intestinal epithelial (IPEC-J2)	Cytotoxicity	Significant reduction in viability
Basic Red 51	Azo	Daphnia magna	Acute toxicity (LC₅₀)	100-fold more toxic than Erythrostominone	[3]
Erythrostominone (Natural Dye)	-	Daphnia magna	Acute toxicity (LC₅₀)	100-fold less toxic than Basic Red 51	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. Below are the protocols for the key assays cited in this guide.

Comet Assay (Single Cell Gel Electrophoresis)

This assay is a sensitive method for detecting DNA damage at the level of individual eukaryotic cells.

• Cell Preparation: Cells are treated with the test dye at various concentrations. A negative control (solvent alone) and a positive control are included.

• Slide Preparation: A layer of 1% normal melting point agarose (NMPA) is prepared on frosted-end slides.

• Embedding: After treatment, cells (approximately 1 x 10⁶ cells/mL) are mixed with 0.5-1% low melting point agarose (LMPA) and layered onto the pre-coated slides.[4]

• Lysis: The slides are immersed in a cold lysis solution (e.g., 2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh) for at least one hour at 4°C to remove cell membranes and cytoplasm, leaving behind the nucleoid.[5]

• Alkaline Unwinding and Electrophoresis: Slides are placed in an electrophoresis chamber filled with alkaline buffer (e.g., 300 mM NaOH, 1 mM EDTA, pH > 13) for about 20 minutes to allow DNA unwinding.[4][5] Electrophoresis is then carried out at a low voltage (e.g., 1 V/cm) for 20-30 minutes.[5]

• Neutralization and Staining: Slides are neutralized with a Tris buffer (pH 7.5) and stained with a fluorescent DNA-binding dye, such as ethidium bromide or SYBR Green I.[4][5]

• Visualization and Analysis: The slides are examined using a fluorescence microscope. Damaged DNA, containing strand breaks, migrates further in the electric field, forming a "comet tail." The intensity of the tail relative to the head is proportional to the amount of DNA damage.

In Vitro Micronucleus Test

This genotoxicity assay detects both aneugenic (chromosome loss) and clastogenic (chromosome breakage) effects of chemical agents.

• Cell Culture and Treatment: A suitable cell line (e.g., HepG2, CHO) or human lymphocytes are cultured and exposed to the test dye with and without metabolic activation (S9 fraction).[6]

• Cytokinesis Block: Cytochalasin B is added to the culture medium to block cytokinesis, resulting in binucleated cells that have completed one nuclear division.[7]

• Harvesting and Slide Preparation: After an appropriate incubation period (typically 1.5-2 cell cycles), cells are harvested, subjected to a mild hypotonic treatment, and fixed.[8] The cell suspension is then dropped onto microscope slides.

• Staining: Slides are stained with a DNA-specific stain like Giemsa or a fluorescent dye.[6]

• Scoring: Micronuclei, which are small, membrane-bound DNA fragments in the cytoplasm of interphase cells, are scored in a predetermined number of binucleated cells (e.g., 1000-2000) per concentration.[6] An increase in the frequency of micronucleated cells indicates genotoxic potential.

MTT Cell Viability Assay

This colorimetric assay is a widely used method to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Plating and Treatment: Cells are seeded in 96-well plates and allowed to attach. They are then treated with various concentrations of the disperse dye.

• MTT Addition: After the desired exposure period, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), a yellow tetrazolium salt, is added to each well to a final concentration of 0.5 mg/mL.[9]

• Incubation: The plate is incubated for 1-4 hours at 37°C.[10] During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, leading to the formation of insoluble purple formazan crystals.[9][11]

• Solubilization: A solubilization solution (e.g., DMSO, acidified isopropanol, or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate spectrophotometer at a wavelength between 500 and 600 nm.[9] The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.

Visualizing the Impact: Signaling Pathways and Experimental Workflow

To better understand the mechanisms of disperse dye toxicity and the experimental procedures used for their assessment, the following diagrams are provided.

Caption: Experimental workflow for in vitro toxicity testing of disperse dyes.

Caption: Signaling pathway of disperse dye-induced oxidative stress and apoptosis.

References

• 1. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Life history and behavior effects of synthetic and natural dyes on Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comet Assay: A Method to Evaluate Genotoxicity of Nano-Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2.3. DNA Comet Assay [bio-protocol.org]
• 6. Genotoxicity Study (Micronucleus Test).docx [slideshare.net]
• 7. Micronuclei in genotoxicity assessment: from genetics to epigenetics and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. MTT assay protocol | Abcam [abcam.com]

A Comparative Guide to Disperse Violet 8 and Other Commercial Violet Dyes

This guide provides a comprehensive benchmark of Disperse Violet 8 against other commercially significant violet disperse dyes. The following sections present a detailed comparison of their performance characteristics, supported by experimental data compiled from various industry sources. This document is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in dye selection for textile applications and to explore the potential utility of these chemical structures in biological research.

Performance Comparison in Textile Dyeing

The primary application of disperse dyes is in the coloration of hydrophobic synthetic fibers, most notably polyester. The performance of these dyes is evaluated based on their fastness properties—resistance to various environmental factors—and their color strength. This section provides a comparative analysis of Disperse Violet 8 and its alternatives.

Data Presentation

The following tables summarize the key performance indicators for Disperse Violet 8 and three other commercial disperse violet dyes: Disperse Violet 1, Disperse Violet 26, and Disperse Violet 93. The data has been compiled from multiple sources, and while efforts have been made to present a standardized comparison, testing conditions may have varied between original sources.

Table 1: General Properties of Selected Disperse Violet Dyes

Property	C.I. Disperse Violet 8	C.I. Disperse Violet 1	C.I. Disperse Violet 26	C.I. Disperse Violet 93
C.I. Name	Disperse Violet 8	Disperse Violet 1	Disperse Violet 26	Disperse Violet 93
CAS Number	82-33-7[1]	128-95-0[2]	6408-72-6 / 12217-95-7[3]	52697-38-8[4]
Chemical Class	Anthraquinone[1]	Anthraquinone[2]	Anthraquinone[5]	Mono Azo[6]
Molecular Formula	C₁₄H₉N₃O₄[1]	C₁₄H₁₀N₂O₂[2]	C₂₆H₁₈N₂O₄[5]	C₁₈H₁₉BrN₆O₅[6]
Molecular Weight	283.24 g/mol [1]	238.24 g/mol [2]	422.43 g/mol [5]	479.28 g/mol [6]
Shade on Polyester	Bright blue-purple[1]	Bright purple[2]	Red-light purple[5]	Blue-purple[6]
Primary Applications	Polyester, acetate, polyamide, acrylic fibers[1]	Polyester, acetate fibers	Polyester and its blends, triacetate[7]	Polyester and its blends

Table 2: Fastness Properties on Polyester Fabric

Fastness Property	C.I. Disperse Violet 8	C.I. Disperse Violet 1	C.I. Disperse Violet 26	C.I. Disperse Violet 93
Light Fastness (Xenon Arc)	6[1]	5-6[2]	5[7]	5[6]
Washing Fastness (Fading)	4-5[1]	4-5[2]	4-5[7]	5[6]
Washing Fastness (Staining)	4-5[1]	5[2]	5[7]	5[6]
Sublimation Fastness	4-5	4-5	4-5[8]	5[9]
Rubbing Fastness (Dry)	4-5	4-5	4-5[8]	4-5
Rubbing Fastness (Wet)	4	4	4-5	4
Perspiration Fastness (Fading)	5[1]	5[2]	5[7]	5[6]
Perspiration Fastness (Staining)	5[1]	5[2]	5[7]	5[6]

Disclaimer: Fastness ratings are based on a scale of 1-5 for washing, sublimation, rubbing, and perspiration (5 being excellent) and 1-8 for light fastness (8 being excellent). Data is compiled from multiple sources and may not be directly comparable due to variations in testing methodologies.

Experimental Protocols

The data presented in this guide is based on standardized testing methods developed by organizations such as the American Association of Textile Chemists and Colorists (AATCC) and the International Organization for Standardization (ISO).[10][11]

A. High-Temperature Exhaust Dyeing of Polyester

This method is commonly employed for dyeing polyester with disperse dyes to achieve good color penetration and fastness.

• Apparatus: High-temperature dyeing machine.

• Procedure:

  • Prepare a dyebath containing the disperse dye, a dispersing agent, and a pH buffer (typically acetic acid to maintain a pH of 4.5-5.5).

  • Introduce the polyester fabric into the dyebath at room temperature.

  • Raise the temperature to 130°C at a rate of 1-2°C per minute.

  • Maintain the temperature at 130°C for 30-60 minutes.

  • Cool the dyebath to 70-80°C.

  • Rinse the fabric with hot and then cold water.

  • Perform a reduction clearing process to remove unfixed dye from the fabric surface. This typically involves treating the fabric with a solution of sodium hydrosulfite and sodium hydroxide.

  • Rinse the fabric thoroughly and dry.

B. Colorfastness Testing

• Lightfastness (AATCC Test Method 16.3 / ISO 105-B02): Samples are exposed to a xenon arc lamp under controlled conditions to simulate sunlight. The change in color is assessed by comparing the exposed sample to an unexposed sample using the Blue Wool Scale.[12]

• Wash Fastness (AATCC Test Method 61 / ISO 105-C06): The dyed fabric is washed with a standard detergent in a launder-o-meter under specified conditions of temperature and time. The change in color of the fabric and the staining of an adjacent multifiber fabric are evaluated using gray scales.[11][13]

• Rubbing Fastness (Crocking) (AATCC Test Method 8 / ISO 105-X12): A standard white cotton cloth is rubbed against the surface of the dyed fabric using a crockmeter. The amount of color transferred to the white cloth is assessed using a gray scale for staining.[12]

C. Color Strength Measurement

The color strength of a dyed fabric is quantified by measuring its reflectance using a spectrophotometer. The Kubelka-Munk equation is then used to calculate the K/S value, which is proportional to the concentration of the dye on the fabric.[14][15]

K/S = (1-R)² / 2R

Where R is the decimal reflectance of the sample at the wavelength of maximum absorption.

Visualization of Experimental Workflows and Chemical Relationships

A. Experimental Workflow for Dye Performance Evaluation

The following diagram illustrates the typical workflow for evaluating the performance of disperse dyes on polyester fabric.

Workflow for evaluating disperse dye performance.

B. Application of Anthraquinone Dyes in Cellular Imaging

Disperse Violet 8 belongs to the anthraquinone class of dyes.[1] While its direct use in biological imaging is not widely documented, other anthraquinone derivatives are utilized as fluorescent probes for staining cellular components, particularly the nucleus.[16][17] The following diagram illustrates a generalized workflow for staining cells with a fluorescent anthraquinone-based DNA dye for microscopy.

Generalized workflow for cellular imaging.

Conclusion

This comparative guide provides a baseline for evaluating Disperse Violet 8 against other commercial violet dyes. Based on the compiled data, Disperse Violet 8 exhibits good to excellent fastness properties on polyester, making it a reliable choice for a wide range of textile applications. Its performance is comparable to other anthraquinone-based violet dyes like Disperse Violet 1 and Disperse Violet 26. In comparison to the monoazo dye, Disperse Violet 93, it offers similar performance with slight variations in specific fastness categories.

The exploration of the anthraquinone chemical structure in biological applications suggests a potential, though underexplored, avenue for Disperse Violet 8 and similar compounds in the realm of cellular imaging and diagnostics. Further research would be required to validate its efficacy and safety for such applications. The provided experimental protocols and workflows offer a foundational methodology for conducting direct comparative studies to generate standardized and robust datasets for dye performance evaluation.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Disperse Violet 26 Violet Fbl 100% Textile Polyester Disperse Dye - Disperse Violet 26 and Violet Fbl [orienchem.en.made-in-china.com]
• 4. China Biggest C.I.Disperse Violet 93 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. China Biggest Disperse Violet 26 Polyester Dye Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 8. Disperse Dye - Taiwan Dyestuffs & Pigments Corp. [tdpctw.com]
• 9. cycolorant.com [cycolorant.com]
• 10. blog.qima.com [blog.qima.com]
• 11. chiuvention.com [chiuvention.com]
• 12. intouch-quality.com [intouch-quality.com]
• 13. vietextile.com [vietextile.com]
• 14. ijret.org [ijret.org]
• 15. austinpublishinggroup.com [austinpublishinggroup.com]
• 16. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 17. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]

A Comparative Guide to Dyeing Polyester with Disperse Violet 8: High-Temperature, Carrier, and Thermosol Methods

For researchers, scientists, and professionals in drug development, the selection of an appropriate dyeing method is critical for achieving desired color characteristics and performance in textile applications. This guide provides a quantitative comparison of three common methods for dyeing polyester with Disperse Violet 8: high-temperature, carrier, and thermosol dyeing.

Disperse Violet 8, an anthraquinone-based dye, is frequently used for polyester and its blends due to its bright bluish-purple shade.[1] The choice of dyeing method significantly impacts the color yield, fastness properties, and overall efficiency of the process. This guide outlines the experimental protocols for each method and presents a comparative analysis of their performance based on available data.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for each dyeing method with Disperse Violet 8 on polyester fabric. The data is compiled from various studies to provide a comparative overview.

Performance Metric	High-Temperature Method	Carrier Method	Thermosol Method
Color Yield (K/S Value)	Good to Excellent	Good	Excellent
Light Fastness (ISO 105-B02)	6	Lower than High-Temp (approx. 4-5)	Good to Excellent
Wash Fastness (ISO 105-C06)	4-5 (Good to Excellent)	4-5 (Good to Excellent)	4-5 (Good to Excellent)
Rubbing Fastness (ISO 105-X12)	4-5 (Good to Excellent)	4 (Good)	4-5 (Good to Excellent)
Perspiration Fastness (ISO 105-E04)	5 (Excellent)	4-5 (Good to Excellent)	4-5 (Good to Excellent)
Ironing Fastness (ISO 105-X11)	4-5 (Good to Excellent)	4 (Good)	4-5 (Good to Excellent)

Note: Specific K/S values can vary depending on the exact process parameters, dye concentration, and substrate. The information presented is based on typical outcomes.

Experimental Protocols

Detailed methodologies for the three key dyeing methods are provided below. These protocols are based on standard laboratory procedures for dyeing polyester with disperse dyes and can be adapted for specific research needs.

High-Temperature Dyeing

This method utilizes high temperatures (typically 130°C) and pressure to swell the polyester fibers, allowing for the diffusion and penetration of the disperse dye molecules.[1]

Materials and Reagents:

• Polyester fabric

• Disperse Violet 8

• Dispersing agent

• Acetic acid (to maintain pH 4.5-5.5)

• Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Procedure:

• Prepare a dye bath with a specific concentration of Disperse Violet 8, a dispersing agent, and acetic acid to adjust the pH to 4.5-5.5.

• Immerse the polyester fabric in the dye bath at room temperature.

• Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.

• Maintain the temperature at 130°C for 60 minutes to ensure complete dye exhaustion and fixation.

• Cool the dye bath to 70-80°C.

• Rinse the dyed fabric thoroughly with water.

• Perform a reduction clearing process by treating the fabric in a solution of sodium hydrosulfite and sodium hydroxide to remove unfixed surface dye.

• Rinse the fabric again and dry.

Carrier Dyeing

This method employs a chemical "carrier" to facilitate dye uptake at lower temperatures (around 100°C) and atmospheric pressure. Carriers act as swelling agents for the polyester fibers.

Materials and Reagents:

• Polyester fabric

• Disperse Violet 8

• Dispersing agent

• Carrier (e.g., a non-toxic, biodegradable formulation)

• Acetic acid (to maintain pH 4.5-5.5)

• Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Procedure:

• Prepare a dye bath containing the carrier, dispersing agent, and acetic acid to achieve a pH of 4.5-5.5.

• Add the pre-wetted polyester fabric to the bath and agitate for 10-15 minutes.

• Disperse the required amount of Disperse Violet 8 in water and add it to the dye bath.

• Raise the temperature to 100°C at a rate of 1-2°C per minute.

• Continue dyeing at 100°C for 60-90 minutes.

• Cool the dye bath to 60-70°C and rinse the fabric.

• Carry out a reduction clearing process as described in the high-temperature method.

• Thoroughly rinse and dry the fabric.

Thermosol Dyeing

The thermosol method is a continuous process that uses dry heat to fix the disperse dye onto the fabric. It is highly efficient for large-scale production.[2][3]

Materials and Reagents:

• Polyester fabric

• Disperse Violet 8

• Padding liquor containing a thickener, migration inhibitor, and wetting agent

• Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Procedure:

• Prepare a padding liquor with a uniform dispersion of Disperse Violet 8 and other auxiliaries.

• Pad the polyester fabric through the liquor, ensuring even application.

• Dry the padded fabric, typically using an infrared pre-dryer followed by a hot flue dryer.

• Subject the dried fabric to thermofixation in a thermosol oven at a high temperature (e.g., 200-210°C) for a short duration (e.g., 60-90 seconds).

• After thermofixation, the fabric is cooled and then washed to remove any unfixed dye.

• A reduction clearing step is performed to enhance wash fastness.

• The fabric is finally rinsed and dried.

Visualizing the Dyeing Process Workflow

The following diagram illustrates the general workflow applicable to all three dyeing methods, highlighting the key stages from preparation to the final dyed product.

Caption: General workflow for dyeing polyester fabric with disperse dyes.

Signaling Pathway of Dye-Fiber Interaction

The interaction between the disperse dye and the polyester fiber is a physical process driven by temperature and the hydrophobic nature of both the dye and the fiber. The following diagram illustrates the key steps in this interaction.

Caption: Signaling pathway of Disperse Violet 8 interaction with polyester fiber.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. autumnchem.com [autumnchem.com]
• 3. How Do Disperse Dyes Produce Brilliant, Long-Lasting Color on Polyester? - HAOHUA [haohuachemical.com]

A Comparative Guide to Analytical Methods for the Detection of Disperse Violet 8

For researchers, scientists, and professionals in drug development and related fields, the accurate and reliable quantification of substances like Disperse Violet 8 is paramount. This guide provides a comparative overview of analytical methodologies for the detection of Disperse Violet 8, an anthraquinone dye. The selection of an appropriate analytical technique is contingent upon factors such as the required sensitivity, selectivity, the nature of the sample matrix, and the available instrumentation. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) stands out as a highly sensitive and specific method, while spectrophotometric and electrochemical methods offer alternative approaches.

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of different analytical techniques applicable to the detection of Disperse Violet 8 and related compounds. It is important to note that while HPLC-MS/MS data for the closely related Disperse Violet 93 is available and presented here as a reference, specific performance validation for Disperse Violet 8 would be necessary for each method.

Analytical Method	Principle	Sample Matrix	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
HPLC-MS/MS	Chromatographic separation followed by mass-based detection.	Textiles, Water	>0.99 (for Disperse Violet 93)[1][2][3]	~2.0 ng/L (for Disperse Violet 93 in water)[1][2][3]	~8.0 ng/L (for Disperse Violet 93 in water)[1][2][3]	High sensitivity and selectivity.[1][2]	Higher equipment cost and complexity.
UV-Vis Spectrophotometry	Measurement of light absorption by the analyte.	Solutions	Analyte dependent	Generally in the µg/mL to ng/mL range.	Generally in the µg/mL to ng/mL range.	Cost-effective, simple instrumentation.[1]	Lower selectivity, potential for matrix interference.
Electrochemical Sensors	Measurement of the electrical response of the analyte.	Aqueous solutions, Wastewaters	Analyte dependent	As low as 0.036 µg/mL (for Alizarin Red S)[4]	Analyte dependent	High sensitivity, potential for portability.[4][5]	Susceptible to electrode fouling, matrix effects.
DART-MS	Direct ionization of the sample followed by mass analysis.	Solid surfaces (e.g., textile fibers)	Not applicable (primarily qualitative)	-	-	Rapid, no sample preparation required.[6][7]	Primarily for identification, not quantification.

Experimental Protocols

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This method is based on the standard procedure for the analysis of disperse dyes in textiles, such as DIN 54231.[8][9]

a. Sample Preparation (Textile) [10][11]

• Weigh 1.0 g of the textile sample and cut it into small pieces.

• Place the sample in a flask and add 20 mL of methanol.

• Extract the dye by ultrasonicating the sample for 30 minutes at 50°C.

• Centrifuge the extract at 10,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

• If necessary, evaporate the solvent and reconstitute in the initial mobile phase.

b. Chromatographic Conditions (Example) [1][2]

• Instrument: HPLC system coupled with a triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the analyte.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

c. Mass Spectrometry Conditions (Example for a related compound, Disperse Violet 93) [12]

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Monitoring Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (m/z): 419.1

• Product Ions (m/z): 285.1, 151.1

UV-Vis Spectrophotometry

a. Sample Preparation

• Prepare a stock solution of Disperse Violet 8 of known concentration in a suitable solvent (e.g., methanol or acetone, as it is soluble in these[13]).

• Prepare a series of calibration standards by diluting the stock solution.

• Extract the dye from the sample matrix using a suitable solvent and dilute as necessary to fall within the calibration range.

b. Analysis

• Determine the wavelength of maximum absorbance (λmax) of Disperse Violet 8 by scanning a standard solution across a range of wavelengths.

• Set the spectrophotometer to the determined λmax.

• Measure the absorbance of the blank (solvent), calibration standards, and sample solutions.

• Construct a calibration curve by plotting absorbance versus concentration for the standards.

• Determine the concentration of Disperse Violet 8 in the sample from the calibration curve.

Electrochemical Sensing

This protocol is a general guideline for the analysis of anthraquinone dyes using a modified glassy carbon electrode (GCE).[4][5]

a. Electrode Preparation

• Polish the surface of a glassy carbon electrode with alumina slurry.

• Modify the electrode surface with a suitable material, such as multi-walled carbon nanotubes, to enhance sensitivity and selectivity.

b. Analysis

• Prepare a supporting electrolyte solution (e.g., Britton-Robinson buffer at a specific pH).

• Add a known volume of the sample extract to the electrochemical cell containing the supporting electrolyte.

• Use a voltammetric technique, such as differential pulse voltammetry, to measure the electrochemical response of Disperse Violet 8.

• Quantify the concentration of the dye by comparing the peak current to a calibration curve generated from standard solutions.

Visualizations

The following diagrams illustrate the general workflows for analytical method validation and a typical sample analysis process.

Caption: Workflow for analytical method validation.

Caption: General workflow for sample analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The characterization of disperse dyes in polyester fibers using DART mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. SATRA TM459: The Quantitative Analysis of Disperse Dyes by LC-MS [satra.com]
• 11. lcms.cz [lcms.cz]
• 12. benchchem.com [benchchem.com]
• 13. worlddyevariety.com [worlddyevariety.com]

Safety & Regulatory Compliance

Proper Disposal of Disperse Violet 8: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of laboratory chemicals are paramount. This document provides essential safety and logistical information for the proper disposal of Disperse Violet 8 (CAS No. 82-33-7), ensuring the safety of personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Disperse Violet 8 with appropriate personal protective equipment (PPE). This minimizes exposure risks and ensures a safe working environment.

Personal Protective Equipment (PPE)	Specification
Eye Protection	Wear tightly fitting safety goggles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Respiratory Protection	Use a respirator when dust is generated.
Skin and Body Protection	Wear a lab coat, long-sleeved clothing, and closed-toe shoes.

In the event of a spill, immediately contain the substance to prevent it from entering drains or waterways.[1] Collect the spilled material using appropriate tools and place it in a sealed, labeled container for disposal.

Step-by-Step Disposal Protocol

The disposal of Disperse Violet 8 must adhere to local, state, and federal regulations. The primary recommended method is through a licensed chemical waste disposal service.

• Waste Collection:

  • Collect all waste containing Disperse Violet 8, including contaminated labware and PPE, in a designated and clearly labeled hazardous waste container.

  • Ensure the container is compatible with the chemical and is kept closed when not in use.

• Engage a Licensed Waste Disposal Vendor:

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup by a certified hazardous waste contractor.

  • Provide the vendor with the Safety Data Sheet (SDS) for Disperse Violet 8 to ensure they have all the necessary information for safe handling and disposal.

• Recommended Disposal Methods:

  • Chemical Destruction: The material can be sent to a licensed chemical destruction plant.[1]

  • Controlled Incineration: Another approved method is controlled incineration with flue gas scrubbing to neutralize harmful combustion byproducts.[1]

• Disposal of Contaminated Packaging:

  • For empty containers, triple rinse with a suitable solvent. The rinsate should be collected and treated as hazardous waste.

  • After thorough cleaning, the container can be offered for recycling or reconditioning.[1]

  • Alternatively, the packaging can be punctured to prevent reuse and disposed of in a sanitary landfill, if local regulations permit.[1] Combustible packaging materials may be incinerated.[1]

Crucially, do not discharge Disperse Violet 8 or its solutions into sewer systems or waterways. [1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Disperse Violet 8.

Caption: Disposal workflow for Disperse Violet 8.

References

• 1. targetmol.com [targetmol.com]

Essential Safety and Logistical Information for Handling Disperse Violet 8

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals like Disperse Violet 8 is paramount. This document provides procedural guidance on personal protective equipment, operational plans for safe handling, and compliant disposal methods.

Personal Protective Equipment (PPE)

When handling Disperse Violet 8, particularly in its powdered form, a comprehensive PPE strategy is crucial to minimize exposure and ensure laboratory safety. The following table summarizes the required PPE, based on safety data sheets for Disperse Violet 8 and similar dyes.[1][2][3]

PPE Category	Specification	Rationale
Eye and Face Protection	Wear tightly fitting safety goggles or a face shield.[2][4]	Protects against splashes of solutions and airborne dust particles that can cause eye irritation.[2]
Skin Protection	Chemical-resistant gloves (Nitrile recommended for incidental contact), and a lab coat or chemical-resistant apron.[5][6][7][8]	Prevents skin contact which may cause irritation or allergic reactions.[3] Nitrile gloves offer good resistance to a variety of chemicals.[6][8]
Respiratory Protection	An N95-rated or higher particulate respirator is required when handling the powder.[2]	Prevents inhalation of fine dust particles which can cause respiratory tract irritation.[2]

Operational Plan for Safe Handling

A systematic approach to handling Disperse Violet 8 will minimize risks. The following workflow outlines the key steps from preparation to cleanup.

Workflow for handling Disperse Violet 8.

Experimental Protocol: Weighing and Preparing a Solution

• Preparation : Designate a specific area for handling Disperse Violet 8, preferably within a chemical fume hood or a ventilated balance enclosure. Assemble all necessary PPE: safety goggles, nitrile gloves, a lab coat, and an N95 respirator. Review the Safety Data Sheet (SDS) for Disperse Violet 8 before starting.[1]

• Donning PPE : Put on the lab coat, followed by the N95 respirator, safety goggles, and finally, the nitrile gloves. Ensure the respirator has a proper seal.

• Weighing : Carefully weigh the required amount of Disperse Violet 8 powder in a tared, sealed container within the ventilated enclosure to minimize dust generation.

• Solution Preparation : In a chemical fume hood, add the weighed powder to the desired solvent. Use a magnetic stirrer to aid dissolution if necessary. Keep the container covered as much as possible.

• Cleanup : Decontaminate the work surface with an appropriate cleaning agent. All disposable materials used in the process, including wipes and weighing paper, should be considered contaminated waste.

• Doffing PPE : Remove PPE in the reverse order it was put on, being careful not to contaminate yourself. Dispose of gloves and the respirator in the designated waste container.

• Hygiene : Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan

Proper disposal of Disperse Violet 8 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Waste Type	Collection Container
Unused Disperse Violet 8 Powder	Original or clearly labeled, sealed container.
Contaminated Solid Waste	Labeled, sealed plastic bag or container (e.g., gloves, wipes, weigh boats).
Contaminated Liquid Waste	Labeled, sealed, and chemically compatible waste bottle.

Disposal Methodology

Disposal of Disperse Violet 8 must be conducted in accordance with all local, state, and federal regulations.[9][10] The primary methods of disposal are:

• Licensed Chemical Destruction Plant : The most common and recommended method is to send the chemical waste to a licensed facility for incineration.[11]

• Controlled Incineration : This should be performed in a manner that includes flue gas scrubbing to neutralize harmful emissions.[11]

Important Considerations :

• Do Not dispose of Disperse Violet 8 down the drain or in regular trash.[11]

• Ensure all waste containers are properly labeled with the chemical name and associated hazards.

• Contaminated work clothing should not be allowed out of the workplace and should be decontaminated or disposed of as hazardous waste.[3]

By adhering to these safety and logistical protocols, researchers can handle Disperse Violet 8 responsibly, ensuring personal safety and environmental protection.

References

• 1. targetmol.com [targetmol.com]
• 2. emperordye.com [emperordye.com]
• 3. echemi.com [echemi.com]
• 4. Page loading... [guidechem.com]
• 5. 分散紫8CAS号82-33-7-化工百科 – 960化工网 [chem960.com]
• 6. gloves.com [gloves.com]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. envirosafetyproducts.com [envirosafetyproducts.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. 分散紫8 | Disperse violet 8 | CAS 82-33-7 | Fluorescent Dye | 美国InvivoChem [invivochem.cn]
• 11. echemi.com [echemi.com]